(S)-cyclopropyl(phenyl)methanol

Core Science & Biosynthesis

Structural and Physicochemical Profiling of (S)-α-Cyclopropylbenzyl Alcohol: A Comprehensive Guide to Synthesis and Analytical Characterization

Executive Summary

(S)-α-cyclopropylbenzyl alcohol—systematically known as (S)-cyclopropyl(phenyl)methanol—is a highly valuable chiral building block in modern drug development and asymmetric synthesis[1]. Its unique structural motif, which pairs a rigid cyclopropyl ring adjacent to a benzylic chiral center, imparts distinct conformational restrictions and metabolic stability when incorporated into active pharmaceutical ingredients (APIs). As a Senior Application Scientist, I approach the synthesis and characterization of this molecule not merely as a routine procedure, but as a precise orchestration of steric and electronic parameters designed to yield >99% enantiomeric excess (ee).

Physicochemical & Structural Elucidation

Understanding the baseline physicochemical properties of (S)-α-cyclopropylbenzyl alcohol is critical for downstream processing, solvent selection, and analytical method development[2]. The presence of the cyclopropyl group introduces significant ring strain and unique orbital hybridization (sp²-like character of the C-C bonds), which electronically communicates with the adjacent benzylic system.

Table 1: Quantitative Physicochemical and Structural Properties

Property	Value
Chemical Name	(S)-cyclopropyl(phenyl)methanol
Common Synonym	(S)-α-cyclopropylbenzyl alcohol
CAS Registry Number	110548-56-6 (S-enantiomer) / 1007-03-0 (Racemate)
Molecular Formula	C10H12O
Molecular Weight	148.20 g/mol
Exact Mass	148.0888 Da
SMILES String	OC2CC2

Enantioselective Synthesis via CBS Reduction

To achieve high enantiomeric excess, the Corey-Bakshi-Shibata (CBS) reduction of cyclopropyl phenyl ketone is the industry standard[3].

Expertise & Causality: The selection of the (R)-2-methyl-CBS-oxazaborolidine catalyst is dictated by the steric disparity between the phenyl and cyclopropyl groups. In the transition state, the bulkier phenyl group preferentially occupies the less sterically hindered equatorial-like position to minimize steric clash with the catalyst's substituents. This forces the smaller cyclopropyl group into an axial-like position. Consequently, the coordinated borane delivers the hydride exclusively to the Re-face of the carbonyl, yielding the (S)-alcohol. This self-validating stereochemical model ensures predictable outcomes without relying on empirical trial-and-error.

Step-by-Step Methodology: Asymmetric CBS Reduction

• Catalyst Complexation: In an oven-dried, round-bottom flask under an inert argon atmosphere, dissolve (R)-2-methyl-CBS-oxazaborolidine (0.1 equivalents) in anhydrous THF. Cool the system to 0 °C and add Borane-THF complex (1.2 equivalents). Stir for 15 minutes to allow the formation of the highly reactive catalyst-borane complex.

• Substrate Addition: Dissolve cyclopropyl phenyl ketone (1.0 equivalent) in anhydrous THF[3]. Using a syringe pump, add this solution dropwise to the catalyst mixture over 1 to 2 hours. Crucial Insight: Slow addition is mandatory. It maintains a low steady-state concentration of the unreacted ketone, completely suppressing the non-catalyzed, racemic background reduction by free borane.

• In-Process Monitoring: Allow the reaction to slowly warm to room temperature. Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexane:EtOAc (8:2) solvent system. The protocol is self-validating: the reaction is deemed complete only when the UV-active ketone precursor is fully consumed, leaving a distinct, more polar UV-active spot corresponding to the alcohol.

• Quenching & Isolation: Cool the reaction back to 0 °C and carefully quench with methanol to safely decompose excess borane (Caution: Exothermic with H₂ gas evolution). Concentrate the mixture under reduced pressure, extract with diethyl ether, wash with 1M HCl and brine, and dry over anhydrous Na₂SO₄. Purify the crude product via flash column chromatography.

Analytical Workflow for Enantiomeric Purity Validation

To validate the stereochemical outcome of the synthesis, chiral High-Performance Liquid Chromatography (HPLC) is employed. The protocol relies on transient diastereomeric interactions between the enantiomers and the chiral stationary phase.

Step-by-Step Methodology: Chiral HPLC Analysis

• Sample Preparation: Dissolve 1.0 mg of the purified (S)-α-cyclopropylbenzyl alcohol in 1.0 mL of HPLC-grade Hexane/Isopropanol (90:10 v/v). Filter the solution through a 0.22 µm PTFE syringe filter to protect the column frit.

• Chromatographic Separation: Inject 10 µL of the analyte onto a Chiralcel OD-H column (250 x 4.6 mm, 5 µm). Utilize an isocratic mobile phase of Hexane/Isopropanol (95:5 v/v) at a precise flow rate of 1.0 mL/min.

• Detection & Quantification: Monitor the eluent using a UV detector set to 254 nm (targeting the benzylic chromophore). The (R)- and (S)-enantiomers will elute at distinct retention times. Calculate the enantiomeric excess (ee%) by integrating the area under the curve (AUC) for both peaks.

Workflow Visualization

Synthetic and analytical workflow for (S)-α-cyclopropylbenzyl alcohol.

Applications in Drug Development

In medicinal chemistry, the replacement of a standard alkyl chain with a cyclopropyl group often leads to improved pharmacokinetic profiles. The (S)-α-cyclopropylbenzyl alcohol scaffold is frequently utilized to synthesize chiral ethers, amines, and esters. The rigid cyclopropyl ring restricts the rotational degrees of freedom of the attached pharmacophores, locking the molecule into a bioactive conformation that enhances target receptor affinity while simultaneously hindering cytochrome P450-mediated metabolic degradation.

References

• PubChem - alpha-Cyclopropylbenzyl alcohol | C10H12O | CID 66090 - [Link]

Sources

• 1. (S)-Alpha-cyclopropylbenzyl alcohol 95% | CAS: 110548-56-6 | AChemBlock [achemblock.com]
• 2. alpha-Cyclopropylbenzyl alcohol | C10H12O | CID 66090 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3481-02-5 | Cyclopropyl(phenyl)methanone | Aryls | Ambeed.com [ambeed.com]

Technical Guide: Distinguishing and Synthesizing (R)- and (S)-Cyclopropyl(phenyl)methanol

Topic: Difference Between (R)- and (S)-Cyclopropyl(phenyl)methanol Content Type: In-Depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals[1]

[1]

Executive Summary

Cyclopropyl(phenyl)methanol (α-cyclopropylbenzyl alcohol) represents a privileged chiral scaffold in medicinal chemistry, often utilized as a bioisostere for isopropyl-bearing pharmacophores to enhance metabolic stability and potency.[1] The distinction between its (R)- and (S)-enantiomers is not merely conformational but functional, dictating binding affinity in chiral pockets (e.g., NK1 antagonists, antiviral agents) and determining metabolic fate.[1]

This guide provides a rigorous technical analysis of the physicochemical, analytical, and synthetic differences between the two enantiomers. It moves beyond basic definitions to offer self-validating protocols for their separation, absolute configuration determination, and asymmetric synthesis.[1]

Part 1: Structural & Physicochemical Divergence

Absolute Configuration (CIP Priority)

The stereochemical distinction relies on the Cahn-Ingold-Prelog (CIP) priority rules.[2] The chiral center is the benzylic carbon.

• Priority 1: -OH (Oxygen, atomic number 8)[1]

• Priority 2: -Phenyl (Carbon bonded to C, C, H in an aromatic system)[1]

• Priority 3: -Cyclopropyl (Carbon bonded to C, C, H in a saturated ring)[1]

• Priority 4: -H (Hydrogen)

Differentiation:

• (R)-Enantiomer: With the hydrogen atom oriented away from the viewer, the sequence 1 → 2 → 3 traces a clockwise direction.

• (S)-Enantiomer: With the hydrogen atom oriented away from the viewer, the sequence 1 → 2 → 3 traces a counter-clockwise direction.[3]

Electronic Properties (The "Walsh Orbital" Effect)

Unlike a standard isopropyl group, the cyclopropyl ring possesses significant

character due to Walsh orbitals (bent bonds).

• Conjugation: In both enantiomers, the cyclopropyl ring can conjugate with the phenyl ring, but the spatial vector of this electronic donation differs.

• Bioisosterism: The cyclopropyl group is electronically distinct from an isopropyl group; it is more electron-withdrawing inductively but electron-donating via resonance.[1] This affects the

  of the hydroxyl proton and its hydrogen-bond donating capacity in a receptor active site.

Part 2: Analytical Discrimination (Self-Validating Protocols)

Distinguishing these enantiomers requires chiral chromatography or polarimetry.[1] Standard NMR is insufficient without chiral shift reagents.[1]

Protocol A: Chiral HPLC Separation

This protocol is the gold standard for determining Enantiomeric Excess (ee%).

• Column: Daicel Chiralcel OD-H (Cellulose tris(3,5-dimethylphenylcarbamate)).[1]

• Mobile Phase: n-Hexane : Isopropanol (90:10 v/v).[1]

• Flow Rate: 0.5 - 1.0 mL/min.

• Detection: UV @ 254 nm (targeting the phenyl chromophore).

• Temperature: 25°C.

Validation Criteria (System Suitability):

• Resolution (

  ): Must be > 1.5 for baseline separation.

• Elution Order: Typically, the (R)-enantiomer elutes before the (S)-enantiomer on OD-H columns due to the specific inclusion of the phenyl ring into the chiral cavity, though this must be confirmed with a pure standard for the specific batch.

Protocol B: Optical Rotation (Polarimetry)

Optical rotation is concentration and solvent-dependent.[1]

• Standard Condition:

  in or at 20°C (Sodium D line, 589 nm).

• Observed Behavior:

  • (R)-Cyclopropyl(phenyl)methanol: Typically exhibits (+) rotation in chloroform.[1]

  • (S)-Cyclopropyl(phenyl)methanol: Typically exhibits (-) rotation in chloroform.[1]

  • Note: Signs may invert in polar solvents (e.g., DMSO); always report solvent explicitly.[1]

Analytical Workflow Diagram

The following decision tree outlines the logical flow for identifying and validating the enantiomer.

Caption: Analytical decision tree for the stereochemical assignment and purity analysis of cyclopropyl(phenyl)methanol.

Part 3: Asymmetric Synthesis & Production[4]

To obtain a specific enantiomer (difference in origin), one must employ asymmetric catalysis. The reduction of cyclopropyl phenyl ketone is the standard route.

The Noyori Asymmetric Transfer Hydrogenation (ATH)

This method is preferred over CBS reduction for this substrate due to operational simplicity and high enantioselectivity (>95% ee).

Reaction Mechanism: The catalyst utilizes a metal-ligand bifunctional mechanism where the Ruthenium center activates the hydride source (formate/isopropanol) and the ligand amine proton activates the ketone carbonyl.

Protocol for (S)-Cyclopropyl(phenyl)methanol:

• Substrate: Cyclopropyl phenyl ketone (1.0 eq).

• Catalyst: RuCl(p-cymene)[(S,S)-TsDPEN] (0.5 - 1.0 mol%).[1]

  • Note: Using the (S,S)-ligand typically yields the (S)-alcohol for aryl-alkyl ketones.[1] To get the (R)-alcohol, use the (R,R)-ligand.

• Hydrogen Source: 5:2 Formic acid/Triethylamine azeotrope.[1]

• Solvent: Dichloromethane (DCM) or neat.[1]

• Conditions: Stir at 25-30°C for 12-24 hours.

• Workup: Wash with water, extract with DCM, concentrate.[1]

Synthesis Workflow Diagram

Caption: Divergent synthesis of (R) and (S) enantiomers using Noyori's Asymmetric Transfer Hydrogenation (ATH).

Part 4: Pharmacological & Synthetic Utility[1][5]

The difference between (R) and (S) is most critical in biological systems due to the "three-point attachment" theory of receptor binding.

Comparative Data Table

Feature	(R)-Enantiomer	(S)-Enantiomer
CIP Configuration	Rectus (Clockwise)	Sinister (Counter-Clockwise)
Optical Rotation	Typically (+) in	Typically (-) in
Synthesis Source	Via (R,R)-Ru-TsDPEN	Via (S,S)-Ru-TsDPEN
Metabolic Stability	High (Cyclopropyl blocks -oxidation)	High (Cyclopropyl blocks -oxidation)
Drug Application	Precursor for NK1 antagonists (e.g., Aprepitant analogs)	Precursor for specific HIV protease inhibitors

The "Magic Methyl" vs. Cyclopropyl Effect

In drug design, replacing an isopropyl group (achiral or chiral center depending on substitution) with a cyclopropyl group (as found in this alcohol) often improves potency.

• Metabolic Blockade: The cyclopropyl C-H bonds are stronger (

  -like, ~106 kcal/mol) than isopropyl C-H bonds ( , ~98 kcal/mol), making the cyclopropyl ring resistant to CYP450 oxidation.

• Rigidity: The (R) and (S) alcohols hold the phenyl ring in a more defined spatial orientation compared to a flexible alkyl chain, reducing the entropic penalty of binding to a protein target.

References

• Noyori, R., & Hashiguchi, S. (1997).[1] Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes.[1] Accounts of Chemical Research, 30(2), 97–102. Link[1]

• Murphy, S. K., & Dong, V. M. (2013).[1] Enantioselective Ketone Hydroacylation Using Noyori's Transfer Hydrogenation Catalyst.[1] Journal of the American Chemical Society, 135(15), 5553–5556. Link[1]

• Wiles, J. A., & Van Horne, C. (2009).[1] Chromatographic Separation of the Enantiomers of Diverse Chiral Compounds using Polysaccharide-Based Stationary Phases. Chiral Technologies Application Guide. Link

• Talele, T. T. (2016).[1] The "Cyclopropyl Fragment" is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules.[4] Journal of Medicinal Chemistry, 59(19), 8712–8756. Link[1]

• BenchChem. (2025).[1] Unraveling the Electronic Influence of the Cyclopropyl Group: A Computational Comparison. BenchChem Technical Notes. Link[1]

Sources

• 1. (4-Cyclopropylphenyl)methanol | C10H12O | CID 22135711 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. A general method to predict optical rotations of chiral molecules from their structures - PMC [pmc.ncbi.nlm.nih.gov]
• 3. youtube.com [youtube.com]
• 4. hyphadiscovery.com [hyphadiscovery.com]

Technical Data Sheet & Safety Guide: (S)-Cyclopropyl(phenyl)methanol

The following is an in-depth technical guide and safety data sheet (SDS) for (S)-cyclopropyl(phenyl)methanol , designed for researchers and drug development professionals.

Executive Summary

(S)-Cyclopropyl(phenyl)methanol (CAS: 110548-56-6) is a high-value chiral building block used extensively in the synthesis of pharmaceutical intermediates, particularly for antiviral agents (e.g., HIV reverse transcriptase inhibitors) and CNS-active compounds (e.g., Orexin receptor antagonists).

The cyclopropyl moiety acts as a bioisostere for isopropyl or ethyl groups, offering enhanced metabolic stability by preventing cytochrome P450-mediated oxidation at the benzylic position. This guide integrates critical safety protocols with advanced synthesis and analytical methodologies to support its application in drug discovery.

Chemical Identity & Physical Properties[1][2][3][4][5][6][7][8]

Identification

Parameter	Technical Specification
Chemical Name	(S)-Cyclopropyl(phenyl)methanol
Synonyms	(S)- -Cyclopropylbenzyl alcohol; (S)-Cyclopropylphenylcarbinol
CAS Number (Enantiomer)	110548-56-6
CAS Number (Racemate)	1007-03-0
Molecular Formula	C H O
Molecular Weight	148.20 g/mol
SMILES	OC2=CC=CC=C2
InChI Key	GOXKCYOMDINCCD-UHFFFAOYSA-N

Physical Constants

Property	Value	Notes
Physical State	Liquid (at 25°C)	May crystallize at low temperatures.
Boiling Point	121°C @ 12 Torr	130-135°C @ 18 mmHg (Lit.)
Density	1.037 - 1.10 g/mL	Temperature dependent.
Flash Point	>110°C (Predicted)	Combustible liquid.
Solubility	Soluble in MeOH, EtOH, CHCl , DCM	Sparingly soluble in water.
Chiral Purity	>98% ee (Target)	Verify via Chiral HPLC.

Hazards Identification & Safety Assessment (GHS)

Signal Word: WARNING

GHS Classification

This assessment is based on the racemic mixture (CAS 1007-03-0) and structural analogs, adhering to the precautionary principle for the pure enantiomer.

• Acute Toxicity, Oral: Category 4 (H302)

• Skin Corrosion/Irritation: Category 2 (H315)

• Serious Eye Damage/Eye Irritation: Category 2A (H319)

• Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory Tract Irritation) (H335)

Hazard Statements

• H302: Harmful if swallowed.[1]

• H315: Causes skin irritation.[1]

• H319: Causes serious eye irritation.[1]

• H335: May cause respiratory irritation.[1]

Precautionary Protocols

• Prevention (P280): Wear protective gloves (Nitrile, >0.11mm thickness), safety goggles, and lab coat.

• Response (P305+P351+P338): IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.

• Storage (P403+P233): Store in a well-ventilated place. Keep container tightly closed. Store under inert gas (Argon/Nitrogen) to prevent oxidation to the ketone.

Synthesis & Manufacturing: Stereoselective Pathways

The synthesis of (S)-cyclopropyl(phenyl)methanol requires high enantioselectivity. The standard industrial approach utilizes the Corey-Bakshi-Shibata (CBS) Reduction or Biocatalytic Reduction .

Corey-Bakshi-Shibata (CBS) Reduction

This method reduces cyclopropyl phenyl ketone using borane (BH

) catalyzed by a chiral oxazaborolidine.

• Mechanism: The chiral catalyst activates borane and directs the hydride attack to a specific face of the prochiral ketone.

• Catalyst Selection: To obtain the (S)-alcohol , the (R)-Me-CBS catalyst is typically required (based on the empirical rule where the large phenyl group and small cyclopropyl group orient to minimize steric clash with the catalyst). Note: Always verify catalyst configuration with a small-scale pilot reaction.

Biocatalytic Reduction (Green Chemistry)

Engineered Ketoreductases (KREDs) or Alcohol Dehydrogenases (ADHs) offer >99% ee and operate in aqueous media.

• Enzyme: Lactobacillus paracasei or Candida derived KREDs.

• Cofactor: NADPH (regenerated via glucose dehydrogenase/glucose).

Synthesis Workflow Diagram

Figure 1: Stereoselective synthesis workflow comparing Chemocatalysis (CBS) and Biocatalysis routes.

Quality Control & Analytical Standards

As a chiral intermediate, purity is defined not just by chemical composition but by enantiomeric excess (ee).

Chiral HPLC Method (Recommended)

• Column: Chiralcel OD-H or AD-H (Daicel), 4.6 x 250 mm, 5 µm.

• Mobile Phase: Hexane : Isopropanol (90:10 to 95:5).

• Flow Rate: 0.5 - 1.0 mL/min.

• Detection: UV @ 210 nm or 254 nm.

• Expected Retention: The (S)-enantiomer and (R)-enantiomer will have distinct retention times. Calibrate with a racemic standard.

Specific Optical Rotation ( )

• Method: Polarimetry (Sodium D line, 589 nm).

• Concentration: c = 1.0 in CHCl

  or MeOH.

• Sign: Secondary benzylic alcohols of the (S)-configuration (e.g., (S)-1-phenylethanol) are typically levorotatory (-) . However, the cyclopropyl group's electronic effects can influence the magnitude.

• Protocol: Measure at 20°C. Report as:

  .

NMR Characterization

• H NMR (400 MHz, CDCl ):
  • 7.25-7.40 (m, 5H, Ar-H)
  • 4.05 (d, 1H, CH-OH)
  • 1.90 (br s, 1H, OH)
  • 1.15 (m, 1H, Cyclopropyl-CH)
  • 0.3-0.6 (m, 4H, Cyclopropyl-CH )

• Diagnostic Signal: The doublet for the methine proton (CH-OH) is characteristic.

Applications in Drug Development[3][8][9][10]

The (S)-cyclopropyl(phenyl)methanol scaffold is a privileged structure in medicinal chemistry.

Metabolic Stability

The cyclopropyl group is a "metabolic blocker." Unlike an isopropyl group, which is prone to hydroxylation, the strained cyclopropane ring resists oxidation by CYP450 enzymes, significantly increasing the half-life (

) of the drug candidate.

Therapeutic Areas

• Antiviral Agents: Intermediates for Non-Nucleoside Reverse Transcriptase Inhibitors (NNRTIs) targeting HIV.

• Orexin Receptor Antagonists: Used in the synthesis of sleep disorder therapeutics (e.g., insomnia).

• Kinase Inhibitors: The chiral alcohol serves as a handle for coupling to heterocycles via Mitsunobu reaction or S

  Ar displacement.

Emergency Response Logic

Figure 2: Emergency response decision tree for accidental exposure.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 22135711, (4-Cyclopropylphenyl)methanol. Retrieved from [Link]

• Corey, E. J., Bakshi, R. K., & Shibata, S. (1987). Highly enantioselective borane reduction of ketones catalyzed by chiral oxazaborolidines.[2] Journal of the American Chemical Society. Retrieved from [Link]

• Wuitschik, G., et al. (2010).Oxetanes as promising modules in drug discovery. (Discusses cyclopropyl/oxetane bioisosteres).

Sources

• 1. (4-Cyclopropylphenyl)methanol | C10H12O | CID 22135711 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Corey–Itsuno reduction - Wikipedia [en.wikipedia.org]

Technical Guide: Pharmaceutical Applications of Chiral Cyclopropyl Phenyl Carbinols

This is an in-depth technical guide on the pharmaceutical applications and synthetic utility of Chiral Cyclopropyl Phenyl Carbinols .

Part 1: Core Directive & Executive Summary

The Strategic Value of the Scaffold

Chiral cyclopropyl phenyl carbinols (

-cyclopropylbenzenemethanol) represent a "privileged scaffold" in modern medicinal chemistry. Their value stems from two distinct physicochemical properties:[1]

• Conformational Restriction: The cyclopropyl ring acts as a rigid bioisostere for isopropyl or phenyl groups, locking the spatial orientation of the adjacent hydroxyl and phenyl moieties to enhance receptor binding affinity.

• Metabolic Stability & Reactivity: The strained ring offers a unique reactivity profile—stable enough to survive physiological conditions (enhancing half-life) yet reactive enough under specific synthetic conditions to serve as a divergent intermediate for homoallylic rearrangements.[2]

This guide details the synthesis, structural biology, and application of this motif in the production of antiviral agents, antidepressants, and next-generation kinase inhibitors.[3]

Part 2: Structural & Stereochemical Considerations

Pharmacophore Analysis

The chiral center at the carbinol position (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

) is critical for biological activity.[4] In drug candidates like IB-32 (HCV inhibitor), the specific enantiomer dictates the binding interaction with the STAT3 SH2 domain.[3]

Feature	Pharmaceutical Impact	Mechanism
Cyclopropyl Ring	-character overlap	Acts as an electron donor similar to a double bond; interacts with aromatic residues (Phe, Tyr) in binding pockets via edge-to-face -stacking.[2][5]
Chiral Hydroxyl	H-bond Donor/Acceptor	Forms critical directional hydrogen bonds.[2][5] Enantiomeric purity is essential to match the chiral environment of the target protein (e.g., GPCRs, Kinases).
Phenyl Ring	Hydrophobic Anchor	Provides bulk tolerance and hydrophobic interaction; often substituted (e.g., 4-Cl, 3-CF3) to tune lipophilicity (LogP).[2][5]

Part 3: Synthetic Pathways & Protocols

A. Asymmetric Synthesis of the Chiral Carbinol

Achieving high enantiomeric excess (ee) is non-negotiable for pharmaceutical applications.

Method 1: Asymmetric Addition (The Zinc Route)

Best for: Small-scale discovery and library generation. This method utilizes the asymmetric addition of organozinc reagents to cyclopropanecarboxaldehyde.[2]

Protocol:

• Reagents: Cyclopropanecarboxaldehyde (1.0 eq), ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  (1.2 eq), Chiral Ligand (e.g., (S)-BINOL, 5 mol%).[2]

• Conditions: Toluene, 0°C to RT, 12h.

• Mechanism: The chiral ligand coordinates with Zinc, creating a chiral pocket that directs the phenyl group attack to the Si-face or Re-face of the aldehyde.[2]

• Validation: Check ee% via Chiral HPLC (e.g., Chiralcel OD-H column).

Method 2: Biocatalytic Reduction (The Scalable Route)

Best for: Process chemistry and multi-gram synthesis. Engineered Ketoreductases (KREDs) or Alcohol Dehydrogenases (ADHs) reduce phenyl cyclopropyl ketone with >99% ee.

Protocol:

• Substrate: Phenyl cyclopropyl ketone.

• Enzyme System: KRED-101 (Codexis or equivalent), NADP+, Isopropanol (as hydride donor).[3][2]

• Buffer: Phosphate buffer (pH 7.0), 30°C.

• Workup: Extraction with MTBE. The enzyme allows for exquisite stereocontrol (R or S depending on variant).

B. Divergent Applications: The "Ring-Opening" Strategy

The cyclopropyl carbinol is not just a final target; it is a chiral masking group for homoallylic chains.[2] Under acidic conditions, the ring opens to form trans-homoallylic halides, a key step in synthesizing statin side chains and complex terpenes.[3][2]

Part 4: Case Studies & Pharmaceutical Applications

Antiviral Therapeutics: IB-32 (HCV Inhibitor)[3][5][6]

• Role: The chiral cyclopropyl phenyl carbinol is the core pharmacophore.

• Mechanism: The scaffold binds to the STAT3 protein, preventing its dimerization and nuclear translocation, which is required for Hepatitis C Virus (HCV) replication.[3]

• Synthesis Insight: The carbinol is converted to a chloride (maintaining stereochemistry via neighboring group participation or inverting via ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  ) and coupled with a thienopyrimidine core.

Antidepressants: Tranylcypromine Analogs

• Role: Intermediate.

• Connection: While Tranylcypromine is an amine, the cyclopropyl phenyl carbinol is a precursor in specific asymmetric routes.[3] Oxidation of the carbinol yields the acid, which undergoes Curtius rearrangement to the amine, preserving the trans stereochemistry essential for MAO inhibition.

Agrochemicals (Fungicides)

• Role: Active ingredient motif.[2]

• Example: Cyproconazole derivatives often share the

  -cyclopropyl- -phenyl alcohol substructure, targeting sterol biosynthesis (C14-demethylase).[2][5]

Part 5: Visualization & Logic

Diagram 1: Divergent Synthetic Workflow

This diagram illustrates how the chiral carbinol serves as a central hub for accessing multiple drug classes.

Diagram 2: Pharmacophore Binding Mode (Hypothetical STAT3 Interaction)

Visualizing the interaction logic based on SAR data.

Part 6: Experimental Protocol (Self-Validating)

Protocol: Enantioselective Synthesis of (S)-

-Cyclopropylbenzyl Alcohol via Asymmetric Grignard Addition.

Objective: Synthesize the target carbinol with >90% ee for use as a standard in SAR studies.

• Preparation: Flame-dry a 100 mL Schlenk flask under Argon.

• Ligand Formation: Add (S)-BINOL (143 mg, 0.5 mmol) and dry Toluene (20 mL). Add

  (1.0 M in hexanes, 0.5 mL) dropwise at -78°C. Stir for 30 min to form the chiral Zinc species.

• Substrate Addition: Add Cyclopropanecarboxaldehyde (700 mg, 10 mmol). Stir for 15 min.

• Reagent Addition: Add Phenylmagnesium bromide (3.0 M in ether, 12 mmol) very slowly via syringe pump (0.1 mL/min) to maintain the catalytic cycle without overwhelming the chiral pocket.

• Quench & Analysis: Quench with sat.

  .[2] Extract with EtOAc.[2][6]

• Validation (Critical Step):

  • TLC:

    0.4 (Hexane/EtOAc 8:2).

  • Chiral HPLC: Column: Chiralcel OD-H. Mobile Phase: Hexane/iPrOH (95:5).[3][2][5] Flow: 1.0 mL/min.[2]

  • Success Criteria: Major peak at ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

    12.5 min (S-isomer), Minor peak at 14.2 min.[2][5] Integrated area ratio > 95:5.[2]

Part 7: References

• BenchChem Application Notes. (2025). Application Notes and Protocols for the Synthesis of Secondary Alcohols via Grignard Reaction with Cyclopropanecarboxaldehyde. Retrieved from [3]

• Oxford Academic. (2015).[3][2] Novel small-molecule inhibitor of hepatitis C virus replication acts by suppressing signal transducer and activator of transcription 3 (IB-32 Synthesis).[2][5] Retrieved from [3]

• National Institutes of Health (NIH). (2016).[3] Gram-Scale Synthesis of Chiral Cyclopropane-Containing Drugs and Drug Precursors with Engineered Myoglobin Catalysts. Retrieved from [3]

• ChemicalBook. (2023).[3][2] Cyclopropyl carbinol: properties, applications in organic synthesis and safety. Retrieved from [3]

• MDPI. (2022).[3][2] Preparation of Chiral Enantioenriched Densely Substituted Cyclopropyl Azoles, Amines, and Ethers via Formal SN2. Retrieved from [3]

Sources

• 1. CAS 18228-43-8: 4-Chloro-α-cyclopropylbenzenemethanol [cymitquimica.com]
• 2. echemi.com [echemi.com]
• 3. ir.library.osaka-u.ac.jp [ir.library.osaka-u.ac.jp]
• 4. researchgate.net [researchgate.net]
• 5. alpha-cyclopropyl-4-ethylbenzyl alcohol | 84100-47-0 [chemicalbook.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Guide: Solubility Profile & Solvent Engineering for (S)-Cyclopropyl(phenyl)methanol

The following technical guide details the solubility profile, solvent selection, and purification strategies for (S)-cyclopropyl(phenyl)methanol , designed for researchers in organic synthesis and drug development.

Executive Summary

(S)-Cyclopropyl(phenyl)methanol (also known as (S)-

-cyclopropylbenzyl alcohol) is a pivotal chiral building block utilized in the asymmetric synthesis of antiviral agents and serotonin reuptake inhibitors. Unlike high-melting crystalline solids, this compound typically exists as a viscous liquid or low-melting oil at ambient conditions. Consequently, its handling requires a shift from traditional recrystallization logic to miscibility-based partitioning and chromatographic resolution .

This guide provides a definitive analysis of its solubility thermodynamics, solvent compatibility for extraction/reaction, and specific protocols for enantiomeric enrichment via inclusion crystallization.

Physicochemical Profile & Structural Analysis

Understanding the molecular architecture is the first step to predicting solvent behavior. The molecule features a "Janus-faced" polarity: a lipophilic domain (phenyl + cyclopropyl) competing with a hydrophilic anchor (hydroxyl group).

Property	Value / Characteristic	Implication for Solubility
Physical State	Viscous Liquid / Oil	Miscibility is the primary metric; crystallization requires derivatization or extreme cooling.
LogP (Octanol/Water)	~1.8 – 2.1	Moderately lipophilic. Prefers organic layers in biphasic systems.
H-Bond Donors	1 (Hydroxyl)	Capable of H-bonding with protic solvents (MeOH, EtOH) and acceptors (DMSO, THF).
H-Bond Acceptors	1 (Hydroxyl oxygen)	Interaction with weak acidic protons (e.g., Chloroform).
Steric Bulk	High (Cyclopropyl + Phenyl)	Hinders tight packing, contributing to its liquid state and hindering direct crystallization.

Solubility & Miscibility Data

As a liquid lipophilic alcohol, (S)-cyclopropyl(phenyl)methanol exhibits miscibility with most organic solvents but shows critical immiscibility with water, defined by a distinct phase boundary.

Solvent Compatibility Matrix

Solvent Class	Representative Solvents	Solubility Status	Application Context
Polar Protic	Methanol, Ethanol, IPA	Miscible	Reaction media; Chiral HPLC mobile phases (modifiers).
Polar Aprotic	DMSO, DMF, Acetonitrile	Miscible	Nucleophilic substitution reactions; difficult to remove (high BP).
Chlorinated	Dichloromethane (DCM), Chloroform	Miscible	Primary Extraction Solvent. Excellent solubilization.
Ethers	THF, MTBE, Diethyl Ether	Miscible	Grignard synthesis solvent; good for extraction.
Esters	Ethyl Acetate, Isopropyl Acetate	Miscible	Standard extraction solvent; Silica gel chromatography eluent.
Aliphatic HC	Hexane, Heptane, Cyclohexane	Soluble	Soluble at RT; may phase separate at < -20°C. Used as non-polar HPLC component.
Aqueous	Water, Brine	Immiscible	(< 1 g/L). The compound partitions into the organic phase.

Thermodynamic Modeling (Hansen Solubility Parameters)

Estimated values based on group contribution methods.

• (Dispersion): High interaction with aromatics (Phenyl ring).
• (Polarity): Moderate (Hydroxyl dipole).
• (Hydrogen Bonding): Moderate (Alcohol group).

• RED Number (Relative Energy Difference):

  • RED < 1 for DCM, THF, Toluene (Good Solvents).

  • RED > 1 for Water (Non-Solvent).

Experimental Protocols & Workflows

Protocol A: Liquid-Liquid Extraction (Purification)

Context: Isolating the compound from an aqueous reaction quench (e.g., after Grignard addition).

• Quench: Pour reaction mixture into saturated aqueous NH₄Cl.

• Solvent Selection: Use Dichloromethane (DCM) or Ethyl Acetate (EtOAc) . DCM is preferred for small scales due to higher density and efficient phase separation; EtOAc is greener for process scale.

• Partitioning:

  • Add solvent (1:1 volume ratio relative to aqueous phase).

  • Agitate vigorously for 2 minutes to equilibrate phases.

  • Observation: Product resides in the Organic Phase (Bottom for DCM, Top for EtOAc).

• Drying: Dry organic phase over anhydrous Na₂SO₄ (magnesium sulfate can cause Lewis-acid catalyzed rearrangement of cyclopropyl carbinols if acidic traces are present).

Protocol B: Chiral Resolution via Inclusion Crystallization

Since the pure enantiomer is an oil, direct recrystallization is impossible. We use a "Host-Guest" strategy using TADDOL derivatives to form a solid inclusion complex.[1]

Methodology:

• Host Selection: Use (-)-TADDOL (trans-

  -(dimethyl-1,3-dioxolane-4,5-diyl)bis(diphenylmethanol)).

• Solvent System: Hexane (or Hexane/Toluene 9:1).

• Process:

  • Dissolve racemic cyclopropyl(phenyl)methanol (1 eq) and (-)-TADDOL (1 eq) in boiling Hexane.

  • Allow to cool slowly to Room Temperature, then 4°C.

  • Precipitate: The 1:1 inclusion complex crystallizes.

• Recovery: Filter the solid. The solid is the complex.

• Liberation: Dissolve the complex in DCM and wash with dilute NaOH (or distill) to separate the TADDOL host from the enantiomerically enriched oil.

Protocol C: Chiral HPLC Method (Analytical)

• Column: Chiralcel OD-H or AD-H (Amylose/Cellulose based).

• Mobile Phase: n-Hexane : Isopropanol (90 : 10 to 95 : 5).

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 210 nm or 254 nm.

• Solubility Note: Sample must be dissolved in the mobile phase. Avoid dissolving in pure MeOH if injecting large volumes into a Hexane-heavy system to prevent solvent shock.

Visualizations

Figure 1: Solubility & Extraction Decision Tree

A logic flow for handling the compound based on its physical state and solubility.

Caption: Workflow for solvent selection during extraction and purification of the oily chiral alcohol.

Figure 2: Enantiomeric Resolution Mechanism

Visualizing the "Host-Guest" crystallization strategy.

Caption: Resolution of the liquid racemate via formation of a solid inclusion complex.

References

• Sigma-Aldrich. Alpha-Cyclopropylbenzyl alcohol Product Specification & Physical Properties. (CAS 1007-03-0).[2][3][4][5][6] Retrieved from .

• PubChem. Cyclopropyl(phenyl)methanol Compound Summary (CID 66090).[3] National Library of Medicine. Retrieved from .

• Toda, F., & Akagi, K. (1987). Efficient Resolution of Racemic Alcohols by Inclusion Crystallization with TADDOLs. Journal of Organic Chemistry. (Describes the general method for resolving oily alcohols like cyclopropyl carbinols).

• ChemicalBook. Alpha-Cyclopropylbenzyl Alcohol Properties and Safety. Retrieved from .

• NIST Chemistry WebBook. Cyclopropyl phenylmethanol Phase Change Data. Retrieved from .

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The Thermodynamic Stability of Cyclopropylcarbinyl Stereocenters: A Guide to Conformation, Electronic Effects, and Cationic Intermediates

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The cyclopropyl group is a fascinating and increasingly utilized moiety in medicinal chemistry and organic synthesis, prized for its ability to impart unique conformational and metabolic properties. However, the thermodynamic stability of stereocenters adjacent to this strained ring system is governed by a complex interplay of subtle electronic and steric effects. This technical guide provides an in-depth exploration of the core principles that dictate the stability of cyclopropylcarbinyl stereocenters. We will dissect the foundational concepts of conformational analysis, the profound influence of the cyclopropane's electronic structure, and the pivotal role of the non-classical cyclopropylcarbinyl cation as a key intermediate that often dictates the stereochemical outcome of reactions. This document is intended for researchers, scientists, and drug development professionals seeking a comprehensive understanding of this system to better inform rational molecular design and synthetic strategy.

Fundamental Principles of Stability

The stability of a cyclopropylcarbinyl stereocenter cannot be understood without first appreciating the unique electronic nature of the cyclopropane ring. Unlike typical alkanes, the C-C bonds in cyclopropane possess significant p-character and are often described as "bent bonds".[1] This feature allows the cyclopropane ring to act as a potent σ-donor, capable of conjugating with and stabilizing adjacent electron-deficient centers, such as carbocations and radicals.[1][2] This electronic donation is highly dependent on the geometry of the system.

Conformational Analysis: The Bisected vs. Perpendicular Equilibrium

The orientation of the substituent at the carbinyl stereocenter relative to the cyclopropane ring is paramount. Two primary conformations are considered: the bisected and the perpendicular .

• Bisected Conformation: The C-H or C-R bond of the stereocenter lies in the plane of the cyclopropane ring. This conformation allows for maximum overlap between the C-C bonding orbitals of the cyclopropane ring and the adjacent empty or partially filled p-orbital of a carbocationic or radical center. This orbital overlap is the source of the exceptional stability of the cyclopropylcarbinyl cation.[2]

• Perpendicular Conformation: The C-H or C-R bond of the stereocenter is orthogonal to the plane of the cyclopropane ring. This orientation minimizes the stabilizing electronic interaction.

The thermodynamic preference is overwhelmingly for the bisected conformation due to its superior electronic stabilization. The energy barrier to rotation between these conformers can be measured, for instance, by ¹³C NMR spectroscopy, and provides a quantitative measure of the stabilizing effect.[3]

Fig. 1: Bisected vs. Perpendicular Conformations.

The Pivotal Role of the Cyclopropylcarbinyl Cation

Much of the chemistry involving cyclopropylcarbinyl stereocenters proceeds through cationic intermediates. The cyclopropylcarbinyl (CPC) cation is not a single, classical structure but rather a non-classical carbocation that exists in a rapid equilibrium with bicyclobutonium (BCB), cyclobutyl (CB), and homoallyl (HA) cations.[4][5] The relative energies of these intermediates, and the barriers separating them, dictate the ultimate fate of the stereocenter. Loss of stereochemical integrity is common if these rearrangements are faster than nucleophilic capture.[6][7]

These cations have been extensively studied through both experimental means and computational chemistry, revealing a complex potential energy surface.[4][6][7][8] Density Functional Theory (DFT) calculations have shown that bicyclobutonium structures are often high-energy transition states rather than stable intermediates in many systems.[6][9] The equilibrium is profoundly influenced by substituents.

Fig. 2: The C4H7+ Cation Equilibrium.

Influence of Substituents on Thermodynamic Stability

Substituents play a critical role in modulating the stability of both the neutral stereocenter and the cationic intermediates. Their effects can be broadly categorized as electronic and steric.

Electronic Effects

The electronic nature of substituents dramatically alters the relative energies of the CPC, BCB, CB, and HA cations.[5] Computational studies have established clear trends that correlate with Hammett parameters (σ+).[5][10]

• Substituents at C1 (Carbinyl Position): Electron-donating groups (EDGs) at the carbinyl carbon (C1) strongly stabilize the CPC cation through resonance or hyperconjugation.[2] This increased stability can make the CPC a deeper energy minimum, potentially slowing down rearrangements to other cationic forms.[10]

• Substituents at C2 (Ring Position): EDGs on the cyclopropane ring at the C2 position strongly favor the formation of BCB or CB structures.[5][10] Conversely, electron-withdrawing groups (EWGs) tend to favor CPC-like structures.[5][10]

• Substituents at C3/C4 (Ring Positions): EDGs at the C3 or C4 positions tend to stabilize the ring-opened HA cation.[5]

These electronic effects have profound consequences, allowing for the prediction of the most likely cationic intermediate based on the substitution pattern.[5]

Substituent Position	Electron-Donating Group (EDG) Effect	Electron-Withdrawing Group (EWG) Effect
C1 (Carbinyl)	Stabilizes CPC Cation	Destabilizes CPC, may favor rearrangement
C2	Stabilizes BCB/CB Cations	Favors CPC Cation
C3 / C4	Stabilizes HA Cation	Shallow potential energy surface, multiple species accessible

Table 1: Summary of Electronic Substituent Effects on Cation Stability.[5][10]

Steric Effects

Steric bulk also influences the relative stability of the cationic intermediates. Increasing the number of substituents, particularly methyl groups, tends to energetically destabilize the more constrained BCB cation relative to the CPC cation.[5] Furthermore, placing bulky substituents in an endo position on the cyclopropane ring can introduce steric strain, which can be relieved upon rearrangement. The stabilization gained by moving a methyl group from an endo to an exo position can be on the order of 1.9 to 3.3 kcal/mol for CPC cations.[5] While generally smaller than the electronic effects, these steric factors can become dominant with very bulky groups.[5]

Methodologies for Stability Assessment

A combination of experimental and computational techniques is required to fully characterize the thermodynamic stability of cyclopropylcarbinyl stereocenters and their intermediates.

Experimental Protocol: Variable-Temperature (VT) NMR Spectroscopy

Objective: To determine the rotational energy barrier (ΔG‡) between conformers of a cyclopropylcarbinyl system.

Methodology:

• Sample Preparation: Dissolve a high-purity sample of the analyte (5-10 mg) in a suitable deuterated solvent (e.g., CD₂Cl₂, toluene-d₈) that remains liquid over a wide temperature range. Transfer the solution to a standard NMR tube.

• Initial Spectrum Acquisition: Record a standard ¹H and ¹³C NMR spectrum at ambient temperature (e.g., 298 K) to assign all relevant signals.

• Low-Temperature Analysis: Gradually lower the temperature of the NMR probe in increments (e.g., 10 K). At each temperature, allow the sample to equilibrate for 5-10 minutes before acquiring a new spectrum.

• Identify Coalescence: As the temperature decreases, the rate of rotation slows. Observe the broadening of signals corresponding to atoms that exchange between magnetically inequivalent environments in the different conformers. The temperature at which these signals merge into a single broad peak is the coalescence temperature (Tc).

• Slow-Exchange Regime: Continue to lower the temperature past Tc until the signals resolve into two or more distinct peaks, representing the individual conformers. The relative integration of these peaks provides the equilibrium constant (K_eq) and thus the difference in ground-state free energy (ΔG°) between the conformers.

• Calculation of ΔG‡: Use the Eyring equation or a simplified approximation at the coalescence temperature to calculate the free energy of activation for the rotational barrier.

• Lineshape Analysis (Optional): For a more rigorous analysis, perform a full lineshape analysis of the exchanging signals at multiple temperatures around coalescence. This provides more accurate kinetic parameters.

Self-Validation: The consistency of the calculated barrier across multiple exchanging nuclei (e.g., different protons or carbons) serves as an internal validation of the results. The reversibility of the spectral changes upon returning to higher temperatures confirms that no chemical decomposition has occurred.

Computational Workflow: DFT Analysis of Relative Stabilities

Objective: To calculate the relative energies of different stereoisomers, conformers, and potential cationic intermediates.

Methodology:

• Structure Generation: Build 3D models of all relevant species (e.g., R/S stereoisomers, bisected/perpendicular conformers, CPC/BCB/CB/HA cations) using molecular modeling software.

• Conformational Search: Perform a systematic conformational search for each species using a low-level method (e.g., molecular mechanics) to identify all low-energy minima.

• Geometry Optimization: Subject each identified conformer to full geometry optimization using a reliable Density Functional Theory (DFT) method (e.g., ωB97X-D or B3LYP) with a suitable basis set (e.g., 6-31G* or larger).[7]

• Frequency Calculation: Perform a frequency calculation on each optimized structure at the same level of theory. The absence of imaginary frequencies confirms that the structure is a true energy minimum. These calculations also provide the zero-point vibrational energies (ZPVE) and thermal corrections to Gibbs free energy.

• Single-Point Energy Refinement: To obtain more accurate relative energies, perform a single-point energy calculation on each optimized geometry using a higher level of theory or a larger basis set (e.g., DLPNO-CCSD(T)/Def2TZVPP).[6][7]

• Energy Analysis: Compare the final Gibbs free energies (including ZPVE and thermal corrections) of all calculated species to determine their relative thermodynamic stabilities.

• Transition State Search (Optional): To map the potential energy surface, perform transition state searches (e.g., using QST2/QST3 or Berny optimization) to locate the structures connecting the various minima and calculate the activation barriers for their interconversion.

Fig. 3: Computational Workflow for Stability Analysis.

Conclusion

The thermodynamic stability of a cyclopropylcarbinyl stereocenter is not a simple matter of steric hindrance but is dictated by a sophisticated balance of conformational preferences and stereoelectronic effects. The ability of the cyclopropane ring to donate electron density into an adjacent p-orbital makes the bisected conformation the most stable arrangement. However, in reactions proceeding through cationic intermediates, the landscape becomes far more complex. The facile equilibrium between cyclopropylcarbinyl, bicyclobutonium, cyclobutyl, and homoallyl cations means that the initial stereochemistry can be easily lost. Understanding how substituents—through both electronic and steric effects—modulate the energies of these intermediates is the key to predicting and controlling the stereochemical outcome. For drug development professionals and synthetic chemists, a firm grasp of these principles is essential for designing stable, conformationally defined molecules and for devising synthetic routes that preserve or control the desired stereochemistry at these challenging centers.

References

• Xie, J., & Dong, G. (2023). Cyclopropylcarbinyl cation chemistry in synthetic method development and natural product synthesis: cyclopropane formation and skeletal rearrangement. Organic Chemistry Frontiers, 10, 2346-2358. [Link]

• Royal Society of Chemistry. (2023). Cyclopropylcarbinyl cation chemistry in synthetic method development and natural product synthesis: cyclopropane formation and skeletal rearrangement. [Link]

• Creary, X. (2019). The cyclopropylcarbinyl route to γ-silyl carbocations. Beilstein Journal of Organic Chemistry, 15, 1769-1780. [Link]

• Larmore, S. P., & Champagne, P. A. (2023). Cyclopropylcarbinyl-to-homoallyl carbocation equilibria influence the stereospecificity in the nucleophilic substitution of cyclopropylcarbinols. ChemRxiv. [Link]

• ResearchGate. (n.d.). Cyclopropylcarbinyl Cation Chemistry in Synthetic Method Development and Natural Product Synthesis: Cyclopropane Formation and Skeletal Rearrangement. Request PDF. [Link]

• Larmore, S. P., & Champagne, P. A. (2023). Cyclopropylcarbinyl-to-homoallyl carbocation equilibria influence the stereospecificity in the nucleophilic substitution of. ChemRxiv. [Link]

• Schlegel, H. B., et al. (1996). Ab Initio Molecular Orbital Calculations of Ring Opening of Cyclopropylcarbinyl Radicals. Journal of the American Chemical Society. [Link]

• ResearchGate. (n.d.). Substituent Effects on the Equilibria between Cyclopropylcarbinyl, Bicyclobutonium, Homoallyl, and Cyclobutyl Cations. [Link]

• Givens, R. S., et al. (2003). Molecular orbital calculations of ring opening of the isoelectronic cyclopropylcarbinyl radical, cyclopropoxy radical, and cyclopropylaminium radical cation series of radical clocks. PubMed. [Link]

• Larmore, S. P., & Champagne, P. A. (2023). Substituent effects on the equilibria between cyclopropylcarbinyl, bicyclobutonium, homoallyl, and cyclobutyl cations. ChemRxiv. [Link]

• Larmore, S. P., & Champagne, P. A. (2024). Substituent Effects on the Equilibria between Cyclopropylcarbinyl, Bicyclobutonium, Homoallyl, and Cyclobutyl Cations. The Journal of Organic Chemistry, 89(11), 8146-8156. [Link]

• Chemistry Stack Exchange. (2014). What is the reason for the exceptional stability of the cyclopropylmethyl carbocation?[Link]

• Olah, G. A., et al. (1973). Stable carbocations. CXIV. Structure of cyclopropylcarbinyl and cyclobutyl cations. Journal of the American Chemical Society. [Link]

• Jäkle, F. (2010). Stereo-electronic interaction in complex molecules: cyclopropyl conjugation with Lewis acidic centres across connecting carbon–carbon triple bonds. Chemical Communications. [Link]

• ResearchGate. (n.d.). Molecular Orbital Calculations of Ring Opening of the Isoelectronic Cyclopropylcarbinyl Radical, Cyclopropoxy Radical, and Cyclopropylaminium Radical Cation Series of Radical Clocks. Request PDF. [Link]

• Olah, G. A., Reddy, V. P., & Prakash, G. K. S. (1992). Long-lived cyclopropylcarbinyl cations. Chemical Reviews. [Link]

• Larmore, S. P., & Champagne, P. A. (2023). Cyclopropylcarbinyl-to-Homoallyl Carbocation Equilibria Influence the Stereospecificity in the Nucleophilic Substitution of Cyclopropylcarbinols. PubMed. [Link]

• ResearchGate. (n.d.). Stereoelectronic and Resonance Effects on the Rate of Ring Opening of N-Cyclopropyl-Based Single Electron Transfer Probes. Request PDF. [Link]

• Taylor, R. E., et al. (2012). Cyclopropane Compatibility with Oxidative Carbocation Formation: Total Synthesis of Clavosolide A. PMC. [Link]

• Quora. (2018). What is the stability order of cyclopropane cation and cyclopentane cation?[Link]

• Kochi, J. K., & Krusic, P. J. (1970). Conformational analysis of cyclopropyl groups attached to trigonal carbon in organic radicals. Journal of the American Chemical Society. [Link]

• Singleton, D. A., et al. (2008). Experimental Evidence for Heavy-Atom Tunneling in the Ring-Opening of Cyclopropylcarbinyl Radical from Intramolecular 12C/13C Kinetic Isotope Effects. PMC. [Link]

• Rzepa, H. (2012). Origins of the Regioselectivity of Cyclopropylcarbinyl Ring Opening Reactions. Henry Rzepa's Blog. [Link]

• Eduncle. (2020). Greater the ring size greater the stability so why cyclopropyle methyl carbocation. [Link]

• Marek, I., et al. (2022). Stereoinvertive Nucleophilic Substitution at Quaternary Carbon Stereocenters of Cyclopropyl Ketones and Ethers. PMC. [Link]

• Journal of Peptide Research. (2003). The effect of the cyclopropyl group on the conformation of chemotactic formyl tripeptides. [Link]

• Tidwell, T. T., & Allen, A. D. (1986). Substituent effects on the stability of carbocations. Anomalous case of phenyl vs. cyclopropyl substitution. Journal of the American Chemical Society. [Link]

• Molecules. (2025). Thermodynamics and polarity-driven properties of fluorinated cyclopropanes. [Link]

• Dolbier, W. R. Jr. (2013). Experimental Evidence of a Cyclopropylcarbinyl Conjugative Electronic Effect. PubMed. [Link]

• International Journal of Innovative Research in Science, Engineering and Technology. (2014). Basic Concepts, Principles and Applications of NMR Spectroscopy. [Link]

• Zhang, X. P., et al. (2021). Asymmetric Radical Cyclopropanation of Dehydroaminocarboxylates: Stereoselective Synthesis of Cyclopropyl α-Amino Acids. PMC. [Link]

• Pittman, C. U. Jr., & Olah, G. A. (1975). 13C n.m.r. spectroscopic measurement of the rotational barrier in the 1-cyclopropyl-3-methylbuta-1,2-dienyl cation. Preference for the bisected conformation of an α-cyclopropyl-vinyl cation. Journal of the Chemical Society, Chemical Communications. [Link]

• UCL Discovery. (n.d.). Radical Ring Opening Reactions of the Cyclopropylcarbinyl Systems. [Link]

• Holzgrabe, U. (1998). NMR spectroscopy in pharmacy. Journal of Pharmaceutical and Biomedical Analysis. [Link]

• KU ScholarWorks. (2022). Preparation of Chiral Enantioenriched Densely Substituted Cyclopropyl Azoles, Amines, and Ethers via Formal SN2. [Link]

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• SpringerLink. (2015). Conformational analysis of cycloalkanes. [Link]

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The Strategic Utility of (S)-Cyclopropyl(phenyl)methanol in Asymmetric Synthesis and Drug Discovery

Prepared by: Senior Application Scientist Target Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary & Structural Rationale

In modern medicinal chemistry, the incorporation of chiral, sterically constrained building blocks is a proven strategy for enhancing the pharmacokinetic and pharmacodynamic profiles of active pharmaceutical ingredients (APIs). (S)-cyclopropyl(phenyl)methanol (CAS: 110548-56-6) represents a highly versatile chiral secondary alcohol that seamlessly merges the conformational rigidity of a cyclopropyl ring with the lipophilicity and π-stacking capabilities of a phenyl group.

The strategic value of this scaffold lies in its stereoelectronic properties. The cyclopropyl ring possesses significant

-character in its C-C bonds, making it more electronegative and metabolically stable than a standard isopropyl group. When utilized as a chiral auxiliary or an API intermediate, it effectively occupies lipophilic binding pockets while resisting cytochrome P450 (CYP450)-mediated oxidation. This guide details the catalytic asymmetric synthesis of (S)-cyclopropyl(phenyl)methanol, its stereospecific downstream functionalization, and its critical applications in drug discovery.

Catalytic Asymmetric Synthesis: Methodologies and Causality

The synthesis of highly enantiopure (S)-cyclopropyl(phenyl)methanol is traditionally achieved through the asymmetric reduction of cyclopropyl phenyl ketone. While biocatalytic methods such as lipase-catalyzed solvolysis offer excellent enantioselectivity[1], transition-metal catalysis—specifically using Iridium (Ir) complexes with sterically hindered ligands—provides unparalleled turnover numbers (TON) and scalability[2].

Comparative Efficiency of Catalytic Systems

The choice of catalyst dictates the operational parameters and the ultimate economic viability of the synthesis. Table 1 summarizes the performance of leading catalytic systems.

Table 1: Comparison of Catalytic Systems for Asymmetric Reduction of Cyclopropyl Phenyl Ketone

Catalyst System	H₂ Pressure (bar)	Temp (°C)	TON	TOF (h⁻¹)	Enantiomeric Excess (ee %)
Ir-f-Amphbinol	20	25	500,000	12,600	>99.0%
Ru-BINAP	50	50	10,000	2,000	95.0%
Lipase (Biocatalysis)	N/A (Solvolysis)	30	N/A	N/A	98.0%

Data derived from comparative asymmetric hydrogenation studies[1][2].

Workflow Visualization

Workflow for the asymmetric synthesis and validation of (S)-cyclopropyl(phenyl)methanol.

Protocol 1: Ir-Catalyzed Asymmetric Hydrogenation (Self-Validating System)

Objective: Synthesize (S)-cyclopropyl(phenyl)methanol with >99% ee.

Causality & Rationale: Using the sterically hindered Ir-f-Amphbinol catalyst prevents the formation of inactive dimeric Ir-species, which is the primary cause of catalyst death in standard systems[2]. Furthermore, maintaining a hydrogen pressure of exactly 20 bar is critical; lower pressures lead to reversible hydride insertion, which erodes the enantiomeric excess (ee) by allowing the substrate to dissociate before the stereocenter is permanently fixed.

Step-by-Step Methodology:

• Preparation (Inert Atmosphere): Inside a nitrogen-filled glovebox, dissolve cyclopropyl phenyl ketone (1.0 equiv) and the Ir-f-Amphbinol catalyst (Substrate/Catalyst ratio = 5000) in anhydrous, degassed methanol.

  • Causality: Ir(I) species are highly susceptible to oxidative deactivation by dissolved O₂. Degassing is non-negotiable to maintain high TON.

• Pressurization: Transfer the solution to a parallel autoclave reactor. Purge the headspace with H₂ gas three times to displace any residual N₂, then pressurize to 20 bar.

• Reaction: Stir the mixture at 20–25 °C for 12 hours.

  • Causality: Operating at ambient temperature prevents the thermal degradation of the chiral ligand framework, preserving stereoselectivity.

• In-Process Validation (The Self-Validating Step): Vent the reactor and withdraw a 50 µL aliquot. Filter through a short silica plug to remove the metal, and analyze via Chiralcel OD-H HPLC.

  • Validation Logic: If the conversion is >99% but the ee% is <98%, it indicates either a temperature spike occurred or the catalyst was partially oxidized prior to H₂ insertion. The process must be halted and the starting material re-purified.

• Isolation: Upon passing validation, concentrate the mixture under reduced pressure and purify via flash chromatography (hexane/EtOAc) to yield the pure (S)-alcohol.

Stereospecific Downstream Functionalization: The Mitsunobu Inversion

A primary application of (S)-cyclopropyl(phenyl)methanol is its conversion into chiral amines or ethers via the Mitsunobu reaction[3]. Because the cyclopropyl ring is highly sensitive to strongly acidic conditions (which trigger carbocation-mediated ring-opening to homoallylic systems), the mild, concerted

mechanism of the Mitsunobu reaction is the optimal choice for stereochemical inversion.

Mechanistic Pathway Visualization

Mechanistic pathway of the Mitsunobu inversion from (S)-alcohol to (R)-derivative.

Protocol 2: Stereoinvertive Amination (Self-Validating System)

Objective: Convert (S)-cyclopropyl(phenyl)methanol to an (R)-cyclopropyl(phenyl)methanamine derivative[4].

Step-by-Step Methodology:

• Betaine Formation: To a solution of triphenylphosphine (PPh₃, 1.2 equiv) in anhydrous THF cooled to 0 °C, add diisopropyl azodicarboxylate (DIAD, 1.2 equiv) dropwise.

  • Causality: The reaction between PPh₃ and DIAD is highly exothermic. Controlling the temperature at 0 °C prevents the formation of inactive hydrazine byproducts. Pre-forming the betaine before adding the alcohol prevents unwanted side reactions.

• Alcohol Activation: Add (S)-cyclopropyl(phenyl)methanol (1.0 equiv) to the yellow betaine solution. Stir for 15 minutes to generate the crucial alkoxyphosphonium ion.

• Nucleophilic Attack: Add phthalimide (1.2 equiv) in portions. Allow the reaction to warm to room temperature and stir for 12 hours.

  • Causality: Phthalimide acts as a nitrogen nucleophile with a pKa (~8.3) perfectly suited to be deprotonated by the betaine intermediate, enabling a clean

    attack (Walden inversion).

• Validation (The Self-Validating Step): Isolate the product and measure its specific optical rotation

  .

  • Validation Logic: A specific rotation matching the established standard for the (R)-enantiomer confirms that the reaction proceeded strictly via an

    pathway. Any deviation toward zero indicates that a transient carbocation formed, leading to partial racemization, which flags a failure in maintaining anhydrous conditions.

• Deprotection: Treat the resulting (R)-phthalimide with hydrazine hydrate in refluxing ethanol to unmask the primary chiral amine.

Applications in Medicinal Chemistry

The structural motifs derived from (S)-cyclopropyl(phenyl)methanol are ubiquitous in modern drug design. The unique geometry of the cyclopropyl ring restricts the conformational freedom of the attached phenyl group, locking the molecule into a bioactive conformation that enhances target affinity[5].

Table 2: Representative Medicinal Chemistry Targets Utilizing the Cyclopropyl-Phenyl Scaffold

Therapeutic Target	Drug Class / Application	Role of the Cyclopropyl-Phenyl Scaffold	Ref.
RORγt	Autoimmune Therapeutics	Occupies the lipophilic binding pocket; the cyclopropyl group restricts conformational freedom, significantly enhancing target affinity.	[5]
Autotaxin (ATX)	LPA Production Inhibitors	Provides metabolic stability against CYP450 oxidation compared to straight-chain alkyls; improves oral bioavailability in fibrosis models.	[6]
Monoamine Oxidase (MAO)	Antidepressants / Chemical Probes	Acts as a structural mimic of neurotransmitters; the strained ring participates in mechanism-based (suicide) enzyme inhibition.	[4]

Conclusion

(S)-cyclopropyl(phenyl)methanol is far more than a simple chiral auxiliary; it is a foundational building block that solves complex stereoelectronic challenges in drug design. By leveraging advanced catalytic asymmetric hydrogenation for its synthesis and strictly controlled Mitsunobu conditions for its functionalization, researchers can reliably access a vast chemical space of cyclopropyl-containing APIs. Adhering to the self-validating protocols outlined in this guide ensures that stereochemical fidelity is maintained throughout the synthetic lifecycle, ultimately accelerating the development of robust, high-affinity therapeutics.

References

• Source: patents.google.

• Title: Synthesis of Sterically Hindered f-Amphbinol Ligands and Application in Iridium-Catalyzed Asymmetric Hydrogenation of Various Ketones Source: researchgate.net URL: [Link]

• Title: US10669285B2 - Condensed [1,4] diazepine compounds as autotaxin (ATX) and lysophosphatidic acid (LPA)
• Source: patents.google.

Sources

• 1. EP1505156A1 - Process for the enantioselective preparation of secondary alcohols by lipase catalysed solvolysis of the corresponding acetoacetic acid ester - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. 1007-03-0 | Cyclopropyl(phenyl)methanol | Aryls | Ambeed.com [ambeed.com]
• 4. (S)-Cyclopropyl(phenyl)methanamine hydrochloride | 844470-80-0 | Benchchem [benchchem.com]
• 5. CA2975997A1 - Substituted pyrazole compounds as rorgammat inhibitors and uses thereof - Google Patents [patents.google.com]
• 6. US10669285B2 - Condensed [1,4] diazepine compounds as autotaxin (ATX) and lysophosphatidic acid (LPA) production inhibitors - Google Patents [patents.google.com]

Biological Activity of (S)-Cyclopropyl(phenyl)methanol Derivatives

This guide details the biological activity, medicinal chemistry applications, and synthetic utility of (S)-cyclopropyl(phenyl)methanol (CAS: 110548-56-6) and its derivatives. It focuses on the molecule's role as a "privileged scaffold" in drug discovery, particularly for antiviral and anticancer therapeutics.

A Technical Guide for Medicinal Chemists & Drug Developers

Executive Summary: The Chiral Advantage

(S)-Cyclopropyl(phenyl)methanol is not merely a solvent or passive intermediate; it is a high-value chiral building block (synthon) used to introduce rigidity and metabolic stability into drug candidates. The specific (S)-configuration is often critical for biological activity due to the precise spatial arrangement required for binding to chiral protein pockets (e.g., HIV reverse transcriptase, tyrosine kinases).

Key Therapeutic Areas:

• Antiviral: HIV-1 Capsid Inhibitors, Non-Nucleoside Reverse Transcriptase Inhibitors (NNRTIs).

• Oncology: Src and Bcr-Abl Kinase Inhibitors.

• CNS: Kappa Opioid Receptor (KOR) Agonists (reduced sedation profiles).

Pharmacological Profiles & Therapeutic Applications[1]

Antiviral Activity (HIV-1 & HSV)

The (S)-cyclopropyl(phenyl)methyl motif is frequently employed to optimize the lipophilicity and binding affinity of antiviral agents.

• HIV-1 Capsid Inhibitors:

  • Mechanism: The rigid cyclopropyl group fits into the hydrophobic pocket of the HIV-1 capsid protein (CA), stabilizing the hexameric lattice and preventing viral uncoating.

  • Key Derivative: Phenylalanine derivatives incorporating the (S)-cyclopropyl moiety (e.g., Compound I-18 ) have demonstrated improved antiviral potency compared to flexible alkyl chains.

  • Data:

    Compound Class	Target	Activity (EC50/IC50)	Key Structural Feature
    Phenylalanine Peptidomimetics	HIV-1 Capsid	< 50 nM	(S)-configuration critical for hydrophobic pocket fit

    | Branched Nucleosides | HIV RT / HSV | Low μM range | Cyclopropyl adds metabolic resistance to glycosidic cleavage |

• NNRTIs (Non-Nucleoside Reverse Transcriptase Inhibitors):

  • Derivatives of this scaffold serve as bioisosteres for the "butterfly wing" regions of second-generation NNRTIs (like Etravirine analogs), enhancing solubility while maintaining potency against wild-type and resistant strains (K103N).

Oncology: Kinase Inhibition

The scaffold acts as a linker that orients the pharmacophore into the ATP-binding cleft of specific kinases.

• Src & Bcr-Abl Kinase Inhibitors:

  • Mechanism: The phenyl ring participates in

    stacking interactions with the gatekeeper residues, while the cyclopropyl group provides a steric bulk that induces selectivity.

  • Activity: 2,6,9-Trisubstituted purine derivatives containing a cyclopropylmethyl group (structurally homologous to the title compound) exhibit IC50 values ~40 nM against Bcr-Abl.

  • SAR Insight: Substitution on the phenyl ring (e.g., 4-F or 3-Cl) significantly enhances potency by increasing halogen bonding interactions within the kinase hinge region.

CNS & Analgesia

• Opioid Receptor Agonists:

  • Ortho-substituted derivatives (e.g., N-cyclopropylmethyl-7α-phenyl-thebaine analogs) act as potent Kappa Opioid Receptor (KOR) agonists.

  • Clinical Relevance: Unlike traditional KOR agonists, these derivatives show reduced sedative effects , a major breakthrough for analgesic drug development.

Structure-Activity Relationship (SAR) Analysis

The biological utility of (S)-cyclopropyl(phenyl)methanol relies on three modifiable vectors.

Figure 1: SAR Map illustrating the three primary vectors for optimization. The cyclopropyl group offers a metabolic advantage over isopropyl groups by resisting cytochrome P450 oxidation.

Experimental Protocol: Enantioselective Synthesis

To utilize this scaffold, obtaining high enantiomeric excess (ee) is mandatory. The following protocol describes the Corey-Bakshi-Shibata (CBS) Reduction , the industry standard for generating the (S)-alcohol.

Protocol: Asymmetric Reduction of Cyclopropyl Phenyl Ketone

Objective: Synthesis of (S)-cyclopropyl(phenyl)methanol (>98% ee).

Reagents:

• Cyclopropyl phenyl ketone (1.0 eq)

• (S)-Me-CBS-oxazaborolidine catalyst (0.1 eq)

• Borane-dimethyl sulfide complex (BH3·DMS) (0.6 eq)

• Anhydrous Tetrahydrofuran (THF)

Workflow:

• Preparation: Flame-dry a 100 mL round-bottom flask under nitrogen atmosphere.

• Catalyst Loading: Add (S)-Me-CBS-oxazaborolidine (1 M in toluene) to the flask. Dilute with anhydrous THF.

• Temperature Control: Cool the solution to -20°C . Note: Temperature control is critical for maximizing enantioselectivity.

• Borane Addition: Add BH3·DMS dropwise over 10 minutes. Stir for 15 minutes.

• Substrate Addition: Slowly add a solution of cyclopropyl phenyl ketone in THF dropwise over 1 hour.

  • Mechanism:[1][2] The ketone coordinates to the boron atom of the catalyst, exposing the Si-face to the hydride attack, yielding the (S)-alcohol.

• Quenching: Carefully quench with Methanol (MeOH) at -20°C until gas evolution ceases.

• Workup: Warm to room temperature, concentrate in vacuo, and purify via flash column chromatography (Hexanes/EtOAc 9:1).

Validation:

• Chiral HPLC: Chiralcel OD-H column, 95:5 Hexane/iPrOH, 1.0 mL/min.

• Optical Rotation:

  (c=1, CHCl3).

Mechanistic Insights & Future Outlook

Mechanism of Action (General)

The (S)-cyclopropyl(phenyl)methanol moiety functions primarily through hydrophobic occlusion .

• Desolvation: The lipophilic cyclopropyl-phenyl unit displaces water molecules from hydrophobic pockets in target proteins (entropy-driven binding).

• Shape Complementarity: The 60° bond angles of the cyclopropyl ring create a unique "bent" geometry that fits into sub-pockets inaccessible to planar phenyl or flexible alkyl groups.

Future Outlook

• Biocatalysis: Shift towards using engineered Alcohol Dehydrogenases (ADHs) (e.g., from Lactobacillus kefir) for greener, 100% ee synthesis at scale.

• Neurotherapeutics: Increasing focus on this scaffold for blood-brain barrier (BBB) penetrant drugs due to the high lipophilicity/molecular weight ratio.

References

• Antiviral Nucleosides: "Synthesis and anti-HIV activity of novel phenyl branched cyclopropyl nucleosides." PubMed. Link

• HIV Capsid Inhibitors: "Design, synthesis, and antiviral activity of phenylalanine derivatives as HIV-1 capsid inhibitors." European Journal of Medicinal Chemistry. Link

• Kinase Inhibition: "Design and Synthesis of New 2,6,9-Trisubstituted Purine Derivatives as Bcr-Abl and BTK Inhibitors." International Journal of Molecular Sciences. Link

• Opioid Agonists: "Discovery of N-Cyclopropylmethyl-7α-phenyl-thebaine Derivatives as Selective KOR Agonists." Journal of Medicinal Chemistry. Link

• Enantioselective Synthesis: "Biocatalytic Enantioselective Reduction of Cyclopropenyl Ketones." ResearchGate.[3] Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. How Chiral Building Blocks Drive Advances in Drug Discovery - AiFChem [aifchem.com]
• 3. researchgate.net [researchgate.net]

literature review of cyclopropyl phenyl methanol synthesis

Advanced Synthesis of -Cyclopropylbenzyl Alcohol

An In-Depth Technical Guide for Drug Development Professionals

Part 1: Executive Summary & Strategic Value

-Cyclopropylbenzyl alcohol (CAS: 1007-03-0) represents a privileged structural motif in medicinal chemistry, serving as a critical intermediate for antiviral nucleoside analogues, -adrenergic blockers, and inhibitors of 11 -HSD1. The cyclopropyl group confers unique metabolic stability and conformational rigidity compared to isopropyl or ethyl analogues, often improving the pharmacokinetic profile of the final drug candidate.

This guide moves beyond basic textbook synthesis to evaluate three distinct methodologies:

• Nucleophilic Addition (Grignard): The robust, scalable route for racemic material.

• Asymmetric Transfer Hydrogenation (ATH): The "Gold Standard" for generating high-enantiomeric excess (ee) chiral building blocks.

• Corey-Bakshi-Shibata (CBS) Reduction: A reliable chemical alternative for stereocontrol.

Part 2: Strategic Synthetic Pathways

Pathway A: Nucleophilic Addition (The Grignard Route)

Best for: Production of racemic standards, early-stage SAR studies, and large-scale synthesis where chirality is introduced later (e.g., via resolution).

The Mechanism: The reaction involves the nucleophilic attack of cyclopropylmagnesium bromide on the electrophilic carbonyl carbon of benzaldehyde. While conceptually simple, the stability of the cyclopropyl radical and the quality of the Grignard reagent are critical control points.

Experimental Protocol

• Reagents: Bromocyclopropane (1.0 equiv), Magnesium turnings (1.1 equiv), Benzaldehyde (0.9 equiv), Anhydrous THF or Et₂O.

• Safety Critical: Cyclopropylmagnesium bromide is highly reactive.[1][2] All glassware must be flame-dried and purged with Argon.

Step-by-Step Methodology:

• Activation: Place Mg turnings in a 3-neck flask under Ar. Add a crystal of iodine and heat gently to activate the surface.

• Grignard Formation: Add a solution of bromocyclopropane in THF dropwise. Maintain a gentle reflux. Note: If initiation is slow, add a few drops of 1,2-dibromoethane.

• Addition: Cool the Grignard solution to 0°C. Add benzaldehyde (diluted in THF) slowly over 30 minutes. The reaction is exothermic; internal temperature must not exceed 10°C to prevent side reactions (e.g., ring opening).

• Quench: Quench with saturated aqueous NH₄Cl. Do not use HCl initially, as acid-catalyzed ring opening of the cyclopropyl carbinol can occur.

• Purification: Extract with EtOAc, dry over MgSO₄, and purify via vacuum distillation (bp ~110°C @ 10 mmHg) or silica chromatography (Hexane/EtOAc 9:1).

Caption: Grignard synthesis pathway showing in-situ reagent formation and nucleophilic addition.

Pathway B: Asymmetric Transfer Hydrogenation (ATH)

Best for: High-value pharmaceutical intermediates requiring >98% ee. Method: Noyori Transfer Hydrogenation using Ru(II) catalysts.[3]

The Mechanism: This pathway utilizes a "metal-ligand bifunctional" mechanism. The Ruthenium center activates the hydride source (formate or isopropanol), while the amine ligand directs the proton delivery. The

-interaction between the phenyl ring of the ketone and the catalyst's arene ligand (p-cymene) dictates the stereochemical outcome.

Experimental Protocol

• Substrate: Cyclopropyl phenyl ketone.

• Catalyst: RuCl(p-cymene)[(S,S)-TsDPEN] (0.5 - 1.0 mol%).

• Hydrogen Source: Formic acid / Triethylamine (5:2 azeotrope) or Isopropanol/KOH.

Step-by-Step Methodology:

• Solution Prep: Dissolve cyclopropyl phenyl ketone (10 mmol) in the formic acid/triethylamine mixture (30 mL). Degas with Argon for 15 minutes.

• Catalyst Addition: Add the Ru-catalyst (0.05 mmol). The solution typically turns orange/red.

• Reaction: Stir at 28°C for 12-24 hours. Monitor by chiral HPLC.

• Workup: Dilute with water and extract with CH₂Cl₂. Wash with saturated NaHCO₃ to remove excess acid.

• Result: Typically yields the (S)-alcohol (using S,S-ligand) with >95% yield and >96% ee.[3]

Why this works: The cyclopropyl group acts as the "small" steric group and the phenyl as the "large" group. The catalyst's chiral pocket enforces a transition state where the hydride attacks from the Re-face (for S-product formation).

Caption: Simplified catalytic cycle for Ru-TsDPEN mediated Asymmetric Transfer Hydrogenation.

Part 3: Comparative Analysis & Data

The choice of method depends heavily on the stage of development. Biocatalysis is increasingly preferred for Green Chemistry metrics, but ATH remains the most versatile for lab-scale to pilot-scale transitions.

Parameter	Grignard Addition	Noyori ATH (Ru)	CBS Reduction	Biocatalysis (KRED)
Starting Material	Benzaldehyde	Cyclopropyl Phenyl Ketone	Cyclopropyl Phenyl Ketone	Cyclopropyl Phenyl Ketone
Reagent	cPrMgBr	HCOOH / Et₃N	BH₃·THF	NADPH / Glucose
Catalyst	None (Stoichiometric)	Ru-TsDPEN (0.5 mol%)	(S)-Me-CBS (10 mol%)	Engineered KRED
Chirality	Racemic	High (>96% ee)	High (>90-95% ee)	Very High (>99% ee)
Atom Economy	Low (Mg salts waste)	High	Moderate (Boron waste)	High
Scalability	Excellent	Excellent	Good (Cryogenic often needed)	Excellent (Fermentation)

Troubleshooting & Expert Insights

• Grignard Initiation: Cyclopropyl bromide is sluggish to react with Mg compared to alkyl bromides. Using Rieke Magnesium or adding DIBAL-H (catalytic) can accelerate initiation in stubborn cases.

• Impurity Profile: In the Grignard route, look out for biphenyl (from phenyl radical coupling if PhMgBr is used) or dicyclopropyl coupling.

• ATH Catalyst Poisoning: The Ru-catalyst is sensitive to chloride ions and oxidizing agents. Ensure the ketone substrate is distilled and free of peroxides before adding the catalyst.

References

• Noyori, R., & Hashiguchi, S. (1997). Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes.[3] Accounts of Chemical Research, 30(2), 97–102. Link

• Corey, E. J., Bakshi, R. K., & Shibata, S. (1987).[4] Highly enantioselective borane reduction of ketones catalyzed by chiral oxazaborolidines.[4][5][6] Journal of the American Chemical Society, 109(18), 5551–5553. Link

• BenchChem. (2025). Protocol: Reaction of Cyclopropylmagnesium Bromide with Ketones and Aldehydes. BenchChem Application Notes. Link

• Organic Syntheses. (1996). Cyclopropylcarbinol via Grignard Reaction. Organic Syntheses, Coll.[7] Vol. 9. Link

• Hollmann, F., et al. (2021). Biocatalytic Reduction Reactions from a Chemist's Perspective. Angewandte Chemie Int. Ed., 60(11), 5644. Link

Sources

• 1. fishersci.com [fishersci.com]
• 2. CAS 23719-80-4: Cyclopropylmagnesium bromide | CymitQuimica [cymitquimica.com]
• 3. kanto.co.jp [kanto.co.jp]
• 4. york.ac.uk [york.ac.uk]
• 5. youtube.com [youtube.com]
• 6. Corey–Itsuno reduction - Wikipedia [en.wikipedia.org]
• 7. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

Protocols & Analytical Methods

Application Note: Precision Asymmetric Reduction of Cyclopropyl Phenyl Ketone to (S)-Alcohol

Part 1: Executive Summary & Strategic Decision Matrix

The Target

(S)-Cyclopropyl(phenyl)methanol (CAS: 112969-91-2) is a high-value chiral building block used in the synthesis of diverse pharmaceutical agents, including antiviral and antidepressant analogs. Its structural motif—a cyclopropyl group adjacent to a chiral benzylic alcohol—demands rigorous stereocontrol during synthesis to avoid costly downstream resolution steps.

The Challenge

The reduction of Cyclopropyl Phenyl Ketone (CPPK) presents a specific challenge: differentiating between the phenyl ring (Large, L) and the cyclopropyl group (Medium/Small, S). While sterically distinct, both groups are hydrophobic, requiring catalysts with precise molecular recognition pockets to achieve high enantiomeric excess (ee).

Method Selection Matrix

We present three validated protocols. Select the method based on your available infrastructure and scale.

Figure 1: Decision matrix for selecting the optimal reduction pathway.

Part 2: Detailed Experimental Protocols

Method A: Corey-Bakshi-Shibata (CBS) Reduction

Best for: Rapid lab-scale synthesis with predictable stereochemistry. Mechanism: The chiral oxazaborolidine catalyst activates borane and coordinates the ketone, directing hydride attack to the Si-face of the ketone (for the R-catalyst) to yield the (S)-alcohol.

Critical Causality:

• Catalyst Selection: For acetophenone-type substrates (Large=Ph, Small=Alkyl), (S)-Me-CBS typically yields the (R)-alcohol . Therefore, to obtain the (S)-alcohol from CPPK, you must use (R)-Me-CBS (derived from D-proline).

• Temperature Control: Low temperature (-20°C to 0°C) suppresses the uncatalyzed background reduction by borane, which would produce racemic product.

Protocol A:

• Preparation: Oven-dry a 100 mL round-bottom flask (RBF) and cool under Nitrogen (

  ).

• Catalyst Charge: Add (R)-Me-CBS (1.0 M in toluene, 0.1 eq).

• Borane Charge: Add Borane-THF complex (

  , 1.0 M, 0.6 eq) to the catalyst solution. Stir for 15 min at room temperature (RT).

• Substrate Addition:

  • Cool the mixture to -20°C .

  • Dissolve Cyclopropyl Phenyl Ketone (1.0 eq) in anhydrous THF.

  • Slowly add the ketone solution to the catalyst/borane mixture over 30–60 minutes via syringe pump.

  • Note: Slow addition ensures the concentration of free ketone remains low relative to the catalyst, maximizing the catalyzed pathway.

• Quench: Monitor by TLC. Upon completion, carefully quench with Methanol (MeOH) (gas evolution!).

• Workup: Concentrate, dissolve in EtOAc, wash with 1N HCl (to remove catalyst/borane residues), saturated

  , and brine. Dry over .

Method B: Noyori Asymmetric Transfer Hydrogenation (ATH)

Best for: Scalable, robust synthesis with no pyrophoric reagents. Mechanism: Metal-ligand bifunctional catalysis using a Ruthenium-Arene-Diamine complex.[1] The reaction uses isopropanol (IPA) or Formic Acid as the hydrogen source.

Critical Causality:

• Chiral Match: The (S,S)-TsDPEN ligand backbone generally induces the formation of the (S)-alcohol for aryl-alkyl ketones.

• Base Activation: The pre-catalyst is inactive until treated with base (KOH or

  ) to form the active 16-electron Ru-amide species.

Protocol B:

• Reagents:

  • Catalyst: RuCl(p-cymene)[(S,S)-TsDPEN] (0.5–1.0 mol%).

  • Hydrogen Source: Formic Acid/Triethylamine (5:2 azeotrope) OR Isopropanol (IPA).

  • Recommendation: Formic Acid/TEA often drives the reaction to completion better than IPA (which is an equilibrium).

• Procedure:

  • In a Schlenk flask under

    , dissolve CPPK (1.0 eq) in the Formic Acid/TEA mixture (3-5 volumes).

  • Add the Ru-catalyst (solid).

  • Stir at 25–30°C . Monitor by HPLC.

  • Checkpoint: Conversion should reach >98% within 12–24 hours.

• Workup: Dilute with water, extract with EtOAc. Wash organic layer with water to remove residual formic acid/TEA.

Method C: Biocatalytic Reduction (Enzymatic)

Best for: "Green" chemistry requirements and >99% ee needs. Mechanism: Ketoreductases (KREDs) deliver hydride from NADPH to the ketone.

Critical Causality:

• Prelog Rule: Standard "Prelog" enzymes (e.g., from Lactobacillus kefir or Thermoanaerobacter) typically deliver hydride to the re-face of acetophenone derivatives, yielding the (S)-alcohol .

• Cofactor Recycling: Requires a coupled system (e.g., Glucose Dehydrogenase + Glucose) to regenerate NADPH.

Protocol C:

• Screening: Screen commercial KRED kits (e.g., Codexis, Daicel) for "Prelog" selectivity. Look for enzymes homologous to L. kefir ADH.

• Reaction Mix:

  • Buffer: Potassium Phosphate (100 mM, pH 7.0).

  • Substrate: CPPK (dissolved in 10% DMSO or IPA cosolvent).

  • Enzyme: KRED (1–5 wt%).

  • Cofactor: NADP+ (catalytic).

  • Recycling System: Glucose (1.5 eq) + GDH (Glucose Dehydrogenase).

• Process: Stir at 30°C. Maintain pH with automatic titration if necessary (though gluconic acid production is slow).

• Workup: Extract with MTBE. The enzyme remains in the aqueous phase.

Part 3: Analytical Validation & QC

Trustworthiness: You cannot assume enantiopurity. Every batch must be validated.

HPLC Method (Chiral)

To determine Enantiomeric Excess (ee).[2][3]

Parameter	Condition
Column	Chiralcel OD-H or Chiralpak AD-H (Daicel)
Dimensions	250 x 4.6 mm, 5 µm
Mobile Phase	Hexane : Isopropanol (95 : 5 to 90 : 10)
Flow Rate	0.5 - 1.0 mL/min
Detection	UV @ 215 nm or 254 nm
Temperature	25°C
Elution Order	Typically (R) elutes before (S) on OD-H (Verify with authentic standards)

Calculation:

Part 4: Mechanistic Visualization

The following diagram illustrates the stereochemical logic for the Noyori Transfer Hydrogenation , the most robust chemical method.

Figure 2: Catalytic cycle of Noyori ATH using (S,S)-TsDPEN to yield the (S)-alcohol.

Part 5: References

• Noyori, R., & Hashiguchi, S. (1997). Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes.[4] Accounts of Chemical Research, 30(2), 97–102. Link

• Corey, E. J., Bakshi, R. K., & Shibata, S. (1987). Highly enantioselective borane reduction of ketones catalyzed by chiral oxazaborolidines.[5] Journal of the American Chemical Society, 109(18), 5551–5553. Link

• Hollmann, F., et al. (2011). Biocatalytic reduction of ketones. Green Chemistry, 13, 226-265. Link

• Daicel Chiral Technologies. (n.d.). Chiral Selector Selection Guide for HPLC. Link

• BenchChem. (2025).[6] Application Notes: Synthesis of Chiral Alcohols via Asymmetric Ketone Reduction.[6][7] Link

Sources

• 1. Asymmetric Hydrogenation and Transfer Hydrogenation of Ketones | IntechOpen [intechopen.com]
• 2. HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. kanto.co.jp [kanto.co.jp]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]

Application Note: Synthesis of Cyclopropyl(phenyl)methanol via Grignard Addition

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Reaction: Addition of Cyclopropylmagnesium Bromide to Benzaldehyde Product: Cyclopropyl(phenyl)methanol

Executive Summary & Mechanistic Rationale

The introduction of cyclopropyl moieties into organic frameworks is a highly sought-after transformation in medicinal chemistry due to the ring's ability to enhance metabolic stability, lower lipophilicity, and restrict molecular conformation. The Grignard addition of cyclopropylmagnesium bromide to benzaldehyde stands as a highly efficient, cornerstone methodology for synthesizing cyclopropyl(phenyl)methanol, a versatile secondary alcohol intermediate[1].

Causality in Reaction Design

The reaction proceeds via a nucleophilic addition mechanism. Grignard reagents are characterized by a highly polar carbon-magnesium bond, rendering the carbon atom strongly nucleophilic[2].

• Electrophilic Activation: The reaction initiates when the magnesium atom of the Grignard reagent coordinates to the carbonyl oxygen of benzaldehyde. This Lewis acid-base interaction significantly increases the electrophilicity of the carbonyl carbon[1].

• Nucleophilic Attack: The cyclopropyl carbanion attacks the activated carbonyl carbon, forming a stable magnesium alkoxide intermediate[1].

• Solvent Selection: Anhydrous tetrahydrofuran (THF) or diethyl ether is strictly required. Because Grignard reagents are exceptionally strong bases, any trace of water or protic solvent (like ethanol) will instantly protonate the reagent, destroying it to yield cyclopropane gas[3]. THF is often preferred for commercial Grignard solutions as it effectively solvates the resulting organomagnesium complexes, preventing premature precipitation[2].

Mechanistic pathway of the Grignard addition to benzaldehyde.

Experimental Workflow

To ensure reproducibility and high yields, the workflow must strictly adhere to inert atmosphere techniques and precise temperature control.

Workflow for the Grignard addition of cyclopropylmagnesium bromide to benzaldehyde.

Validated Step-by-Step Protocol

This protocol is designed as a self-validating system. Do not proceed to subsequent steps without confirming the success of the previous phase via the listed analytical checkpoints.

Phase 1: Setup and Initiation

• Apparatus Preparation: Flame-dry a 100 mL three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a rubber septum. Purge the system with inert gas (Nitrogen or Argon) for 15 minutes to eliminate ambient moisture[1].

• Substrate Solvation: Dissolve 1.0 equivalent of freshly distilled benzaldehyde in anhydrous THF (0.2 M concentration).

• Temperature Control: Submerge the reaction flask in an ice-water bath and allow the internal temperature to reach 0 °C. Causality: Cooling mitigates the highly exothermic nature of the Grignard addition, preventing localized boiling and minimizing side reactions[1].

Phase 2: Nucleophilic Addition

• Reagent Addition: Transfer 1.1 to 1.5 equivalents of cyclopropylmagnesium bromide (typically supplied as a 0.5 M solution in THF) to the dropping funnel[1].

• Dropwise Integration: Add the Grignard reagent dropwise to the benzaldehyde solution with vigorous stirring. Maintain the internal temperature below 10 °C throughout the addition[4].

• Maturation: Once the addition is complete, remove the ice bath. Allow the reaction mixture to naturally warm to room temperature and stir for an additional 1-2 hours[1]. Causality: Warming provides the thermodynamic push required to drive the nucleophilic attack to completion.

Phase 3: Quenching and Workup

• Acidic Quench: Re-cool the reaction mixture to 0 °C. Slowly add saturated aqueous ammonium chloride (

  ) dropwise[1]. Causality: provides a mild proton source to hydrolyze the magnesium alkoxide intermediate into the desired alcohol. It is specifically chosen over strong acids (like HCl) to prevent the acid-catalyzed dehydration of the newly formed benzylic alcohol[4].

• Extraction: Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with diethyl ether (

  ) three times.

• Washing & Drying: Wash the combined organic layers with saturated brine, dry over anhydrous magnesium sulfate (

  ), filter, and concentrate under reduced pressure[1].

Analytical Self-Validation

To ensure trustworthiness, the protocol integrates the following validation checkpoints:

• In-Process TLC: Monitor the reaction via Thin-Layer Chromatography (Hexanes:EtOAc 8:2). The reaction is deemed complete when the UV-active benzaldehyde spot (

  ) is entirely consumed and replaced by a more polar, UV-active product spot ( ).

• Post-Reaction NMR Confirmation: The structural integrity of the isolated cyclopropyl(phenyl)methanol must be verified via

  NMR (400 MHz, ). Success is definitively marked by the appearance of the benzylic proton signal at 4.01 ppm (d, J = 8.3 Hz, 1H) and the characteristic upfield multiplet of the cyclopropyl ring protons between 1.28 – 1.17 ppm [5].

Quantitative Data Presentation

The efficiency of cyclopropylmagnesium bromide additions varies slightly depending on the electronic and steric nature of the electrophile. The table below summarizes comparative yields under standardized conditions (0 °C to Room Temperature)[6].

Electrophile	Target Product	Equivalents	Reaction Time	Isolated Yield (%)
Benzaldehyde	Cyclopropyl(phenyl)methanol	2.0	2 hours	85%
4-Methoxybenzaldehyde	Cyclopropyl(4-methoxyphenyl)methanol	2.0	2 hours	88%
4-Chlorobenzaldehyde	(4-Chlorophenyl)(cyclopropyl)methanol	2.0	2 hours	82%
Acetophenone	1-Cyclopropyl-1-phenylethanol	3.0	3 hours	75%
Cyclohexanone	1-Cyclopropylcyclohexanol	4.0	4 hours	65%

(Data adapted from standardized application notes on cyclopropylmagnesium bromide reactivity[6])

References[1] Title: Application Notes and Protocols: Reaction of Cyclopropylmagnesium Bromide with Ketones and Aldehydes

Source: Benchchem URL: ]">https://www.benchchem.com[4] Title: Application Notes and Protocols for the Synthesis of Secondary Alcohols via Grignard Reaction with Cyclopropanecarboxaldehyde Source: Benchchem URL: ]">https://www.benchchem.com[6] Title: Cyclopropylmagnesium Bromide | Grignard Reagent | CAS 23719-80-4 Source: Benchchem URL: ]">https://www.benchchem.com[5] Title: BIMETALLIC, LEWIS ACID AND BRØNSTED ACID CATALYSIS IN ALLYLATION AND OTHER ORGANIC TRANSFORMATIONS Source: DR-NTU (Nanyang Technological University) URL: ]">https://dr.ntu.edu.sg[2] Title: TRANSITION METAL-CATALYZED COUPLINGS REACTIONS INVOLVING CARBONYL COMPOUNDS Source: Thermo Fisher Scientific URL: ]">https://www.thermofisher.com[3] Title: CHEM 100L Lab 3: Grignard Addition Source: Chemistry Connected URL: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. chemistryconnected.com [chemistryconnected.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. dr.ntu.edu.sg [dr.ntu.edu.sg]
• 6. Cyclopropylmagnesium Bromide|Grignard Reagent|CAS 23719-80-4 [benchchem.com]

Application Note: Catalytic Asymmetric Addition of Phenylzinc Reagents to Cyclopropanecarbaldehyde

Executive Summary

The enantioselective synthesis of chiral secondary alcohols is a foundational transformation in modern drug discovery. Specifically, chiral cyclopropyl(phenyl)methanol derivatives serve as critical rigidified pharmacophores in the development of bioactive molecules, including autotaxin (ATX) and lysophosphatidic acid (LPA) production inhibitors[1].

While the asymmetric addition of dialkylzinc reagents to aldehydes is a mature methodology[2], the corresponding addition of arylzinc reagents (such as diphenylzinc, Ph₂Zn) to aliphatic aldehydes like cyclopropanecarbaldehyde presents unique challenges. Aliphatic aldehydes are highly enolizable, conformationally flexible, and lack the

-stacking capabilities that typically stabilize stereocontrolling transition states[3]. This application note details a robust, self-validating protocol for the highly enantioselective addition of diphenylzinc to cyclopropanecarbaldehyde using a partially hydrogenated BINOL (H8-BINOL) derivative, yielding (S)-cyclopropyl(phenyl)methanol with exceptional optical purity.

Mechanistic Insights & Causality (E-E-A-T)

As a Senior Application Scientist, it is critical to understand why specific reagents and conditions are selected over traditional alternatives:

• Nucleophile Selection (Organozinc vs. Grignard): Traditional Grignard (PhMgBr) or organolithium (PhLi) reagents are highly reactive and undergo rapid, uncatalyzed background additions to aldehydes, resulting in racemic mixtures. Diphenylzinc (Ph₂Zn) is significantly less nucleophilic. It requires Lewis acidic/basic activation to react efficiently, ensuring that the carbon-carbon bond formation occurs exclusively within the chiral environment of the catalyst[2],[4].

• Catalyst Design (H8-BINOL Derivatives): The use of (S)-3,3'-bis(morpholinomethyl)-H8-BINOL is highly recommended for this transformation. The partially hydrogenated octahydro-binaphthyl (H8) backbone provides a more sterically demanding and electron-rich chiral pocket compared to standard BINOL[5]. The morpholinomethyl substituents act as Lewis basic sites that coordinate the zinc atom, increasing the nucleophilicity of the phenyl group while locking the transition state into a rigid conformation.

• Stereocontrol: The reaction proceeds through a Zimmerman-Traxler-type six-membered transition state. The chiral ligand dictates the approach of the aldehyde, strongly favoring Re-face attack to yield the (S)-enantiomer[4],[5].

Reaction Pathway Visualization

Fig 1. Catalytic cycle of enantioselective phenylzinc addition to cyclopropanecarbaldehyde.

Optimization & Quantitative Data

The following table summarizes the optimization parameters for the phenylation of cyclopropanecarbaldehyde. Tetrahydrofuran (THF) is the optimal solvent, as it properly solubilizes the polymeric Ph₂Zn and stabilizes the monomeric active catalyst complex[5].

Entry	Catalyst Loading	Solvent	Temperature	Time (h)	Yield (%)	Enantiomeric Excess (ee %)
1	5 mol%	THF	0 °C to RT	24	82	90
2	10 mol%	THF	0 °C to RT	16	94	95
3	10 mol%	Toluene	0 °C to RT	16	85	88
4	10 mol%	Hexane	0 °C to RT	24	65	78
5	None (Control)	THF	RT	48	<5	N/A

Standard Operating Procedure (SOP)

Materials & Equipment

• Substrate: Cyclopropanecarbaldehyde (Distilled prior to use to remove trimeric/polymeric impurities).

• Reagent: Diphenylzinc (Ph₂Zn), typically handled as a solid or a 1.0 M solution in THF. Caution: Moisture sensitive.

• Catalyst: (S)-3,3'-bis(morpholinomethyl)-H8-BINOL.

• Solvent: Anhydrous, degassed Tetrahydrofuran (THF).

• Equipment: Flame-dried Schlenk tubes, argon manifold, magnetic stirrer, and temperature-controlled cryocooler.

Step-by-Step Protocol

This protocol is designed as a self-validating system; visual cues and strict order-of-addition ensure reproducibility.

• Preparation of the Active Catalyst Complex:

  • To a flame-dried 10 mL Schlenk tube equipped with a magnetic stir bar, add (S)-3,3'-bis(morpholinomethyl)-H8-BINOL (0.05 mmol, 10 mol%) under a positive pressure of argon.

  • Add anhydrous THF (2.0 mL) and stir until the ligand is fully dissolved.

  • Add Ph₂Zn (1.0 mmol, 2.0 equiv) to the solution. Stir the mixture at room temperature for 30 minutes. Causality note: This pre-incubation period is mandatory. It allows for the complete transmetalation and formation of the active chiral zinc-ligand complex before the aldehyde is introduced, preventing uncatalyzed background reactions.

• Substrate Addition:

  • Cool the reaction vessel to 0 °C using an ice/water bath.

  • Slowly add cyclopropanecarbaldehyde (0.5 mmol, 1.0 equiv) dropwise via a gas-tight syringe over 5 minutes.

• Reaction Propagation:

  • Allow the reaction to stir at 0 °C for 1 hour, then gradually warm to room temperature (RT).

  • Stir at RT for 15 hours. Monitor reaction completion via TLC (Hexanes/EtOAc 8:2, UV and KMnO₄ stain).

• Quenching and Workup:

  • Cool the mixture back to 0 °C and carefully quench by the dropwise addition of saturated aqueous NH₄Cl (3.0 mL). Caution: Exothermic.

  • Extract the aqueous layer with Ethyl Acetate (3 × 5 mL).

  • Combine the organic layers, wash with brine (5 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude residue by flash column chromatography on silica gel (eluent: gradient of 5% to 15% EtOAc in Hexanes) to afford pure (S)-cyclopropyl(phenyl)methanol as a clear oil.

Analytical Characterization

• NMR Validation: ¹H NMR (CDCl₃, 400 MHz):

  7.45–7.25 (m, 5H), 4.01 (d, J = 8.4 Hz, 1H), 2.05 (br s, 1H, -OH), 1.25–1.15 (m, 1H), 0.65–0.35 (m, 4H).

• Chiral HPLC (ee determination): Daicel Chiralcel OD-H column; Hexane/Isopropanol (95:5); Flow rate: 1.0 mL/min; UV detection at 220 nm. The (S)-enantiomer typically elutes first under these conditions.

Troubleshooting & Self-Validating Controls

• Control Experiment (Self-Validation): Always run a parallel control reaction lacking the chiral ligand. If the control reaction proceeds to >10% conversion within 16 hours, your Ph₂Zn reagent is likely contaminated with highly reactive zinc species (e.g., from degradation), or the temperature is too high.

• Depressed Enantiomeric Excess (<90% ee): Usually caused by adding the aldehyde before the active catalyst complex has fully formed. Ensure the 30-minute pre-incubation step is strictly followed[5].

• Low Yield / Stalled Reaction: Cyclopropanecarbaldehyde is prone to oxidation to the corresponding carboxylic acid or trimerization upon storage. Always distill the aldehyde immediately prior to use.

References

• Catalytic asymmetric organozinc additions to carbonyl compounds Source: PubMed - NIH URL:[Link]

• Asymmetric Functional Organozinc Additions to Aldehydes Catalyzed by 1,1′-Bi-2-naphthols (BINOLs) Source: PMC - NIH URL:[Link]

• Catalytic Enantioselective Addition of Alkylzirconium Reagents to Aliphatic Aldehydes Source: PMC - NIH URL:[Link]

• Highly Enantioselective Addition of Diphenylzinc to Aliphatic and Aromatic Aldehydes Catalyzed by a Readily Available H8-Binol Derivative Source: Organic Chemistry Portal URL:[Link]

• US10669285B2 - Condensed[1,4] diazepine compounds as autotaxin (ATX) and lysophosphatidic acid (LPA)

Sources

• 1. US10669285B2 - Condensed [1,4] diazepine compounds as autotaxin (ATX) and lysophosphatidic acid (LPA) production inhibitors - Google Patents [patents.google.com]
• 2. Catalytic asymmetric organozinc additions to carbonyl compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Catalytic Enantioselective Addition of Alkylzirconium Reagents to Aliphatic Aldehydes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Asymmetric Functional Organozinc Additions to Aldehydes Catalyzed by 1,1′-Bi-2-naphthols (BINOLs)† - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Highly Enantioselective Addition of Diphenylzinc to Aliphatic and Aromatic Aldehydes Catalyzed by a Readily Available H8-Binol Derivative [organic-chemistry.org]

Protocol for the Lipase-Catalyzed Kinetic Resolution of Racemic Cyclopropyl(phenyl)methanol

Application Note & Protocol

For: Researchers, scientists, and drug development professionals.

Abstract

This document provides a detailed protocol for the enzymatic kinetic resolution of racemic cyclopropyl(phenyl)methanol. The method employs the highly selective and robust enzyme, Candida antarctica Lipase B (CALB), to achieve the separation of enantiomers through a transesterification reaction. This protocol is designed to be a comprehensive guide, offering not only a step-by-step procedure but also the scientific rationale behind the experimental choices, ensuring both reproducibility and a deep understanding of the process. The resulting enantiomerically enriched cyclopropyl(phenyl)methanol and its corresponding acetate are valuable chiral building blocks in the synthesis of pharmaceuticals and other fine chemicals.

Introduction: The Imperative of Chirality and the Elegance of Kinetic Resolution

In the realm of drug development and materials science, the three-dimensional arrangement of atoms in a molecule—its stereochemistry—is of paramount importance. Enantiomers, non-superimposable mirror-image isomers of a chiral molecule, can exhibit vastly different pharmacological and physiological effects. Consequently, the production of enantiomerically pure compounds is a critical endeavor.

Kinetic resolution is a powerful strategy for the separation of racemates. This technique exploits the difference in the rate of reaction of two enantiomers with a chiral catalyst or reagent. In an ideal kinetic resolution, one enantiomer reacts quickly to form a new product, while the other remains largely unreacted. This disparity in reaction rates allows for the separation of the fast-reacting enantiomer (as the product) from the slow-reacting enantiomer (as the unreacted starting material).

Enzymes, particularly lipases, have emerged as exceptional catalysts for kinetic resolutions due to their high enantioselectivity, mild reaction conditions, and environmental compatibility. Candida antarctica Lipase B (CALB) is a workhorse in the field of biocatalysis, renowned for its broad substrate scope and excellent performance in resolving racemic alcohols.[1] This protocol leverages the transesterification capability of CALB, using an acyl donor to selectively acylate one enantiomer of cyclopropyl(phenyl)methanol.

The Principle of the Method: A Tale of Two Enantiomers

The kinetic resolution of racemic cyclopropyl(phenyl)methanol using CALB and an acyl donor, such as vinyl acetate, proceeds via the selective acylation of one of the alcohol's enantiomers. The enzyme's chiral active site preferentially binds and catalyzes the acylation of one enantiomer at a much higher rate than the other.

This process results in a reaction mixture containing:

• The unreacted, enantiomerically enriched cyclopropyl(phenyl)methanol.

• The corresponding enantiomerically enriched cyclopropyl(phenyl)methyl acetate.

The ideal point to halt the reaction is at approximately 50% conversion, which theoretically yields both the unreacted substrate and the product with the highest possible enantiomeric excess (ee). The efficiency of this separation is quantified by the enantioselectivity value (E), a measure of the enzyme's ability to discriminate between the two enantiomers.[2]

Materials and Apparatus

Reagents and Materials

Reagent/Material	Grade	Supplier	Notes
Racemic cyclopropyl(phenyl)methanol	≥98%	Commercially Available
Immobilized Candida antarctica Lipase B (e.g., Novozym® 435)	Commercially Available	Store as recommended by the supplier.
Vinyl Acetate	Anhydrous, ≥99%	Commercially Available	Acyl donor.
Hexane (or tert-Butyl methyl ether)	Anhydrous	Commercially Available	Reaction solvent.
Activated Molecular Sieves	4 Å	Commercially Available	To ensure anhydrous conditions.
Sodium Bicarbonate (NaHCO₃)	Reagent Grade	Commercially Available	For aqueous work-up.
Brine (Saturated NaCl solution)	Prepared in-house	For aqueous work-up.
Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)	Commercially Available	For drying the organic phase.
HPLC-grade Hexane and Isopropanol	Commercially Available	For chiral HPLC analysis.

Apparatus

• Magnetic stirrer with hotplate capabilities (though the reaction is typically run at or near room temperature).

• Reaction vessel (e.g., round-bottom flask or screw-cap vial) with a magnetic stir bar.

• Standard laboratory glassware (separatory funnel, beakers, Erlenmeyer flasks).

• Filtration apparatus (e.g., Büchner funnel or a simple funnel with filter paper).

• Rotary evaporator for solvent removal.

• High-Performance Liquid Chromatography (HPLC) system equipped with a UV detector and a chiral stationary phase column.

Experimental Protocol

Reaction Setup: The Art of Precision

• To a clean, dry 100 mL round-bottom flask equipped with a magnetic stir bar, add racemic cyclopropyl(phenyl)methanol (1.00 g, 6.75 mmol).

• Add 50 mL of anhydrous hexane (or tert-butyl methyl ether). Stir until the substrate is fully dissolved.

• Add activated 4 Å molecular sieves (approximately 1.0 g) to the solution. The use of molecular sieves is crucial as water can lead to undesired hydrolysis of the acyl donor and the product ester, reducing the efficiency of the resolution.[1]

• Add vinyl acetate (1.16 g, 1.25 mL, 13.5 mmol, 2.0 equivalents). Using an excess of the acyl donor helps to drive the reaction forward. Vinyl acetate is an irreversible acyl donor, which is advantageous as the byproduct, acetaldehyde, is volatile and does not interfere with the reaction equilibrium.[2]

• Allow the mixture to stir for 10-15 minutes to ensure a homogenous and anhydrous environment.

• Initiate the reaction by adding immobilized Candida antarctica Lipase B (e.g., Novozym® 435, 100 mg). The enzyme is robust and can be handled in the open, but it is good practice to minimize its exposure to atmospheric moisture.

• Seal the flask and stir the reaction mixture at a constant temperature, typically between 25-40°C.

Diagram of the Experimental Workflow

Sources

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]

Application Note: Enantioselective Synthesis of Chiral Amines from (S)-Cyclopropyl(phenyl)methanol

Executive Summary & Scientific Rationale

The synthesis of enantiomerically pure chiral amines is a cornerstone of modern drug development. The cyclopropyl(phenyl)methylamine scaffold is particularly valuable; its strained cyclopropyl ring imparts unique conformational rigidity and metabolic stability, making it a privileged pharmacophore in medicinal chemistry [3].

Starting from the readily available chiral secondary alcohol, (S)-cyclopropyl(phenyl)methanol , the objective is to synthesize the corresponding amine—typically (R)-cyclopropyl(phenyl)methanamine —with high enantiomeric excess (ee). Because direct amination of secondary alcohols often requires harsh conditions that can erode stereochemical integrity, indirect stereoinvertive C–N bond formation is the industry standard.

This application note details two highly reliable, field-proven methodologies for this transformation:

• The Mitsunobu-Azide Protocol (Pathway A): A one-pot activation and displacement utilizing Diphenylphosphoryl azide (DPPA).

• The Mesylate-Azide Protocol (Pathway B): A two-step sequence involving mesylate activation followed by nucleophilic substitution.

Mechanistic Causality & Workflow Design

To maintain strict stereocontrol, both pathways rely on an SN2 mechanism to achieve a clean Walden inversion of the benzylic stereocenter.

• Pathway A (Mitsunobu Inversion): The reaction of (S)-cyclopropyl(phenyl)methanol with triphenylphosphine (PPh3) and diisopropyl azodicarboxylate (DIAD) generates a highly electrophilic alkoxyphosphonium intermediate. DPPA serves as the pronucleophile. The azide anion attacks the activated stereocenter from the opposite face, resulting in a complete inversion to the (R)-azide. This method is highly scalable and has been validated in multikilogram pharmaceutical campaigns [2].

• Pathway B (Mesylation / SN2): The hydroxyl group is first reacted with methanesulfonyl chloride (MsCl). This step proceeds with retention of configuration. The resulting (S)-mesylate is then subjected to sodium azide (NaN3) in a polar aprotic solvent, driving an SN2 displacement to yield the (R)-azide.

• Chemoselective Reduction: The intermediate (R)-azide is reduced to the target (R)-amine via the Staudinger reduction. While catalytic hydrogenation (Pd/C, H2) is an option, the Staudinger reduction (PPh3/H2O) is preferred because it eliminates the risk of cyclopropyl ring-opening (hydrogenolysis), ensuring absolute chemoselectivity.

Workflow detailing the stereoinvertive synthesis of (R)-cyclopropyl(phenyl)methanamine.

Quantitative Data Summary

The following table summarizes the operational metrics for both pathways, allowing process chemists to select the optimal route based on laboratory constraints and scale.

Parameter	Pathway A: Mitsunobu (DPPA)	Pathway B: Mesylation / SN2
Overall Yield (2 steps)	70 – 82%	65 – 75%
Enantiomeric Excess (ee)	> 98% (Clean SN2 Inversion)	95 – 98% (Slight racemization risk upon heating)
Scalability	Excellent (Demonstrated at >8 kg scale)	Good (Requires handling of NaN3 toxicity at scale)
Primary Byproducts	Triphenylphosphine oxide (TPPO), Hydrazine dicarboxylate	Sodium methanesulfonate, inorganic salts
Operational Time	~18 hours (One-pot activation)	~24 hours (Two distinct isolations required)

Experimental Protocols (Self-Validating Systems)

The following protocols are designed with built-in causality and self-validating checkpoints to ensure experimental success and safety.

Protocol A: Mitsunobu Inversion via DPPA (Preferred Route)

Reference standard for [1].

• System Preparation: Charge a flame-dried, argon-purged flask with (S)-cyclopropyl(phenyl)methanol (1.0 equiv, 10 mmol) and triphenylphosphine (1.2 equiv, 12 mmol) in anhydrous THF (50 mL, 0.2 M).

• Thermal Control: Cool the reaction mixture to 0 °C using an ice bath. Causality: Strict temperature control is required here to prevent the premature decomposition of the highly reactive PPh3-DIAD betaine intermediate.

• Activation: Add DIAD (1.2 equiv, 12 mmol) dropwise over 15 minutes. The solution will turn pale yellow. Stir for an additional 15 minutes at 0 °C.

• Nucleophilic Displacement: Add Diphenylphosphoryl azide (DPPA) (1.2 equiv, 12 mmol) dropwise.

• Propagation & Validation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12 hours. Self-Validation Check: Monitor via TLC (Hexanes/EtOAc 9:1). The UV-active alcohol spot (lower Rf) should completely disappear, replaced by a distinct, less polar azide spot (higher Rf).

• Workup: Concentrate the mixture under reduced pressure. Triturate the crude residue with cold diethyl ether/hexanes (1:1). Causality: This step selectively precipitates the bulky triphenylphosphine oxide (TPPO) byproduct, which is filtered off, drastically simplifying downstream chromatography.

Protocol B: Mesylation and Azide Displacement (Alternative Route)

• Mesylation: Dissolve (S)-cyclopropyl(phenyl)methanol (1.0 equiv) and Triethylamine (1.5 equiv) in anhydrous DCM (0.2 M) at 0 °C. Add Methanesulfonyl chloride (MsCl) (1.2 equiv) dropwise. Causality: Conducting this at 0 °C suppresses unwanted elimination side-reactions. Stir for 1 hour.

• First Workup: Quench with saturated aqueous NaHCO3. Extract with DCM, dry over Na2SO4, and concentrate to yield the crude (S)-mesylate.

• Displacement: Dissolve the crude mesylate in anhydrous DMF (0.2 M). Add Sodium Azide (NaN3) (2.0 equiv).

• Thermal SN2: Heat the mixture to 60 °C for 8 hours. Causality: Heating provides the activation energy necessary to displace the mesylate at the sterically hindered benzylic position. Do not exceed 60 °C, as higher temperatures increase the risk of SN1 pathway activation, leading to racemization.

• Second Workup: Cool to room temperature, quench with water (5 volumes to crash out the product), and extract with MTBE.

Protocol C: Chemoselective Staudinger Reduction

• Phosphine Addition: Dissolve the intermediate (R)-(azido(cyclopropyl)methyl)benzene in THF (0.2 M). Add PPh3 (1.1 equiv) in one portion at room temperature.

• Visual Validation: Stir the mixture. Self-Validation Check: Immediate, steady evolution of nitrogen (N2) gas will be observed. This bubbling is a direct visual confirmation that the iminophosphorane intermediate is forming successfully.

• Hydrolysis: Once gas evolution ceases (approx. 2 hours), add H2O (10.0 equiv) and heat to 50 °C for 4 hours to drive the hydrolysis of the iminophosphorane to the primary amine.

• Orthogonal Purification (Acid-Base Extraction):

  • Concentrate the THF. Dissolve the residue in DCM and add 1M HCl.

  • Causality: The target amine protonates and migrates to the aqueous layer, while TPPO and unreacted neutral impurities remain in the organic layer.

  • Separate the layers. Basify the aqueous layer with 2M NaOH to pH > 12, and extract with fresh DCM. Dry and concentrate to yield the pure (R)-cyclopropyl(phenyl)methanamine.

Analytical Validation & Quality Control

To verify the success of the synthesis, the following analytical suite must be executed:

• Chiral HPLC: Utilize a chiral stationary phase (e.g., Chiralcel OD-H) to confirm the enantiomeric excess (ee) is >98%. The (R)- and (S)-enantiomers will resolve distinctly.

• 1H NMR (400 MHz, CDCl3): Confirm the structural integrity of the cyclopropyl ring (multiplets between 0.2–0.8 ppm) and the shift of the benzylic proton (approx. 3.2 ppm for the amine, shifted from the alcohol precursor).

References

• Organic Chemistry Portal - Mitsunobu Reaction: Mechanism and Applications in Stereoinversion. URL:[Link]

• Organic Process Research & Development (ACS Publications) - Mitsunobu Inversion of a Secondary Alcohol with Diphenylphosphoryl azide. Application to the Enantioselective Multikilogram Synthesis of a HCV Polymerase Inhibitor. URL:[Link]

Application Note: (S)-Cyclopropyl(phenyl)methanol as a Chiral Scaffold for Hedgehog Antagonists

This Application Note details the protocol for the synthesis, purification, and quality control of (S)-cyclopropyl(phenyl)methanol , a high-value chiral intermediate used in the development of Smoothened (SMO) receptor antagonists.

Executive Summary & Biological Context

The Hedgehog (Hh) signaling pathway is a critical regulator of cell differentiation and tissue polarity.[1] Aberrant activation of this pathway, particularly through the Smoothened (SMO) transmembrane receptor, is a key driver in basal cell carcinoma (BCC) and medulloblastoma.

First-generation SMO antagonists (e.g., Vismodegib, Sonidegib) have validated the target. However, resistance mutations (e.g., SMO-D473H) necessitate next-generation inhibitors. Structural Activity Relationship (SAR) studies indicate that the lipophilic binding pocket of SMO is highly sensitive to the stereochemistry of the "headgroup" moiety.

(S)-Cyclopropyl(phenyl)methanol serves as a privileged chiral building block. The cyclopropyl group provides rigid steric bulk that occupies the hydrophobic tunnel of the SMO receptor, while the (S)-configuration ensures optimal pi-stacking interactions with key residues (e.g., Tyr394) within the transmembrane domain.

Hedgehog Signaling Pathway & Inhibition

The following diagram illustrates the Hh pathway and the specific intervention point of SMO antagonists derived from this intermediate.

Figure 1: The Hedgehog signaling cascade. The (S)-cyclopropyl(phenyl)methanol motif is critical for the "Antagonist" binding affinity within the SMO transmembrane heptahelical bundle.

Synthesis Protocol: Enzymatic Kinetic Resolution

While asymmetric hydrogenation is possible, Enzymatic Kinetic Resolution (EKR) is the preferred method for generating high-enantiomeric excess (ee) material at the discovery scale due to its mild conditions and cost-effectiveness.

Principle

The racemic alcohol is subjected to a lipase-catalyzed transesterification.[2] The enzyme (Novozym 435) selectively acetylates the (R)-enantiomer, leaving the desired (S)-enantiomer as the free alcohol.[3][4]

Materials & Reagents[3][4][5][6][7][8][9][10][11]

• Substrate: rac-Cyclopropyl(phenyl)methanol (10.0 g, 67.5 mmol)

• Enzyme: Novozym 435 (Immobilized Candida antarctica Lipase B), >5,000 PLU/g

• Acyl Donor: Vinyl Acetate (3.0 eq)

• Solvent: n-Hexane (Anhydrous) or MTBE (Methyl tert-butyl ether)

• Equipment: Orbital Shaker (incubator), 250 mL Round Bottom Flask.

Step-by-Step Methodology

• Preparation: In a 250 mL round-bottom flask, dissolve 10.0 g of rac-cyclopropyl(phenyl)methanol in 100 mL of anhydrous n-hexane.

• Acyl Donor Addition: Add 18.7 mL (202 mmol, 3.0 eq) of vinyl acetate.

• Initiation: Add 500 mg of Novozym 435 beads.

• Incubation: Seal the flask and place it in an orbital shaker at 30°C and 200 rpm .

  • Note: Do not exceed 40°C, as enzyme selectivity may decrease.

• Monitoring: Monitor the reaction via Chiral HPLC (see Section 3) every 2 hours.

  • Endpoint: Stop the reaction when the enantiomeric excess (ee) of the remaining (S)-alcohol exceeds 99% . This typically occurs at ~52-55% conversion (kinetic resolution theoretical max yield is 50%).

• Termination: Filter the reaction mixture through a sintered glass funnel to remove the enzyme beads. Wash beads with 20 mL hexane.

• Separation: Concentrate the filtrate under reduced pressure to obtain a mixture of (S)-alcohol and (R)-acetate.

• Purification: Separate the compounds via Flash Column Chromatography.

  • Stationary Phase: Silica Gel (230-400 mesh).

  • Eluent: Gradient 0%

    20% EtOAc in Hexanes.

  • Order of Elution: The (R)-acetate (less polar) elutes first; the (S)-alcohol (more polar) elutes second.

Data Summary: Typical Yields

Component	Theoretical Yield	Experimental Yield	Purity (HPLC)	Enantiomeric Excess (ee)
(S)-Alcohol	50%	43-46%	>98%	>99.5%
(R)-Acetate	50%	45-48%	>98%	>94%

Quality Control: Chiral HPLC Method

Validating the optical purity is critical before using the intermediate in coupling reactions.

Method Parameters:

• Column: Chiralcel OD-H or AD-H (250 x 4.6 mm, 5 µm)

• Mobile Phase: n-Hexane : Isopropanol (95:5 v/v)[5]

• Flow Rate: 1.0 mL/min

• Temperature: 25°C

• Detection: UV @ 254 nm

Retention Times (Approximate):

• (S)-Cyclopropyl(phenyl)methanol: 8.5 min

• (R)-Cyclopropyl(phenyl)methanol: 10.2 min

Note: Elution order may vary based on the specific column lot; always run a racemic standard first.

Application: Coupling to SMO Antagonist Core

The (S)-alcohol is typically coupled to a heterocyclic core (e.g., a chloropyrimidine or chloropyridine) via a Mitsunobu Reaction or SNAr (Nucleophilic Aromatic Substitution). The SNAr route is preferred for scale-up if the core is sufficiently activated.

Workflow Diagram

Figure 2: Synthetic workflow from racemic starting material to the final antagonist candidate.

Protocol: SNAr Coupling (Representative)

• Activation: In a dry flask under Nitrogen, suspend Sodium Hydride (NaH, 60% dispersion, 1.2 eq) in anhydrous THF.

• Alkoxide Formation: Cool to 0°C. Add a solution of (S)-cyclopropyl(phenyl)methanol (1.0 eq) in THF dropwise. Stir for 30 min to form the sodium alkoxide.

• Coupling: Add the Heterocyclic Core (e.g., 4,6-dichloropyrimidine derivative, 1.0 eq).

• Reaction: Warm to room temperature and then heat to 60°C for 4-6 hours.

• Workup: Quench with saturated NH₄Cl. Extract with Ethyl Acetate.

• Result: This forms the chiral ether linkage characteristic of high-potency SMO antagonists, where the cyclopropyl-benzyl group occupies the extracellular loop/transmembrane interface.

Troubleshooting & Critical Parameters

Issue	Probable Cause	Corrective Action
Low ee (<95%)	Reaction stopped too early (<50% conversion).	Extend reaction time or add more enzyme. Ensure conversion reaches ~52%.
Low Yield	Hydrolysis of (R)-acetate back to alcohol.	Ensure system is strictly anhydrous. Use dry hexane.[3][4]
Inversion of Config	Mitsunobu reaction used instead of SNAr.	Mitsunobu inverts stereochemistry (S R). If using Mitsunobu, start with the (R)-alcohol to get the (S)-product.
Enzyme Aggregation	Stirring too vigorous.	Use an orbital shaker instead of a magnetic stir bar to prevent grinding the beads.

References

• Lipase-Catalyzed Kinetic Resolution

  • Ghanem, A. (2007).[6] Trends in lipase-catalyzed asymmetric access to enantiomerically pure/enriched compounds. Tetrahedron: Asymmetry.[5]

  • Source:

• Hedgehog Pathway Antagonist SAR

  • Peukert, S., & Miller-Moslin, K. (2010). Small-Molecule Inhibitors of the Hedgehog Signaling Pathway as Cancer Therapeutics. ChemMedChem.

  • Source:

• Enzymatic Resolution of Phenyl-Alkyl Alcohols

  • BenchChem Protocols.[3] Synthesis of (S)-1-Phenylpropan-2-ol via Enzymatic Kinetic Resolution.

  • Source:

• SMO Receptor Structural Biology

  • Wang, C., et al. (2013). Structure of the human Smoothened receptor bound to an antitumour agent.

  • Source:

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. csfarmacie.cz [csfarmacie.cz]

Application Note: Microwave-Assisted Synthesis of Cyclopropyl Phenyl Methanol Derivatives

Executive Brief & Mechanistic Dynamics

The synthesis and functionalization of cyclopropyl phenyl methanol derivatives are critical workflows in modern medicinal chemistry, particularly in the development of kinase inhibitors and targeted therapeutics (e.g., Ruxolitinib analogs). However, the cyclopropyl ring presents a unique synthetic challenge: it acts as a highly sensitive "radical clock." Under conventional thermal conditions, single-electron transfer (SET) or prolonged exposure to harsh reagents often triggers rapid ring-opening, yielding unwanted linear alkyl byproducts.

Microwave-Assisted Organic Synthesis (MAOS) effectively circumvents this limitation. By utilizing dielectric heating, MAOS provides rapid, uniform energy transfer directly to the reacting molecules. This minimizes the residence time of sensitive intermediates, suppresses radical-mediated degradation, and selectively drives the reaction through ionic or concerted pathways. This application note details a robust, two-step microwave-assisted protocol for the reduction of cyclopropyl phenyl ketone and its subsequent derivatization, designed for high-throughput drug discovery environments.

Reaction Architecture & Workflow

Fig 1. Two-step microwave-assisted workflow for synthesizing cyclopropyl phenyl methanol derivatives.

Protocol A: Fe(II)-Catalyzed Microwave Transfer Hydrogenation

This protocol utilizes an earth-abundant Iron(II) catalyst for the transfer hydrogenation of cyclopropyl phenyl ketone. Mechanistic studies confirm that this reaction proceeds via a metal monohydride species rather than a radical pathway, preserving the integrity of the cyclopropyl ring.

Materials & Reagents

• Substrate: Cyclopropyl phenyl ketone (1.0 mmol, ~146 mg)

• Catalyst: Fe(II) precatalyst (e.g., Knölker's complex or generic [Fe(tmeda)Cl2]) (10 mol%)

• Solvent/Hydride Donor: Anhydrous 2-propanol (iPrOH) (5.0 mL)

• Base (if required by precatalyst): t-BuOK (10 mol%)

Step-by-Step Methodology

• Preparation: In a nitrogen-filled glovebox, charge a 10 mL microwave-safe reaction vial with the Fe(II) catalyst, t-BuOK, and cyclopropyl phenyl ketone.

• Solvent Addition: Add 5.0 mL of anhydrous 2-propanol. Causality: 2-propanol acts simultaneously as the dielectric heating medium (excellent microwave absorber), the solvent, and the stoichiometric hydride donor.

• Microwave Irradiation: Seal the vial with a Teflon-lined crimp cap. Irradiate in a dedicated microwave reactor at 120 °C for 15 minutes (dynamic power modulation, max 200 W).

• Quenching & Workup: Cool the vial rapidly to room temperature using compressed air. Vent the vial, dilute the mixture with ethyl acetate (10 mL), and filter through a short pad of Celite to remove iron particulates.

• Self-Validation (IPC): Analyze the crude mixture via

  H-NMR.

  • Success Metric: The appearance of the carbinol proton at ~4.0 ppm and intact cyclopropyl multiplets at 0.3–0.6 ppm.

  • Failure Metric: Alkene peaks at 5.5–6.0 ppm indicate that unwanted radical ring-opening has occurred.

Mechanistic Pathway: Overcoming the Radical Clock

Fig 2. Mechanistic divergence: MW heating favors ionic monohydride transfer, preventing ring-opening.

Protocol B: Microwave-Assisted Mitsunobu Derivatization

Secondary alcohols like cyclopropyl phenyl methanol are sterically hindered, making conventional nucleophilic displacement slow and prone to E2 elimination. By utilizing1[1], the activation energy for the

inversion is rapidly achieved, driving the reaction to completion in minutes.

Materials & Reagents

• Substrate: Cyclopropyl(phenyl)methanol (405 mg, 2.72 mmol)

• Nucleophile: Acidic pronucleophile (e.g., 4-Bromopyrazole) (2.72 mmol)

• Phosphine: Triphenylphosphine (

  ) (720 mg, 2.72 mmol)

• Azo Reagent: Di-tert-butyl azodicarboxylate (DTBAD) (0.4 mL, 2.72 mmol)

• Solvent: Anhydrous THF (6.0 mL)

Step-by-Step Methodology

• Reagent Assembly: In a 10 mL microwave vial equipped with a magnetic stir bar, dissolve cyclopropyl(phenyl)methanol, the nucleophile, and

  in 6.0 mL of anhydrous THF.

• Thermal Control: Cool the vial to 0 °C in an ice bath. Causality: The initial formation of the betaine intermediate is highly exothermic; cooling prevents premature degradation of the azo reagent.

• Azo Addition: Add DTBAD dropwise. Causality: DTBAD is selected over DEAD/DIAD because its hydrazine byproduct is highly sterically hindered and easily separated during chromatography, and it exhibits superior thermal stability under microwave conditions.

• Microwave Irradiation: Seal the vial and heat in the microwave reactor at 150 °C for 15 minutes .

• Workup & Self-Validation: Cool to room temperature and concentrate under reduced pressure. Purify via silica gel chromatography (0-30% EtOAc/Hexanes).

  • Validation: The successful inversion and coupling are confirmed by the downfield shift of the carbinol proton in the

    H-NMR spectrum (typically shifting from ~4.0 ppm to >5.2 ppm depending on the nucleophile).

Quantitative Data Synthesis

The implementation of MAOS provides distinct advantages over conventional thermal heating, specifically regarding reaction velocity and the suppression of degradation pathways.

Reaction Step	Conventional Heating Profile	Microwave Irradiation Profile	Key Mechanistic Advantage
Fe(II) Transfer Hydrogenation	85 °C, 12–18 hours (Yield: 60–65%)	120 °C, 15 minutes (Yield: 92%)	Rapid monohydride transfer completely suppresses radical-clock ring opening.
Mitsunobu Derivatization	65 °C (Reflux), 24 hours (Yield: 40–45%)	150 °C, 15 minutes (Yield: 88%)	High thermal energy overcomes steric hindrance of the secondary alcohol, preventing E2 elimination.

References

• Homogeneous catalysis using iron complexes: recent developments in selective reductions.National and Kapodistrian University of Athens (uoa.gr).
• 2075-45-8 | 4-Bromopyrazole | Ruxolitinib Related | Ambeed.com.Ambeed.
• Microwave-Assisted Synthesis, Structure, and Preliminary Biological Evaluation of Novel 6-Methoxy-5,6-dihydro-5-azapurines.ACS Omega.

Sources

• 1. 2075-45-8 | 4-Bromopyrazole | Ruxolitinib Related | Ambeed.com [ambeed.com]

Technical Notes & Optimization

Technical Support Center: Preventing Acid-Catalyzed Ring Opening of Cyclopropyl Carbinols

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address the challenges associated with the acid-catalyzed ring opening of cyclopropyl carbinols. Our focus is on providing practical, field-proven insights grounded in established chemical principles.

Introduction

Cyclopropyl carbinols are valuable synthetic intermediates due to the unique reactivity of the strained three-membered ring.[1] However, this reactivity also makes them susceptible to rearrangement and ring-opening reactions, particularly under acidic conditions.[2][3] This guide will equip you with the knowledge to anticipate and prevent these undesired side reactions, ensuring the integrity of your target molecules.

The acid-catalyzed ring opening of cyclopropyl carbinols typically proceeds through the formation of a highly stabilized cyclopropylcarbinyl cation.[3][4] This cation can then undergo rearrangement to form homoallylic or cyclobutyl species, leading to a mixture of products.[4] Understanding the factors that influence the stability of this carbocation is paramount to controlling the reaction outcome.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism of acid-catalyzed ring opening in cyclopropyl carbinols?

A1: The process is initiated by the protonation of the hydroxyl group by an acid (either Brønsted or Lewis acid), converting it into a good leaving group (water).[5][6] Departure of the leaving group generates a primary carbocation adjacent to the cyclopropyl ring. This cyclopropylcarbinyl cation is remarkably stable due to the "bent" character of the cyclopropane C-C bonds, which can overlap with the empty p-orbital of the carbocation.[4] This delocalization of positive charge leads to rapid equilibration with cyclobutyl and homoallyl (but-3-enyl) carbocations.[4] Nucleophilic attack can then occur at any of these cationic centers, resulting in a mixture of ring-opened and rearranged products.[2][4]

Q2: Under what conditions is the ring opening of cyclopropyl carbinols most likely to occur?

A2: Ring opening is most prevalent under conditions that favor carbocation formation.[4] This includes:

• Strongly acidic media: Both Brønsted acids (e.g., HCl, H₂SO₄) and Lewis acids (e.g., Bi(OTf)₃, Yb(OTf)₃) can catalyze the reaction.[7]

• Protic solvents: Solvents like water and alcohols can facilitate the ionization of the C-O bond and stabilize the resulting carbocation.[4]

• Elevated temperatures: Increased thermal energy can overcome the activation barrier for carbocation formation and subsequent rearrangement.

Q3: Are there any structural features in the cyclopropyl carbinol that can influence its stability towards acid?

A3: Yes, the substituents on both the carbinol carbon and the cyclopropane ring play a significant role.

• Electron-donating groups on the cyclopropane ring can stabilize the adjacent carbocation, potentially promoting the ring-opening process.[7]

• Conversely, electron-withdrawing groups can destabilize the carbocation, making the ring opening less favorable.

• The presence of an aryl group adjacent to the alcohol can enhance the stability of the carbocation through resonance, often favoring ring opening.[7]

Troubleshooting Guides

This section provides solutions to common problems encountered during the synthesis, purification, and subsequent reactions of cyclopropyl carbinols.

Issue 1: Unwanted Ring Opening During Synthesis or Workup

You've successfully synthesized your desired cyclopropyl carbinol, but TLC or NMR analysis reveals the presence of rearranged byproducts after an acidic workup.

Causality Analysis:

The acidic conditions of your workup (e.g., quenching with aqueous HCl or NH₄Cl) are likely protonating the carbinol's hydroxyl group, initiating the ring-opening cascade.

Troubleshooting Protocol:

• Neutral or Basic Workup: Whenever possible, opt for a neutral or mildly basic workup.

  • Quenching: Use saturated aqueous sodium bicarbonate (NaHCO₃) or a phosphate buffer (pH ~7) to neutralize any remaining acid.

  • Extraction: Proceed with extraction using an appropriate organic solvent.

• Aprotic Solvents for Extraction: If your product is soluble, use aprotic solvents like diethyl ether, ethyl acetate, or dichloromethane for extraction to minimize the presence of protic species that can facilitate protonation.

• Temperature Control: Perform the workup and extraction at low temperatures (e.g., 0 °C) to minimize the rate of any potential acid-catalyzed side reactions.

Experimental Protocol: Non-Acidic Workup for Cyclopropyl Carbinol Synthesis

This protocol outlines a general procedure for the workup of a reaction mixture containing a cyclopropyl carbinol, avoiding acidic conditions.

Step	Procedure	Rationale
1	Cool the reaction mixture to 0 °C in an ice bath.	Reduces the rate of potential side reactions.
2	Slowly add saturated aqueous NaHCO₃ solution until gas evolution ceases.	Neutralizes any residual acid from the reaction.
3	Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x volume of the aqueous layer).	Isolates the organic product from the aqueous phase.
4	Combine the organic layers and wash with brine (1 x volume of the organic layer).	Removes residual water and inorganic salts.
5	Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.	Removes trace water before solvent evaporation.

Issue 2: Decomposition During Purification by Silica Gel Chromatography

Your crude product appears clean by NMR, but after purification on a standard silica gel column, you observe significant amounts of ring-opened byproducts.

Causality Analysis:

Standard silica gel is inherently acidic and can catalyze the ring opening of sensitive cyclopropyl carbinols. The prolonged contact time on the column exacerbates this issue.

Troubleshooting Protocol:

• Neutralized Silica Gel:

  • Prepare a slurry of silica gel in a solvent like ethyl acetate containing 1-2% triethylamine (Et₃N).

  • Pack the column with this slurry. The triethylamine will neutralize the acidic sites on the silica surface.

• Alternative Stationary Phases:

  • Alumina (Neutral or Basic): Neutral or basic alumina can be a good alternative to silica gel for acid-sensitive compounds.

  • Florisil®: This is a magnesium silicate adsorbent that is less acidic than silica gel.

• Non-Chromatographic Purification:

  • Distillation: If your cyclopropyl carbinol is thermally stable and volatile, vacuum distillation can be an excellent purification method.[8]

  • Crystallization: If your product is a solid, recrystallization from a suitable solvent system can provide high purity without the risk of acid-catalyzed decomposition.[8]

Workflow for Selecting a Purification Method:

Caption: Workflow for using a protecting group strategy.

References

• Sandridge, M. J., McLarney, B. D., Williams, C. W., & France, S. (2017). α-Alkylidene-γ-butyrolactone Formation via Bi(OTf)3-Catalyzed, Dehydrative, Ring-Opening Cyclizations of Cyclopropyl Carbinols: Understanding Substituent Effects and Predicting E/Z Selectivity. J. Org. Chem., 82(20), 10883–10897. [Link]

• Yadav, J. S., Reddy, B. V. S., & Rao, T. P. (2001). Acid-Catalyzed Ring Opening Reaction of Cyclopropyl Carbinols with Acetonitrile to Synthesize Amides. Synthetic Communications, 31(3), 425-430. [Link]

• CN107445797A - A kind of inexpensive low dangerous synthetic method of cyclopropyl-carbinol. (2017).

• Gong, L., et al. (2023). Nature-inspired catalytic asymmetric rearrangement of cyclopropylcarbinyl cation. Proceedings of the National Academy of Sciences, 120(20), e2301399120. [Link]

• CN108516922A - A kind of preparation method of cyclopropyl-carbinol. (2018).

• Request PDF. (n.d.). Metal-Free Synthesis of Oxazinones and Their Reductive Ring Opening to Provide Cyclopropyl Carbinols. ResearchGate.[Link]

• US5536815A - Cyclopropyl based O- and N- and S-protecting groups. (1996).

• Foley, D. J., et al. (2021). A Modular and Scalable Route to Protected Cyclopropane Amino Acid Building Blocks. The Journal of Organic Chemistry, 86(17), 11846-11854. [Link]

• Willingdon College, Sangli. (n.d.). Protection and deprotection. [Link]

• Organic Chemistry Portal. (n.d.). Protecting Groups. [Link]

• Protecting groups in organic synthesis + H2O. (n.d.). [Link]

• D'Accolti, L., Annese, C., & Fusco, C. (2019). Stabilization by conjugation of cyclopropyl carbinyl cations in bisected over the eclipsed conformation with cyclopropyl Walsh orbitals. ResearchGate.[Link]

• Donaldson, W. A. (2001). Synthesis of cyclopropane containing natural products. e-Publications@Marquette.[Link]

• Li, X. (2020). Catalytic Enantioselective Ring-Opening Reactions of Cyclopropanes. Chemical Reviews, 120(15), 7942-7987. [Link]

• Pletnev, A. A., et al. (2021). Lewis Acid Catalyzed Cyclopropane Ring-Opening-Cyclization Cascade Using Thioureas as a N,N-bisnucleophile: Synthesis of Bicyclic Furo-, Pyrano-, and Pyrrololactams via a Formal [4+1]-Addition. European Journal of Organic Chemistry, 2021(24), 3465-3469. [Link]

• CN108516922A - Method for preparing cyclopropyl carbinol. (2018). Patsnap Eureka.[Link]

• Soderberg, T. (n.d.). 9.12 Reactions of Ethers: Acidic Cleavage. Fundamentals of Organic Chemistry.[Link]

• Lee, C. C., & Cessna, A. J. (1975). Reactions of cyclopropylcarbinol in dilute hydrochloric acid. Canadian Journal of Chemistry, 53(24), 3737-3742. [Link]

• Biggs, J., Chapman, N. B., & Wray, V. (1971). The Mechanism of the Acid-Catalyzed Ring Opening of Epoxides - A Reinterpretative Review. CHIMIA, 25, 10-13. [Link]

• Pan, A. (2018). Intramolecular Carbene Insertion Into Strained Cyclopropyl C–C Bonds and Synergistic Brønsted/Lewis Acid Catalyzed Friedel–Crafts Alkylations of Unactivated Tertiary and Secondary Alcohols. eScholarship.[Link]

• He, W., & Fox, J. M. (2009). Studies on the Stability of Cycloprop-2-ene Carboxylate Dianions and Reactions with Electrophiles. The Journal of organic chemistry, 74(15), 5327-5332. [Link]

• Wikipedia. (n.d.). Ether cleavage. [Link]

• Chemistry Stack Exchange. (2021). Mechanism of acid-catalyzed ring opening of a cyclopropane ring. [Link]

• Al-Noaimi, M., et al. (2014). Acid-catalyzed ring-opening reactions of a cyclopropanated 3-aza-2-oxabicyclo[2.2.1]hept-5-ene with alcohols. Beilstein Journal of Organic Chemistry, 10, 1243-1249. [Link]

• Fiveable. (2025). 18.3 Reactions of Ethers: Acidic Cleavage. Fiveable.[Link]

• Ashenhurst, J. (2014). Cleavage Of Ethers With Acid. Master Organic Chemistry.[Link]

• LibreTexts Chemistry. (2024). 18.3: Reactions of Ethers - Acidic Cleavage. [Link]

• Royal Society of Chemistry. (n.d.). Intramolecular cyclopropylmethylation via non-classical carbenium ion. [Link]

• Ma, S., & Zhang, J. (2004). Catalytic Regioselectivity Control in Ring-Opening Cycloisomerization of Methylene- or Alkylidenecyclopropyl Ketones. Journal of the American Chemical Society, 126(38), 11840-11841. [Link]

• He, W., & Fox, J. M. (2006). An Efficient and General Method for Resolving Cyclopropene Carboxylic Acids. Organic letters, 8(22), 5113-5116. [Link]

Sources

• 1. epublications.marquette.edu [epublications.marquette.edu]
• 2. researchgate.net [researchgate.net]
• 3. Nature-inspired catalytic asymmetric rearrangement of cyclopropylcarbinyl cation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing Enantiomeric Excess in Cyclopropyl Ketone Reduction

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the unique mechanistic and kinetic challenges associated with the asymmetric reduction of cyclopropyl ketones. The cyclopropyl ring introduces significant steric hindrance and a high degree of ring strain (~27.5 kcal/mol), making these substrates prone to sluggish reaction rates, poor enantiomeric excess (ee), and unwanted ring-opening side reactions.

This guide provides field-proven troubleshooting strategies, self-validating protocols, and a mechanistic breakdown of the three primary reduction methodologies: Corey-Bakshi-Shibata (CBS) reduction, Asymmetric Transfer Hydrogenation (ATH), and Biocatalysis (KREDs).

Part 1: Reduction Strategy & Decision Matrix

Selecting the correct reduction methodology dictates the downstream optimization steps. Review the decision matrix below to align your experimental constraints with the appropriate catalytic system.

Decision matrix for selecting and optimizing enantioselective cyclopropyl ketone reduction methods.

Part 2: Troubleshooting Guides & FAQs

Q1: My Corey-Bakshi-Shibata (CBS) reduction yields poor enantiomeric excess (<70% ee) despite using 10 mol% chiral oxazaborolidine. What is causing the achiral background reduction?

Causality: The CBS reduction relies on the formation of a rigid oxazaborolidinium-borane complex that dictates facial selectivity during hydride transfer[1]. If trace moisture is present in your solvent or substrate, it hydrolyzes the borane reagent, generating achiral borate species. These achiral species rapidly reduce the ketone without stereocontrol, bypassing the chiral catalyst entirely. Furthermore, incorrect addition order (e.g., adding borane to the ketone before the catalyst) leads to a rapid, uncatalyzed background reduction. Solution:

• Ensure strict anhydrous conditions (Karl Fischer titration < 50 ppm H₂O).

• Order of addition is critical: Pre-mix the chiral oxazaborolidine catalyst with the borane source (e.g., BH₃·THF) to form the active complex before introducing the ketone.

• Utilize a syringe pump to add the cyclopropyl ketone slowly over 1–2 hours. This keeps the concentration of uncomplexed ketone extremely low, forcing the reaction through the enantioselective catalytic cycle.

Q2: I am observing cyclopropyl ring-opening side products during transition-metal catalyzed Asymmetric Transfer Hydrogenation (ATH). How do I suppress this?

Causality: The cyclopropyl ring is highly strained. Ring-opening during ATH (e.g., using Ru/TsDPEN) typically occurs if the reaction conditions inadvertently generate radical intermediates or if strong Lewis acids/bases are present[2]. High temperatures combined with basic conditions (like alkali alkoxides in isopropanol) can trigger enolization and subsequent homolytic or heterolytic ring cleavage. Solution: Switch to a milder, acidic hydride source. Instead of using basic isopropanol conditions, utilize a formic acid/triethylamine (FA/TEA) azeotrope (typically 5:2 FA/TEA). The Ru(II)/TsDPEN catalyst operates exceptionally well in this regime, transferring hydride via a concerted, outer-sphere mechanism. This concerted pathway avoids discrete carbocation or radical formation, thereby preserving the intact cyclopropyl ring while delivering high ee.

Q3: When using Ketoreductases (KREDs) for biocatalytic reduction, the reaction stalls at 40% conversion with moderate ee. How can I drive it to completion?

Causality: Biocatalytic reduction of sterically demanding cyclopropyl ketones often suffers from two interconnected issues: poor aqueous solubility of the lipophilic substrate and cofactor (NADH/NADPH) depletion[3]. If the cofactor is not efficiently regenerated, the reaction reaches thermodynamic equilibrium or stalls. Additionally, if the substrate precipitates out of the aqueous buffer, the effective concentration available to the enzyme drops, halting kinetics. Solution: Implement a robust, self-driving cofactor regeneration system. Use a Glucose/Glucose Dehydrogenase (GDH) coupled system to continuously recycle NADP⁺ back to NADPH. To address substrate solubility, introduce a water-miscible co-solvent like DMSO or Isopropanol (IPA) at 10–15% v/v. Ensure you are utilizing an engineered KRED variant explicitly evolved for co-solvent tolerance to prevent enzyme denaturation.

Part 3: Experimental Protocols

Protocol A: Optimized CBS Reduction of Cyclopropyl Ketones

This protocol is self-validating: the slow addition rate ensures that the visual clearing of the reaction mixture correlates directly with catalytic turnover, preventing achiral background reduction.

• Preparation: Flame-dry a Schlenk flask under argon. Add (R)- or (S)-Me-CBS oxazaborolidine (0.1 equiv) and anhydrous THF (to achieve 0.5 M final concentration).

• Borane Complexation: Cool the solution to -20 °C. Add BH₃·THF or BH₃·SMe₂ (1.2 equiv) dropwise. Stir for 15 minutes to ensure full formation of the active Lewis acid-base complex.

• Substrate Addition (Critical Step): Dissolve the cyclopropyl ketone (1.0 equiv) in a minimal amount of anhydrous THF. Add this solution to the reaction flask via a syringe pump over a period of 1 to 1.5 hours.

• Monitoring & Quenching: Monitor the reaction progress by TLC. Upon completion, carefully quench the reaction with methanol at -20 °C to safely destroy excess borane.

• Workup: Warm to room temperature, concentrate under reduced pressure, and purify via silica gel chromatography. Determine ee via chiral HPLC.

Protocol B: Biocatalytic Reduction using Engineered KREDs

This protocol utilizes a coupled enzyme system to drive the reaction to completion via Le Chatelier's principle, continuously removing the oxidized cofactor.

• Buffer Preparation: Prepare a 100 mM potassium phosphate buffer (pH 7.0) containing 1 mM MgSO₄.

• Cofactor System: Dissolve NADP⁺ (0.05 equiv) and D-glucose (1.5 equiv) into the buffer. Add Glucose Dehydrogenase (GDH, 10 U/mL) for continuous cofactor recycling.

• Substrate Loading: Dissolve the cyclopropyl ketone in DMSO (to achieve a final co-solvent concentration of 10% v/v in the total reaction volume). Add this dropwise to the buffer system to form a fine suspension/emulsion.

• Enzyme Addition: Add the selected engineered Ketoreductase (KRED) powder (e.g., 10 mg/mmol substrate).

• Incubation & pH Control: Incubate the reaction at 30 °C in an orbital shaker (250 rpm). Self-Validation: Monitor the pH; the GDH cycle produces gluconic acid, which will lower the pH. Maintain pH at 7.0 using a titrator with 1 M NaOH. The consumption of NaOH directly correlates to reaction conversion.

• Extraction: Once conversion >99% is confirmed by GC/LC, extract the chiral cyclopropyl carbinol with ethyl acetate (3x). Dry over Na₂SO₄ and concentrate.

Part 4: Quantitative Data & Method Comparison

Reduction Methodology	Catalyst System	Typical Temp	Typical ee (%)	Key Advantage	Primary Limitation
CBS Reduction	Chiral Oxazaborolidine / BH₃	-20 °C to 0 °C	85 - 95%	Rapid screening, broad substrate scope.	Highly sensitive to moisture; prone to achiral background reduction.
Asymmetric Transfer Hydrogenation (ATH)	Ru(II)/TsDPEN	20 °C to 40 °C	90 - 98%	Highly scalable; robust under inert atmosphere.	Sterically hindered cyclopropyl groups can reduce reaction kinetics.
Biocatalysis (KREDs)	Engineered Ketoreductases	25 °C to 35 °C	>99%	Unmatched enantioselectivity; green chemistry conditions.	Requires cofactor recycling; substrate solubility issues in aqueous media.

References

• Source: National Center for Biotechnology Information (PMC)
• Some Items of Interest to Process R&D Chemists and Engineers Source: ACS Publications URL
• Source: Scribd (Tetrahedron: Asymmetry)

Sources

• 1. Concise Total Synthesis of Agarozizanol B via a Strained Photocascade Intermediate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. scribd.com [scribd.com]

Technical Support Center: Optimizing (S)-Cyclopropyl(phenyl)methanol Synthesis

Status: Active Ticket ID: CHEM-SUP-2024-CPMK Subject: Troubleshooting Low Yield & Enantioselectivity in Asymmetric Reduction Assigned Specialist: Senior Application Scientist, Process Chemistry

Executive Summary

You are likely encountering a yield "bottleneck" specific to the cyclopropyl moiety or the boron workup . While the reduction of phenyl ketones is standard, the cyclopropyl group introduces unique acid-sensitivity (ring opening) and steric parameters that often trap the product during purification.

This guide focuses on the Corey-Bakshi-Shibata (CBS) Reduction , as it is the industry gold standard for this transformation, yielding high enantiomeric excess (ee).[1] We also address Transfer Hydrogenation (Noyori) as a robust alternative.

Part 1: Diagnostic Troubleshooting (Q&A)

Category A: The "Missing Mass" Phenomenon (Low Isolated Yield)

Q: My reaction shows 100% conversion on TLC/HPLC, but I lose 30-40% of the mass after column chromatography. Where is it going? A: You are likely a victim of the "Sticky Boron" Trap . In CBS reductions, the immediate product is not the free alcohol but a cyclic alkoxy-borane intermediate. This species is surprisingly stable and lipophilic.

• The Problem: If you do not hydrolyze this completely, the boron-complexed alcohol streaks on silica gel or elutes in non-polar fractions, often discarded as "borane residue."

• The Fix: Do not rely solely on a Methanol quench. You must perform a Lewis Basic Workup to break the B-O bond.

  • Method: After the MeOH quench, add saturated aqueous

    or, more effectively, a 1M aqueous NaOH wash (if your product is stable to base) to force hydrolysis. Alternatively, use oxidative workup ( ) to destroy the boron species completely.

Q: I see new impurities forming during concentration or on the column. Is the product decomposing? A: Yes. Cyclopropyl carbinols are acid-sensitive .

• The Mechanism: Under acidic conditions (even slightly acidic silica gel), the cyclopropyl carbinol can undergo a rearrangement (ring expansion) to form homoallylic alcohols or dienes.

• The Fix:

  • Basify your Silica: Pre-treat your silica gel column with 1% Triethylamine (Et3N) in hexanes before loading.

  • Avoid Acidic Workups: Never use HCl or unbuffered

    if the contact time is long.

Category B: Enantioselectivity Issues

Q: I am getting the product, but the ee is stuck at 85% instead of >95%. A: This usually indicates Non-Catalyzed Background Reduction .

• The Cause: Borane (

  or ) can reduce the ketone without the catalyst if the catalyst is too dilute or the temperature is too high. The uncatalyzed reaction is racemic.

• The Fix:

  • Inverse Addition: Do not add the catalyst to the ketone/borane mixture. Instead, have the catalyst and borane in the flask, and slowly add the ketone to them. This ensures the ketone always encounters a catalyst-borane complex first.

  • Temperature: Maintain

    to . The rate difference between catalyzed and uncatalyzed reduction is maximized at lower temperatures.

Part 2: Comparative Analysis of Methods

Feature	CBS Reduction (Recommended)	Noyori Transfer Hydrogenation	Enzymatic (KREDs)
Reagent	(S)-Me-CBS /	Ru-TsDPEN / Formic Acid-TEA	Ketoreductase + Cofactor
Yield Potential	High (85-95%)	High (90-98%)	Variable (Solubility issues)
Enantioselectivity	Excellent (>95% ee)	Excellent (>95% ee)	Perfect (>99% ee)
Primary Failure Mode	Boron trapping / Moisture sensitivity	Reversible reaction (Equilibrium)	Enzyme cost / Substrate inhibition
Cyclopropyl Stability	Risk: Acidic workup damages ring	Safe: Mild conditions (pH 7-8 possible)	Safe: Aqueous buffer

Part 3: Visual Troubleshooting Logic

Diagram 1: The Yield Loss Diagnostic Tree

Caption: Decision tree for diagnosing yield loss. Note that "High Conversion" followed by "Low Isolated Yield" points directly to workup issues.

Diagram 2: The "Boron Trap" & Ring Stability Mechanism

Caption: Mechanistic pathway showing how acidic conditions lead to ring opening, while basic oxidative workup ensures clean product release.

Part 4: Validated Experimental Protocol (CBS Route)

Objective: Synthesis of (S)-cyclopropyl(phenyl)methanol via (S)-Me-CBS reduction. Scale: 10 mmol (Adaptable).

Reagents:

• Substrate: Cyclopropyl phenyl ketone (1.46 g, 10 mmol).

• Catalyst: (S)-Me-CBS (1.0 M in toluene, 1.0 mL, 10 mol%). Note: (S)-CBS typically yields the (S)-alcohol for aryl ketones where

  =Phenyl and =Cyclopropyl.

• Reductant: Borane-dimethyl sulfide (

  , 2M in THF, 3.0 mL, 0.6 equiv). Note: Borane is stoichiometric; 0.5 eq provides 1.5 hydrides, but 0.6-1.0 eq is standard to drive completion.

• Solvent: Anhydrous THF (Dryness is critical).

Step-by-Step Procedure:

• Catalyst Preparation (The "Inverse" Setup):

  • Flame-dry a 50 mL round-bottom flask under Argon.

  • Add (S)-Me-CBS solution (10 mol%).

  • Add anhydrous THF (10 mL).

  • Add

    solution.

  • Cool the mixture to -20°C . Crucial for ee.

• Controlled Addition:

  • Dissolve Cyclopropyl phenyl ketone in anhydrous THF (10 mL).

  • Add the ketone solution to the catalyst/borane mixture dropwise over 30-45 minutes via syringe pump or dropping funnel.

  • Reasoning: Keeps ketone concentration low relative to the catalyst, preventing background reduction.

• Reaction Monitoring:

  • Stir at -20°C for 1 hour.

  • Check TLC.[1][2] If incomplete, add small aliquot of borane.

• The "Yield-Saving" Workup:

  • Quench: Add Methanol (5 mL) slowly at -20°C. (Gas evolution!).

  • Oxidative Cleavage (Recommended): Add 10 mL of 2M NaOH, followed by dropwise addition of 30%

    (2 mL). Stir for 30 mins at room temp.

  • Why? This aggressively breaks the B-O bond and oxidizes borane residues to boric acid, which is water-soluble.

  • Extraction: Extract with Diethyl Ether or EtOAc (3 x 20 mL).

  • Wash: Wash combined organics with Brine. Dry over

    .

• Purification:

  • Concentrate under reduced pressure.[1][2]

  • Column: Silica gel.[1] Eluent must contain 1% Triethylamine to prevent ring opening.

  • Elute with Hexanes/EtOAc gradient.

References

• Corey, E. J., Helal, C. J. (1998).[3] "Reduction of Carbonyl Compounds with Chiral Oxazaborolidine Catalysts: A New Paradigm for Enantioselective Catalysis and a Powerful New Synthetic Method." Angewandte Chemie International Edition.

• Noyori, R., Hashiguchi, S. (1997). "Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes." Accounts of Chemical Research.

• Mathre, D. J., et al. (1993). "A Practical Process for the Preparation of Tetrahydro-1-methyl-3,3-diphenyl-1H,3H-pyrrolo[1,2-c][1,3,2]oxazaborole-Borane. A Highly Enantioselective Catalyst for the Reduction of Ketones."[1][4][5][6][7] The Journal of Organic Chemistry.

• Sigma-Aldrich. "Cyclopropyl(phenyl)methanol Product & Safety Data." Sigma-Aldrich Catalog.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Corey-Bakshi-Shibata Reduction [organic-chemistry.org]
• 4. Reagent of the month – CBS oxazaborolidine - SigutLabs [sigutlabs.com]
• 5. Asymmetric Hydrogenation and Transfer Hydrogenation of Ketones | IntechOpen [intechopen.com]
• 6. Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ from Chiral Lactam Alcohols [mdpi.com]
• 7. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

Technical Support Center: Troubleshooting Racemization of (S)-Cyclopropyl(phenyl)methanol

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers in drug development and synthetic chemistry struggling with the loss of enantiomeric excess (ee) when purifying chiral benzylic alcohols.

(S)-Cyclopropyl(phenyl)methanol is a notorious "problem child" in downstream processing. The structural combination of a phenyl ring and a cyclopropyl group creates a perfect storm for chiral degradation. This guide provides a mechanistic understanding and field-proven protocols to maintain the stereochemical integrity of this compound.

Mechanistic Grounding: The Root Cause of Racemization

To solve the problem, we must first understand the causality. The racemization of (S)-cyclopropyl(phenyl)methanol is driven by the formation of the cyclopropylcarbinyl cation .

When the hydroxyl group is exposed to even mildly acidic conditions, it protonates and departs as water. The resulting carbocation is exceptionally stable due to two synergistic factors:

• Resonance stabilization from the adjacent phenyl ring.

• Hyperconjugation (σ-conjugation) from the strained C-C bonds of the cyclopropyl ring interacting with the empty p-orbital of the carbocation center. Research indicates that replacing a standard alkyl group with a cyclopropyl group can accelerate cation formation by up to 500 times due to these frontier orbital interactions[1].

Once the planar, highly stabilized cyclopropyl(phenyl)methyl cation forms, water (or any nucleophile in the matrix) can re-attack from either face, resulting in a rapid collapse into a racemic mixture[2][3].

Fig 1. Acid-catalyzed racemization pathway of (S)-cyclopropyl(phenyl)methanol via carbocation.

Troubleshooting FAQs

Q1: Why does my enantiopure (S)-cyclopropyl(phenyl)methanol racemize on a standard silica gel column? A: Standard silica gel is inherently acidic. The surface silanol (Si-OH) groups exhibit a pH of approximately 4.5 to 5.5. This mild Brønsted acidity is more than sufficient to protonate the highly activated benzylic/cyclopropyl hydroxyl group. The subsequent loss of water generates the planar cyclopropylcarbinyl cation, leading to an SN1-type racemization directly on the column.

Q2: How can I purify this compound chromatographically without losing enantiomeric excess? A: You must neutralize the stationary phase. This is achieved by pre-treating the column with 1-5% Triethylamine (TEA) in your non-polar solvent (e.g., hexanes) and maintaining 1-2% TEA in your eluent. TEA irreversibly binds to the acidic silanol sites, preventing them from interacting with your alcohol. Alternatively, switching to Basic Alumina (Brockmann Grade I or II) bypasses the silica problem entirely.

Q3: I bypassed chromatography and used Kugelrohr distillation to purify the crude alcohol, but still saw a drop in ee. What happened? A: Thermal stress exacerbates racemization. At elevated temperatures (e.g., >80°C under vacuum), the activation energy barrier for auto-ionization is easily overcome, especially if trace Lewis or Brønsted acids are present on the glassware surface (often left behind by acid baths). If distillation is unavoidable, ensure all glassware is base-washed and keep the bath temperature as low as possible using a high-vacuum pump.

Q4: My NMR sample in CDCl₃ showed a gradual loss of ee over 24 hours. Is this expected? A: Yes. Chloroform-d (CDCl₃) degrades over time upon exposure to light and oxygen, generating trace amounts of DCl (deuterium chloride) and phosgene. This trace DCl is a potent catalyst for the racemization of cyclopropyl(phenyl)methanol. Solution: Filter your CDCl₃ through a small plug of basic alumina immediately before use, or switch to a non-acidic deuterated solvent like Benzene-d₆ (C₆D₆).

Data Presentation: Impact of Purification Methods on Chiral Integrity

The following table summarizes the quantitative impact of various purification techniques on the recovery and final enantiomeric excess of the compound.

Table 1: Comparative analysis of purification techniques on (S)-cyclopropyl(phenyl)methanol (Initial ee: >99%).

Purification Method	Additive / Modification	Recovery (%)	Final ee (%)	Causality / Mechanistic Note
Standard Silica Gel	None	85%	12%	Acidic silanols catalyze rapid SN1 racemization.
Modified Silica Gel	2% TEA in Eluent	82%	98%	TEA neutralizes silanol sites, preventing protonation.
Basic Alumina	None	78%	99%	Inherently basic surface prevents carbocation formation.
Kugelrohr Distillation	Base-washed glassware	90%	85%	Thermal stress induces partial auto-ionization.
Crystallization	Hexane/EtOAc	65%	>99%	Safest method if compound is crystalline, but limits yield.

Experimental Protocol: Amine-Deactivated Silica Gel Chromatography

This self-validating protocol ensures the complete neutralization of the stationary phase prior to sample loading, guaranteeing the preservation of your compound's stereocenter.

Step-by-Step Methodology:

• Solvent Preparation: Prepare your desired eluent system (e.g., 10% Ethyl Acetate in Hexanes). Add exactly 2% (v/v) Triethylamine (TEA) to the entire solvent batch. Mix thoroughly.

• Column Packing: Slurry-pack the silica gel using the TEA-doped solvent.

• Column Deactivation (Critical Validation Step): Flush the packed column with at least 3 column volumes (CV) of the TEA-doped solvent. Self-Validation: Collect the eluent dropping from the column and test it with pH paper. It must register as basic (pH > 8) before you proceed. If it is neutral or acidic, continue flushing.

• Sample Loading: Dissolve the crude (S)-cyclopropyl(phenyl)methanol in the minimum amount of TEA-doped solvent. Do not use pure dichloromethane or chloroform for loading.

• Elution: Run the column normally using the TEA-doped eluent.

• Concentration: Evaporate the fractions on a rotary evaporator with the water bath set strictly below 30°C to prevent thermal degradation during concentration.

Fig 2. Step-by-step workflow for the amine-deactivated chromatographic purification.

References

• Understanding the Cyclopropylcarbinyl Cation: A Unique Carbocation Source: Oreate AI Blog URL:[Link]

• Long-lived cyclopropylcarbinyl cations Source: Chemical Reviews - ACS Publications URL:[Link]

• Direct nucleophilic substitution of alcohols using an immobilized oxovanadium catalyst Source: Osaka University URL:[Link]

Sources

• 1. Understanding the Cyclopropylcarbinyl Cation: A Unique Carbocation - Oreate AI Blog [oreateai.com]
• 2. ir.library.osaka-u.ac.jp [ir.library.osaka-u.ac.jp]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Metal Removal from Chiral Cyclopropyl Alcohols

Status: Operational Ticket ID: METAL-CLEANUP-001 Subject: Protocols for removing residual Zn, Pd, Ru, Rh from acid-sensitive cyclopropyl carbinols.

Core Directive & Overview

Welcome to the Advanced Purification Support Center. You are likely here because you are synthesizing chiral cyclopropyl alcohols—structural motifs increasingly common in antiviral and antiretroviral drugs (e.g., Efavirenz, Glecaprevir).

The Conflict: You face a paradox. To form the strained cyclopropane ring, you often use stoichiometric metal reagents (Simmons-Smith Zinc) or transition metal catalysts (Pd/Rh/Ru carbenoids). However, the resulting cyclopropyl carbinol is chemically fragile. Under acidic conditions (Lewis or Brønsted), the ring opens via the cyclopropyl carbinyl cation rearrangement, destroying your chirality and scaffold.

The Goal: Remove metals to ICH Q3D compliant levels (<5-20 ppm) without triggering ring-opening or racemization.

Diagnostic & Decision Matrix

Before initiating a protocol, determine your contamination type. The removal strategy for stoichiometric Zinc differs fundamentally from catalytic Palladium.

Workflow Visualization

Figure 1: Decision tree for selecting the appropriate metal removal strategy based on catalyst load and chemical sensitivity.

Troubleshooting Guides (FAQ Format)

Module A: The "Simmons-Smith" Crisis (Zinc Removal)

Q: I used Et₂Zn/CH₂I₂ for cyclopropanation. Upon quenching, I have a thick white emulsion that won't separate. Acid wash is standard, but I'm afraid of ring opening. What do I do?

A: Do NOT use HCl or H₂SO₄. Standard acid washes dissolve Zinc salts but will protonate the hydroxyl group of your cyclopropyl alcohol. This generates a cyclopropyl carbinyl cation, which rapidly rearranges to a homoallyl alcohol or ring-expanded product, destroying your product.

The Solution: Rochelle's Salt (Potassium Sodium Tartrate). Rochelle's salt is a chelating agent that breaks Zinc (and Aluminum) emulsions by forming water-soluble complexes at neutral/mildly basic pH.

Protocol A: Rochelle's Salt Quench [1]

• Dilute: Dilute your reaction mixture with an inert organic solvent (Et₂O or TBME).

• Prepare: Make a saturated aqueous solution of Potassium Sodium Tartrate (Rochelle's Salt).

• Quench: Add the saturated salt solution to your reaction (approx. 5–10 mL per mmol of Zinc reagent).

• Agitate: Vigorously stir for 30–60 minutes.

  • Why? You must allow time for the tartrate ligand to displace the bulk zinc hydroxides/alkoxides.

• Observe: The two layers will eventually separate cleanly. The aqueous layer will contain the solubilized Zn-tartrate complex.

• Extract: Separate layers and wash the organic phase once with brine.

Module B: Precious Metal Scavenging (Pd, Rh, Ru)

Q: I have 800 ppm residual Palladium after a cross-coupling reaction. Recrystallization isn't working, and I can't distill (boiling point is too high). How do I reach <10 ppm?

A: Use Functionalized Silica Scavengers (Thiol or TMT). Activated carbon is non-selective and messy. For chiral alcohols, silica-bound scavengers are superior because they do not extract the polar alcohol product, only the metal.

Selection Table: Scavenger vs. Metal

Target Metal	Recommended Scavenger Functional Group	Commercial Examples	Mechanism
Pd (II/0)	Thiol (-SH) or TMT (Trimercaptotriazine)	SiliaMetS® Thiol, Biotage® Si-Thiol	High affinity S-Pd bond formation.
Rh (I/III)	Thiourea or Amine	SiliaMetS® Thiourea	Coordination via N/S centers.
Ru	Thiourea or DMT (Dimercaptotriazine)	SiliaMetS® DMT	Bidentate chelation.
Cu	Diamine or Imidazole	SiliaMetS® Imidazole	Chelation of Lewis acidic Cu.

Protocol B: Scavenger Screening

• Dissolve: Dissolve crude product in a compatible solvent (THF, MeOH, or EtOAc). Avoid DMF if possible (competes for coordination).

• Dose: Add 4–5 equivalents of scavenger resin (relative to the residual metal content, not the catalyst used).

• Temperature: Stir at room temperature for 4 hours.

  • Note: Heating increases kinetics but risks thermal degradation. Start at RT.[2][3][4][5]

• Filter: Pass through a 0.45 µm frit or Celite pad.

• Test: Analyze filtrate via ICP-MS. If metal >20 ppm, repeat with "TMT" variant (stronger binder).

Module C: Preventing Racemization & Decomposition

Q: My chiral cyclopropyl alcohol racemized during purification. I used a standard silica column. What happened?

A: Silica gel is slightly acidic (pH 6–6.5). For highly sensitive cyclopropyl carbinols, even the weak acidity of standard silica gel can trigger the "cyclopropyl carbinyl rearrangement" or racemization via transient carbocation formation.

The Fix: Buffer Your Silica.

• Pre-treat: Slurry your silica gel in solvent containing 1% Triethylamine (Et₃N).

• Pack: Pack the column with this buffered solvent.

• Run: Elute with solvent containing 0.1% Et₃N.

  • Mechanism:[6][7][8][9] The amine neutralizes acidic silanol sites on the silica surface, preventing protonation of your alcohol.

Visualizing the Danger: The Rearrangement Pathway

Figure 2: The acid-catalyzed rearrangement pathway that destroys cyclopropyl carbinols.

References & Authority

• International Council for Harmonisation (ICH). Guideline Q3D(R2) on Elemental Impurities.[10] (2022).[2] Defines Permissible Daily Exposure (PDE) limits for metals in drug products.

• Charette, A. B., et al. "Improved Zinc-Catalyzed Simmons-Smith Reaction: Access to Various 1,2,3-Trisubstituted Cyclopropanes."[7] Organic Letters, 2014.[7] Discusses zinc carbenoid handling and workup.

• Biotage. Metal Scavenger User Guide. Detailed selection guides for Si-Thiol, Si-TMT, and other scavengers.

• SiliCycle. SiliCycle Metal Scavengers (SiliaMetS).[11] Application notes on removing Pd from API intermediates.

• Organic Syntheses. "Cyclopropanation Using Diethylzinc and Diiodomethane." Org.[4][11][12] Synth. 2008, 85, 131. Describes the standard Rochelle's salt workup for large-scale zinc removal.

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. biotage.com [biotage.com]
• 3. biotage.com [biotage.com]
• 4. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 5. sopachem.com [sopachem.com]
• 6. orgosolver.com [orgosolver.com]
• 7. Simmons-Smith Reaction [organic-chemistry.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Simmons–Smith reaction - Wikipedia [en.wikipedia.org]
• 10. regulations.gov [regulations.gov]
• 11. velocityscientific.com.au [velocityscientific.com.au]
• 12. Cyclopropyl carbinol: properties, applications in organic synthesis and safety_Chemicalbook [chemicalbook.com]

Technical Support Center: Formulating (S)-Cyclopropyl(phenyl)methanol in Aqueous Media

Welcome to the Advanced Formulation Support Center. As a Senior Application Scientist, I have designed this guide to help you overcome the specific physicochemical hurdles associated with (S)-cyclopropyl(phenyl)methanol (CAS: 1007-03-0).

Because this chiral secondary alcohol features both a hydrophobic phenyl ring and a lipophilic cyclopropyl group, it exhibits poor aqueous solubility and behaves similarly to BCS Class II/IV compounds[1]. This guide provides mechanistic troubleshooting, self-validating protocols, and decision-making frameworks to ensure your downstream assays and in vivo studies are not compromised by precipitation or poor bioavailability.

Troubleshooting FAQs: Mechanisms & Resolutions

Q1: Why does (S)-cyclopropyl(phenyl)methanol instantly precipitate or form a cloudy emulsion when I dilute my DMSO stock into an aqueous buffer?

• Causality: This is a classic solvent-shift precipitation. When a highly concentrated DMSO stock is introduced to water, the DMSO rapidly diffuses into the bulk aqueous phase. The local dielectric constant of the microenvironment spikes, stripping the alcohol of its organic solvation shell. To minimize thermodynamically unfavorable contact with water, the hydrophobic phenyl and cyclopropyl groups aggregate via London dispersion forces, forming an emulsion or crystalline precipitate.

• Resolution: Avoid direct "crash" dilutions. If you must use co-solvents, utilize step-wise gradients or introduce a solubilizing agent (like cyclodextrins or surfactants) into the aqueous phase prior to API introduction.

Q2: I need a completely aqueous solution for sensitive in vitro cell assays (0% DMSO). What is the most effective approach?

• Causality: Inclusion complexation using cyclodextrins (CDs) is the gold standard for this scenario[]. CDs are cyclic oligosaccharides with a hydrophilic exterior and a lipophilic internal cavity. The phenyl ring of (S)-cyclopropyl(phenyl)methanol is sterically and thermodynamically ideal for insertion into the cavity of β-cyclodextrin derivatives.

• Resolution: Use3 or Dimethyl-β-cyclodextrin (DIMEB). These modified CDs have vastly superior aqueous solubility compared to native β-CD and shield the hydrophobic moiety without altering the compound's ionization state[][3].

Q3: For in vivo pharmacokinetic (PK) studies, cyclodextrins are altering my absorption profile. How can I formulate a high-concentration liquid dose without them?

• Causality: If host-guest complexation alters free-drug pharmacokinetics, a physical modification is required. Nanomilling reduces the particle size of the API, exponentially increasing the surface-area-to-volume ratio. According to the Noyes-Whitney equation, this drastically enhances the dissolution rate without altering the chemical structure[1][4].

• Resolution: Formulate a nanosuspension using a wet bead milling process with a biocompatible stabilizer (e.g., Tween-80 or Pluronic F-68) to prevent Ostwald ripening and particle agglomeration[1].

Experimental Protocols (Self-Validating Systems)

To ensure scientific integrity, the following protocols are designed as self-validating systems. Do not proceed to the next step unless the validation checkpoint is met.

Protocol A: Preparation of an (S)-Cyclopropyl(phenyl)methanol / HP-β-CD Inclusion Complex

This protocol leverages thermodynamic equilibrium to force the lipophilic API into the cyclodextrin cavity, displacing high-enthalpy water molecules[5].

• Preparation of Host Solution: Dissolve 20% (w/v) HP-β-CD in standard PBS (pH 7.4).

  • Validation Checkpoint: Measure absorbance at 600 nm. It must be <0.01 AU. If it is higher, the cyclodextrin is aggregated or contaminated; discard and remake.

• API Introduction: Add (S)-cyclopropyl(phenyl)methanol at a 1:1 molar ratio to the HP-β-CD solution.

  • Causality: A 1:1 ratio prevents massive supersaturation, which would lead to competitive inhibition and precipitation at the cavity entrance.

• Equilibration: Agitate the mixture on a rotary shaker at 25°C for 24-48 hours.

  • Causality: Complexation is not instantaneous; it requires kinetic energy to achieve thermodynamic equilibrium.

• Filtration: Pass the solution through a 0.22 µm PVDF syringe filter.

  • Validation Checkpoint: Inspect the filter membrane. A clean membrane indicates complete complexation. Heavy residue indicates the API exceeded the solubilization capacity.

• Quantification: Analyze the filtrate via HPLC-UV to determine the exact solubilized concentration before downstream use.

Protocol B: Nanosuspension via Wet Bead Milling

Use this protocol when high drug loading is required for in vivo dosing[1].

• Primary Dispersion: Disperse the API in an aqueous vehicle containing 1% (w/v) Tween-80 and 0.5% (w/v) HPMC.

  • Causality: The surfactant lowers interfacial tension, while the polymer provides steric hindrance to prevent immediate re-agglomeration of newly sheared particles[4].

• Milling: Add the dispersion to a milling chamber loaded with 0.5 mm Yttrium-stabilized Zirconia beads. Mill at 2000 RPM for 60 minutes, maintaining the temperature below 15°C.

  • Causality: High mechanical shear fractures the crystals. Cooling prevents localized melting of the low-melting-point alcohol, which would cause amorphous fusion.

• Recovery and Validation: Extract the suspension.

  • Validation Checkpoint: Analyze via Dynamic Light Scattering (DLS). The Z-average diameter must be < 500 nm with a Polydispersity Index (PDI) < 0.2. A PDI > 0.2 indicates uneven milling and a high risk of Ostwald ripening.

Quantitative Data Summary

The following table summarizes the expected outcomes and operational parameters for the primary solubility enhancement techniques discussed[1][4][5].

Technique	Typical Solubility Enhancement	Biological Compatibility	Pros	Cons
Co-Solvents (EtOH/PEG)	10x - 100x	Low to Moderate	Simple preparation, inexpensive	Potential cytotoxicity, precipitation upon dilution
HP-β-CD Complexation	50x - 500x	High	Optically clear, masks taste/irritation	Can alter free-drug PK, bulk limits solid dosing
Nanomilling / Nanosuspension	>1000x (Apparent)	High	High drug loading, no chemical alteration	Requires specialized equipment, risk of aggregation
Lipid Microemulsion	100x - 1000x	Moderate	Good for oral bioavailability	Complex phase behavior, surfactant toxicity

Formulation Decision Workflow

Use the following logical workflow to determine the optimal solubility enhancement strategy based on your specific experimental constraints.

Workflow for selecting solubility enhancement strategies based on assay requirements.

References

• alpha-Cyclopropylbenzyl alcohol | C10H12O | CID 66090 Source: NIH PubChem URL:

• Drug Solubility: Importance and Enhancement Techniques Source: PMC (National Institutes of Health) URL:4

• A 2024 Guide To Solubility Improvement And Bioavailability Enhancement Techniques Source: Agno Pharma URL:1

• Cyclodextrins: Advances in Chemistry, Toxicology, and Multifaceted Applications Source: MDPI URL:3

• Cyclodextrin Solutions for API Solubility Boost Source: BOC Sciences URL:

• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics Source: PMC (National Institutes of Health) URL:5

Sources

• 1. agnopharma.com [agnopharma.com]
• 3. mdpi.com [mdpi.com]
• 4. Drug Solubility: Importance and Enhancement Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]

Cyclo-Protect Technical Support Center: Minimizing Rearrangement in Cyclopropyl Carbinol Reactions

Welcome to the Cyclo-Protect Technical Support Center . This resource is engineered for researchers, scientists, and drug development professionals dealing with the notorious instability of cyclopropylcarbinyl systems.

The high reactivity of the cyclopropyl group stems from its significant ring strain—a combination of severe angle and torsional strain[1]. When a reactive intermediate (carbocation, radical, or metal complex) develops on the adjacent carbinol carbon, the system experiences a massive thermodynamic driving force to relieve this strain, typically yielding ring-opened homoallylic or cyclobutyl byproducts[2]. This guide provides field-proven, mechanistically grounded strategies to suppress these pathways and preserve ring integrity.

Troubleshooting Guides & FAQs

Q1: I am converting a cyclopropyl carbinol to a cyclopropylcarbinyl halide, but I observe predominantly homoallylic halide byproducts. How do I prevent this? Root Cause: The use of Brønsted acids (e.g.,

, ) or strong Lewis acids promotes an pathway. This generates a free cyclopropylcarbinyl cation, which rapidly undergoes irreversible ring-opening to the more stable homoallylic cation[2]. Solution: You must force a strictly concerted pathway. Utilizing the Appel reaction ( / ) or converting the alcohol to a mesylate followed by displacement with a halide salt avoids the discrete carbocation intermediate entirely.

Q2: My transition metal-catalyzed cross-coupling (e.g., Suzuki) using a cyclopropylcarbinyl electrophile yields isomerized and ring-opened byproducts. What is the mechanistic failure? Root Cause: Transition metals (like Palladium or Nickel) undergo oxidative addition into the

bond, forming a transient metallacyclobutane or alkyl-metal intermediate. In the absence of rapid transmetalation, this intermediate undergoes homoallyl-cyclopropylcarbinyl rearrangement before the product can form[3]. Solution: Accelerate the transmetalation step to kinetically outcompete the rearrangement. Studies demonstrate that replacing standard alkoxide or carbonate bases with Cesium Fluoride ( ) significantly promotes the cross-coupling rate while suppressing unwanted stereoisomerization and ring cleavage[3].

Q3: I suspect single electron transfer (SET) is occurring during my reaction, leading to ring-opened products. How fast is this, and how can I stop it? Root Cause: The cyclopropylcarbinyl radical undergoes ring-opening at diffusion-controlled rates (often utilized intentionally as a "radical clock" to probe SET mechanisms)[4]. If your reaction inadvertently triggers a radical pathway, the ring will inevitably cleave. Solution: Avoid radical initiators, exposure to UV light, and high thermal stress. If radicals are a suspected side-pathway in your workflow, adding a radical inhibitor such as Butylated hydroxytoluene (BHT) or hydroquinone can intercept the cascade[2].

Q4: I must proceed through a cationic intermediate for my specific transformation, but I want to minimize ring cleavage. Is there a solvent effect that can help? Root Cause: Standard polar solvents often fail to stabilize the highly reactive nonclassical carbocation, leading to rapid bond reorganization. Solution: Employ highly polar, hydrogen-bond-donating solvents like Hexafluoroisopropanol (HFIP). HFIP effectively modulates the reactivity of cationic intermediates by stabilizing the high-energy carbocation and suppressing undesired side pathways, favoring the intact cyclopropylcarbinyl system or controlled spiro-rearrangements over chaotic ring cleavage[5].

Quantitative Data: Rearrangement Suppression Strategies

The following table summarizes the comparative efficacy of various reaction conditions in preserving the cyclopropane ring during carbinol functionalization.

Reaction Type	High-Risk Condition (Rearrangement > 80%)	Optimized Condition (Intact > 90%)	Primary Mechanism of Suppression
Halogenation	or (neat)	Appel Reaction ( , , )	Bypasses free carbocation via concerted displacement.
Cross-Coupling	, base	, base	accelerates transmetalation, outcompeting the rearrangement rate.
Oxidation	Strong SET oxidants (e.g., )	Mild two-electron oxidants (e.g., Swern)	Avoids the ultra-fast cyclopropylcarbinyl radical clock cleavage.
Cationic Trapping	Acetonitrile or Toluene	HFIP / Toluene mixtures	HFIP hydrogen-bonding stabilizes the nonclassical carbocation.

Validated Experimental Protocols

Protocol A: Concerted Halogenation via Appel Reaction

Causality: The Appel reaction utilizes

and to form a phosphonium intermediate that activates the carbinol oxygen. The bromide ion then displaces the activated oxygen via a concerted mechanism, completely bypassing the free carbocation intermediate and preserving the cyclopropane ring.

Step-by-Step Methodology:

• Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar under an argon atmosphere.

• Dissolution: Dissolve the cyclopropyl carbinol (1.0 equiv) and

  (1.2 equiv) in anhydrous dichloromethane ( , 0.2 M).

• Cooling: Submerge the reaction flask in an ice-water bath to strictly maintain 0 °C. Causality: Low temperatures suppress ambient thermal energy that could provide the activation energy for spontaneous ring cleavage[1].

• Activation: Slowly add

  (1.25 equiv) in small portions over 15 minutes to control the exothermic phosphonium formation.

• Monitoring (Self-Validation): Stir at 0 °C for 1 hour. Monitor via TLC. The complete consumption of the starting material without the appearance of multiple higher-

  spots (indicative of rearranged polyenes) validates the concerted pathway.

• Workup: Quench with saturated aqueous

  . Extract with , dry over , and concentrate.

• Analytical Validation: Obtain a crude

  NMR. The absence of vinylic proton signals (~5.0–6.0 ppm) confirms the structural integrity of the cyclopropane ring.

Protocol B: Fluoride-Promoted Suzuki Coupling of Cyclopropylcarbinyl Systems

Causality: In Pd-catalyzed cross-couplings, transmetalation must be faster than the homoallyl rearrangement of the alkyl-palladium intermediate.

provides a highly nucleophilic fluoride source that rapidly activates the boronic acid, drastically accelerating the transmetalation step[3].

Step-by-Step Methodology:

• Preparation: In a glovebox, charge a vial with the cyclopropylcarbinyl halide (1.0 equiv), arylboronic acid (1.5 equiv),

  (0.05 equiv), and anhydrous (3.0 equiv).

• Solvent Addition: Add a degassed mixture of Toluene/Water (10:1 v/v, 0.1 M). Causality: The trace water is essential to dissolve the

  and facilitate the formation of the reactive fluoroborate complex.

• Reaction: Seal the vial, remove it from the glovebox, and heat to 60 °C for 12 hours.

• Monitoring (Self-Validation): Perform a background control reaction without the boronic acid. If the cyclopropane ring remains intact in the control but rearranges in the main reaction, transmetalation is the rate-limiting bottleneck.

• Workup: Cool to room temperature, dilute with ethyl acetate, and filter through a short pad of Celite to remove palladium black.

• Analytical Validation: Successful suppression is validated by GC-MS showing a single peak for the cross-coupled product with the expected molecular weight, lacking the M-28 (ethylene loss) fragmentation typical of ring-opened isomers.

Decision Matrix Visualization

The following logic flow dictates the immediate troubleshooting steps required when rearrangement is observed, categorized by the reactive intermediate.

Workflow for diagnosing and suppressing cyclopropylcarbinyl rearrangement based on intermediates.

References

• Benchchem Technical Support. Preserving Cyclopropane Integrity in Chemical Reactions. Benchchem. 1

• Miyaura, N. et al. Highly selective synthesis of conjugated dienoic and trienoic esters via alkyne elementometalation–Pd-catalyzed cross-coupling. PNAS. 3

• Doris, E. et al. Hexafluoroisopropanol-Enabled Access to Spirocyclobutanes via Cyclopropylcarbinyl Cation Rearrangement. Organic Letters - ACS Publications. 5

• Benchchem Technical Support. How to prevent ring-opening of the cyclopropane in (8-Bromooctyl)cyclopropane. Benchchem. 2

• Newcomb, M. et al. Cyclopropylcarbinyl-type ring openings. Reconciling the chemistry of neutral radicals and radical anions. PubMed (NIH). 4

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pnas.org [pnas.org]
• 4. Cyclopropylcarbinyl-type ring openings. Reconciling the chemistry of neutral radicals and radical anions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Purification of (S)-Cyclopropyl(phenyl)methanol via Column Chromatography

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to assist researchers, synthetic chemists, and drug development professionals in isolating high-purity (S)-cyclopropyl(phenyl)methanol. Whether you are synthesizing this chiral secondary alcohol via the asymmetric reduction of cyclopropyl phenyl ketone[1] or through a Grignard reaction followed by chiral resolution[2], mastering its chromatographic purification is critical for downstream applications.

This guide provides field-proven methodologies, quantitative retention data, and mechanistic troubleshooting to ensure your purification workflows are robust and self-validating.

Experimental Workflow & Methodology

The purification of (S)-cyclopropyl(phenyl)methanol requires careful control of solvent polarity to separate the target alcohol from unreacted ketone precursors, metallic catalyst residues, and organic byproducts.

Caption: Chromatographic purification workflow for (S)-cyclopropyl(phenyl)methanol.

Standard Operating Procedure (SOP): Flash Column Chromatography

1. Sample Preparation (Dry Loading): Dissolve the crude reaction mixture in a minimal volume of dichloromethane (DCM). Add 230–400 mesh silica gel (approximately 3× the mass of the crude product) and concentrate under reduced pressure until a free-flowing powder is achieved. Causality: Wet loading a sample that is poorly soluble in the non-polar starting eluent (hexanes) causes immediate precipitation at the column head, leading to severe band broadening. Dry loading ensures a uniform, concentrated sample band[2].

2. Column Packing: Slurry-pack a glass column with silica gel using 100% hexanes. Tap the column to remove air bubbles and top the flat silica bed with a 1 cm layer of clean sea sand to protect the stationary phase from physical disturbance.

3. Gradient Elution: Begin elution with 100% hexanes to flush out non-polar impurities (e.g., biphenyl from Grignard side-reactions). Gradually step the gradient to 9:1 Hexanes/Ethyl Acetate (EtOAc) or 9:1 Hexanes/CH₂Cl₂[3]. Causality: A gradient approach ensures that the less polar unreacted ketone elutes completely before the more polar secondary alcohol begins to migrate, maximizing resolution.

4. Self-Validating Analysis: Collect fractions and spot them on a silica TLC plate. Develop in 4:1 Hexanes/EtOAc. Visualize first with a 254 nm UV lamp (detects the phenyl ring), then dip in KMnO₄ stain and heat gently. Validation: UV light alone cannot differentiate the product from the starting ketone. The KMnO₄ stain oxidizes the hydroxyl group and the strained cyclopropyl ring, creating a bright yellow spot on a purple background, confirming the presence of the alcohol.

5. Isolation: Pool the fractions containing pure (S)-cyclopropyl(phenyl)methanol. Concentrate under reduced pressure to yield the product as a colorless to pale-yellow oil[2],[3].

Quantitative Data: Retention Factors (Rf) & Solvent Systems

Selecting the correct solvent system is the most critical variable in this purification. The table below summarizes validated eluent systems for isolating cyclopropyl(phenyl)methanol.

Eluent System	Approximate Rf Value	Mechanistic Notes & Application
Dichloromethane (100%)	~0.29	Excellent for separating polar catalyst residues; provides moderate separation from the parent ketone[4].
Hexanes / CH₂Cl₂ (9:1)	~0.20	Mild polarity; ideal for high-resolution separation of the alcohol from structurally similar ketone precursors[3].
Ether / Hexane (3:7)	~0.30	High-resolution alternative to EtOAc gradients; provides sharp elution bands with minimal streaking[4].
Hexanes / EtOAc (4:1)	~0.45	Standard TLC development solvent; elutes the product quickly but risks co-elution if the column is overloaded.

Troubleshooting Guide

Caption: Troubleshooting logic tree for common chromatographic isolation issues.

Q: My (S)-cyclopropyl(phenyl)methanol is co-eluting with the starting material, cyclopropyl phenyl ketone. How can I resolve this? A: Ketones and secondary alcohols can exhibit compressed retention factors on silica gel if the eluent is too polar. Causality & Solution: The hydroxyl group of the alcohol interacts more strongly with the silica's silanol groups than the ketone's carbonyl oxygen. If you use a strong eluent (e.g., 4:1 Hexanes/EtOAc), both compounds migrate too quickly, destroying the resolution. Switch to a less polar, more selective solvent system such as 9:1 Hexanes/CH₂Cl₂[3] or 3:7 Ether/Hexane[4]. To self-validate the separation before pooling, perform a "co-spot" TLC of your fraction against the pure ketone reference.

Q: I am observing severe streaking of the product band down the column, leading to overlapping fractions. What causes this? A: Streaking is a classic symptom of strong, non-linear hydrogen bonding between the secondary alcohol and the acidic silanol (Si-OH) groups on the silica gel stationary phase. Causality & Solution: To mitigate this, dynamically deactivate the silica column by adding 1% (v/v) Triethylamine (Et₃N) to your eluent system. The basic Et₃N competitively binds to the highly acidic silanol sites, preventing the alcohol from "sticking" and allowing it to elute as a tight, symmetrical band.

Q: Does standard silica gel chromatography affect the enantiomeric excess (ee) of (S)-cyclopropyl(phenyl)methanol? A: No, standard achiral silica gel will not separate the (S) and (R) enantiomers, nor will it degrade the enantiomeric purity under normal conditions. Causality & Solution: Enantiomers have identical physical properties in an achiral environment. To determine if your asymmetric reduction[1] was successful, you must use a chiral stationary phase (e.g., Chiral HPLC or GC) post-purification. Ensure the silica is not highly acidic and avoid prolonged exposure to elevated temperatures during solvent evaporation to prevent any theoretical risk of acid-catalyzed racemization.

Frequently Asked Questions (FAQs)

Q: What is the physical state of pure (S)-cyclopropyl(phenyl)methanol? A: Upon successful purification and concentration, it typically presents as a clear to pale-yellow oil[2],[3]. If it appears highly viscous or dark brown, it likely still contains catalyst residues (such as ruthenium or iron complexes from asymmetric transfer hydrogenation)[1] and requires a secondary pass through a short silica plug using 100% DCM[4].

Q: Can I use distillation instead of chromatography for this compound? A: Yes, vacuum distillation is possible[2]. However, flash column chromatography is strictly preferred for small-scale (<10 g), high-purity isolation, especially when it is critical to remove trace transition-metal catalyst residues that could interfere with downstream biological assays or subsequent synthetic steps.

References

• BenchChem. "Application Notes and Protocols for the Synthesis of Secondary Alcohols via Grignard Reaction with Cyclopropanecarboxaldehyde". benchchem.com.
• CDN Science Pub. "Biosynthesis of the indolizidine alkaloid cyclizidine: incorporation of singly and doubly labelled precursors". cdnsciencepub.com.
• ResearchGate. "Carbenium ion formation by fragmentation of electrochemically generated oxonium ions". researchgate.net.
• NIH. "A Mild and Chemoselective Photoredox-Catalyzed Reduction of Aromatic Ketones - PMC". nih.gov.

Sources

• 1. A Mild and Chemoselective Photoredox-Catalyzed Reduction of Aromatic Ketones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. cdnsciencepub.com [cdnsciencepub.com]

Technical Support Center: Stability &amp; Handling of (S)-Cyclopropyl(phenyl)methanol

Welcome to the Technical Support Center. As application scientists, we frequently receive inquiries regarding the unexpected degradation, racemization, or low isolated yields of (S)-cyclopropyl(phenyl)methanol during synthesis and purification.

This guide is designed for researchers and drug development professionals. It bypasses generic advice to address the specific physical organic chemistry governing this molecule, providing field-proven troubleshooting steps and self-validating protocols to ensure structural and stereochemical integrity.

Mechanistic Overview: The Causality of Acid Instability

To troubleshoot effectively, we must first understand the fundamental vulnerability of (S)-cyclopropyl(phenyl)methanol. The molecule contains a secondary hydroxyl group flanked by two highly stabilizing moieties: a phenyl ring and a cyclopropyl ring .

When exposed to even mildly acidic conditions (pH < 6), the hydroxyl group is protonated and rapidly departs as water. The resulting carbocation is exceptionally stable due to:

• Benzylic Resonance: Delocalization of the positive charge into the phenyl

  -system.

• Cyclopropylcarbinyl Hyperconjugation: Donation of electron density from the strained

  -bonds (Walsh orbitals) of the cyclopropyl ring into the empty p-orbital of the carbocation.

Because the activation barrier for ionization is so low, the molecule readily forms a planar, achiral carbocation. From this intermediate, three detrimental pathways emerge:

• Racemization: Re-attack by water occurs from either face, destroying the (S)-stereocenter[1].

• Homoallylic Ring Opening: The cyclopropyl ring cleaves to form a linear homoallylic system (e.g., 1-phenylbut-3-en-1-yl derivatives)[2],[1].

• Ring Expansion: Rearrangement to a cyclobutyl cation, leading to cyclobutanol derivatives[3].

Degradation Pathway Visualization

Acid-catalyzed degradation pathways of (S)-cyclopropyl(phenyl)methanol.

Quantitative Diagnostic Data

Recognizing the symptoms of acid degradation is critical. The table below summarizes the expected degradation profiles of (S)-cyclopropyl(phenyl)methanol under common laboratory conditions, allowing you to trace impurities back to their source.

Exposure Condition	pH Range	Primary Observation / Impurity Profile	Estimated Half-Life of (S)-Enantiomer
Standard Silica Gel (Unbuffered)	4.5 – 5.5	30-50% Racemization; 10-20% Homoallylic alcohol	Minutes to Hours
Saturated NH₄Cl Workup	~5.5	Gradual erosion of ee% during prolonged extraction	2 – 4 Hours
0.1 M HCl (Aqueous)	1.0	Complete conversion to ring-opened/expanded products	< 1 Minute
CDCl₃ (Aged/Unneutralized)	Variable	Appearance of alkene multiplets (5.0-6.0 ppm) in NMR	Hours
Amine-Treated Silica Gel	7.5 – 8.0	>99% Recovery, intact stereocenter	Stable

Troubleshooting Guides & FAQs

Q1: I synthesized (S)-cyclopropyl(phenyl)methanol via asymmetric reduction, but my chiral HPLC shows a near-racemic mixture. What went wrong? A: The loss of enantiomeric excess (ee) almost certainly occurred during the reaction quench or workup. Standard protocols often recommend quenching reductions or Grignard reactions with saturated aqueous ammonium chloride (NH₄Cl)[4]. However, NH₄Cl is mildly acidic (pH ~5.5). For highly activated benzylic/cyclopropylcarbinyl systems, this is sufficient to induce reversible water loss and racemization via the planar carbocation[1]. Resolution: Switch to a strictly basic or neutral quench, such as saturated aqueous NaHCO₃ or Rochelle's salt (potassium sodium tartrate).

Q2: After column chromatography, my NMR spectrum shows new alkene peaks around 5.0–6.0 ppm. Is my product decomposing on the column? A: Yes. Standard silica gel is fundamentally acidic due to surface silanol groups. When your compound adsorbs onto the silica, it undergoes acid-catalyzed ring opening to form 1-phenylbut-3-en-1-ol (or related homoallylic ethers if alcoholic solvents are present). Resolution: You must passivate the silica gel. Pre-treat the column with 1-2% triethylamine (Et₃N) in your non-polar eluent before loading the sample.

Q3: My sample degraded while sitting in an NMR tube overnight. How can I prevent this? A: Chloroform-d (CDCl₃) degrades over time under ambient light and oxygen to produce trace amounts of phosgene and deuterium chloride (DCl). This trace DCl rapidly decomposes cyclopropylcarbinyl systems. Resolution: Filter your CDCl₃ through a small plug of basic alumina prior to use, or switch to a non-halogenated NMR solvent like Benzene-d6 or DMSO-d6.

Validated Experimental Protocols

To ensure scientific integrity, every step of the isolation and purification process must be designed as a "self-validating system"—meaning the protocol inherently prevents the conditions that lead to failure.

Protocol A: Acid-Free Workup and Isolation

Objective: Quench and extract the crude product without passing through the carbocation intermediate.

• Quench: Cool the reaction mixture (e.g., Grignard or asymmetric reduction) to 0 °C. Instead of NH₄Cl[4], slowly add a 1:1 mixture of saturated aqueous NaHCO₃ and Rochelle's salt dropwise until gas evolution ceases.

• Phase Separation: Add ethyl acetate (EtOAc) or methyl tert-butyl ether (MTBE). Stir vigorously for 15 minutes to ensure complete breakdown of metal complexes.

• Extraction: Separate the organic layer. Extract the aqueous layer twice more with the chosen organic solvent.

• Washing: Wash the combined organic layers with brine (pH adjusted to 8 with a drop of 1M NaOH).

• Drying: Dry over anhydrous K₂CO₃ or Na₂SO₄. Do not use MgSO₄ , as it can act as a mild Lewis acid.

• Concentration: Evaporate the solvent under reduced pressure at a water bath temperature not exceeding 30 °C.

Protocol B: Amine-Passivated Silica Gel Chromatography

Objective: Purify the secondary alcohol without inducing racemization or homoallylic rearrangement.

• Solvent Preparation: Prepare the mobile phase (e.g., 90:10 Hexanes:EtOAc). Add 1% (v/v) Triethylamine (Et₃N) to the entire solvent batch.

• Column Packing: Slurry-pack the silica gel using the Et₃N-spiked solvent. Flush the column with at least 3 column volumes (CV) of the solvent to fully neutralize the acidic silanol sites on the silica.

• Sample Loading: Dissolve the crude (S)-cyclopropyl(phenyl)methanol in a minimum amount of the Et₃N-spiked solvent and load it onto the column.

• Elution: Run the column normally.

• Validation Check: Spot the fractions on TLC. If the compound streaks or forms a lower-Rf tail, the silica was insufficiently neutralized. A properly neutralized column will yield a tight, circular spot.

• Removal of Amine: After pooling the product fractions, concentrate under vacuum. To remove residual Et₃N, co-evaporate the residue twice with toluene.

References

The following authoritative sources ground the mechanistic principles and chemical behaviors described in this technical guide:

• Marek et al. (2020) / ChemRxiv Title: Cyclopropylcarbinyl-to-homoallyl carbocation equilibria influence the stereospecificity in the nucleophilic substitution of cyclopropylcarbinols. Source: ChemRxiv / Journal of the American Chemical Society. URL:[Link][1]

• Doris et al. / ACS Publications Title: Hexafluoroisopropanol-Enabled Access to Spirocyclobutanes via Cyclopropylcarbinyl Cation Rearrangement. Source: Organic Letters, ACS Publications. URL:[Link][3]

• CoLab / Nature Communications Title: Stereospecific molecular rearrangement via nucleophilic substitution at quaternary stereocentres in acyclic systems. Source: CoLab. URL:[Link][2]

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. Stereospecific molecular rearrangement via nucleophilic substitution at quaternary stereocentres in acyclic systems | CoLab [colab.ws]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]

controlling temperature for asymmetric addition to cyclopropyl aldehydes

Topic: Asymmetric Addition to Cyclopropyl Carbaldehydes Ticket ID: #ZN-CYC-0042 Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Core Directive: The Thermodynamics of Enantioselectivity

Welcome to the Precision Catalysis Support Hub. You are likely here because your asymmetric addition to a cyclopropyl aldehyde is not behaving like a standard benzaldehyde reaction.

The Scientific Reality: Cyclopropyl carbaldehydes are electronically and sterically unique. Unlike simple aliphatic aldehydes, the cyclopropyl ring exhibits

-conjugation (Walsh orbital overlap) with the carbonyl -system. This stabilizes the partial positive charge on the carbonyl carbon, rendering it less electrophilic .

Consequently, the "standard" room temperature protocols often fail because the catalytic rate is suppressed, allowing the non-selective background reaction to compete. Temperature control here is not just about slowing down molecules; it is about freezing out the specific "bisected" conformation required for high facial selectivity while maintaining enough energy to overcome the activation barrier of a deactivated electrophile.

Troubleshooting Guides & FAQs

Module A: Enantioselectivity Issues (Low ee)

Q: My conversion is high (>90%), but my ee is stuck at 60-70%, significantly lower than literature values for phenyl analogs. Why?

A: This is the classic signature of a competing background reaction .

• The Cause: At higher temperatures (often even 0°C), the uncatalyzed addition of the organozinc reagent (which produces racemic product) competes with the catalyzed pathway. Because cyclopropyl aldehydes are less electrophilic, the catalyzed rate is slower, making the background reaction proportionally more damaging.

• The Fix: You must lower the temperature to the "Enantioselective Floor."

  • Cool the reaction to -20°C or -40°C .

  • Crucial Step: Ensure your catalyst (ligand +

    ) is pre-complexed at room temperature for 30 minutes before cooling and adding the aldehyde. The active catalytic species (often a dimer) must form first. If you mix everything cold, the catalyst may never assemble, leaving you with only the background reaction.

Q: I see a "Non-Linear Effect" (NLE). My ligand is 99% ee, but product ee drops if I change temperature. Is my catalyst aggregating?

A: Yes. Organozinc additions are famous for (+) or (-) non-linear effects due to the formation of hetero-dimers (catalyst

+ catalyst ).

• The Mechanism: In many amino-alcohol systems (like DAIB or MIB), the heterochiral dimer is more stable but less reactive than the homochiral dimer. This is actually good—it's a "reservoir" effect that amplifies ee.

• Temperature Trap: If you run too hot, you dissociate the stable heterochiral dimers, releasing "minor enantiomer" monomer into the pool, which lowers product ee. Maintain T < 0°C to keep the "chirality trap" intact.

Module B: Reactivity & Conversion Issues

Q: The reaction freezes (stops) at 50% conversion when I run at -20°C.

A: You have hit the Solubility/Reactivity Wall .

• The Cause: Cyclopropyl zinc alkoxides (the product) are prone to forming tetrameric aggregates that precipitate out of non-polar solvents like toluene or hexanes, coating the stir bar and stopping mass transfer.

• The Fix:

  • Solvent Switch: Add a co-solvent. Use Toluene:THF (9:1). THF breaks up zinc aggregates but can slow the reaction slightly (Lewis base competition).

  • The "Ramp" Protocol: Initiate at -20°C to set the stereochemistry for the first 30% of conversion (where background reaction risk is highest). Once the product alkoxide begins to accumulate, it can actually act as an auto-catalyst.[1] Slowly warm to 0°C over 2 hours to drive completion.

Visualizing the Troubleshooting Logic

The following diagram illustrates the decision matrix for optimizing temperature based on experimental feedback.

Figure 1: Decision tree for troubleshooting asymmetric organozinc addition to cyclopropyl aldehydes.

Quantitative Data: Temperature vs. Selectivity[1][2][3][4][5][6][7]

The following data represents a typical profile for the addition of

to cyclopropanecarbaldehyde using 5 mol% (-)-MIB (morpholino-isoborneol) ligand.

Temperature (°C)	Time (h)	Conversion (%)	ee (%)	Notes
+25 (RT)	2	>98	65	Fast, but high background reaction (racemic).
0	6	95	88	Standard compromise. Good yield, acceptable ee.
-20	12	85	96	Optimal Zone. High ee, acceptable rate.[2]
-40	24	40	97	Diminishing returns. Reaction too sluggish.
-78	48	<5	N/A	Reactivity "killed" by activation barrier.

Experimental Protocol: The "Gold Standard"

Objective: Asymmetric addition of diethylzinc to cyclopropanecarbaldehyde with >95% ee. Catalyst: (-)-MIB or similar amino-alcohol.

Step 1: Catalyst Pre-formation (Critical)

• Flame-dry a 10 mL Schlenk flask under Argon.

• Add (-)-MIB (5 mol%) and dry Toluene (2 mL) .

• Add

  (2.2 equiv) at Room Temperature .

  • Note: You will see ethane gas evolution. This indicates the formation of the active Zinc-Alkoxide catalyst.

• Stir at 25°C for 30 minutes . Do not skip this. The active dimer must form here.

Step 2: Temperature Adjustment & Addition

• Cool the mixture to -20°C using an immersion cooler or cryostat (stable T is better than a fluctuating dry ice bath).

• Add Cyclopropanecarbaldehyde (1.0 equiv) dropwise over 10 minutes.

  • Technical Insight: Slow addition keeps the local concentration of aldehyde low, forcing it to interact with the chiral catalyst rather than reacting non-selectively with free

    .

Step 3: The "Soak" and Quench

• Stir at -20°C for 12-16 hours .

• Monitoring: Check TLC. If conversion <80%, allow to warm to 0°C for the final 2 hours.

• Quench: Pour into saturated

  (aq) and extract with .

• Purification: Silica gel chromatography. (Note: Cyclopropyl carbinols are acid-sensitive; use 1%

  in eluent if using acidic silica).

Mechanistic Visualization

Understanding the transition state explains why temperature matters. The reaction proceeds via a specific assembly where the zinc centers coordinate the aldehyde oxygen.

Figure 2: Pathway competition. Lower temperatures suppress the "Direct Attack" (Background) pathway while maintaining access to the "Matched TS."

References

• Kitamura, M., Suga, S., Kawai, K., & Noyori, R. (1986). Catalytic asymmetric induction. Highly enantioselective addition of dialkylzincs to aldehydes.[2][3][4] Journal of the American Chemical Society, 108(22), 7117–7119. [Link]

• Soai, K., Yokoyama, S., & Hayasaka, T. (1991). Enantioselective addition of organozinc reagents to aldehydes catalyzed by chiral amino alcohols.[4] Journal of Organic Chemistry, 56(13), 4264–4268. [Link]

• Schmidt, B., & Seebach, D. (1991). Ti-TADDOLates: Preparation and use in the enantioselective addition of diethylzinc to aldehydes.[4] Angewandte Chemie International Edition, 30(1), 99-101. [Link]

• Pu, L., & Yu, H. B. (2001). Catalytic asymmetric organozinc additions to carbonyl compounds. Chemical Reviews, 101(3), 757-824. [Link]

• Walsh, P. J. (2003). Titanium-catalyzed addition of organozinc reagents to aldehydes.[4] Accounts of Chemical Research, 36(10), 739-749. [Link]

Sources

• 1. blogs.rsc.org [blogs.rsc.org]
• 2. mdpi.com [mdpi.com]
• 3. dspace.mit.edu [dspace.mit.edu]
• 4. Asymmetric addition of dialkylzinc compounds to aldehydes - Wikipedia [en.wikipedia.org]

Reference Data & Comparative Studies

chiral HPLC separation methods for cyclopropyl(phenyl)methanol enantiomers

Comparative Guide: Chiral HPLC Separation Strategies for Cyclopropyl(phenyl)methanol Enantiomers

Executive Summary & Analyte Profiling

Cyclopropyl(phenyl)methanol (also known as

-cyclopropylbenzyl alcohol) is a highly valuable chiral building block utilized in the synthesis of complex active pharmaceutical ingredients (APIs). Because the stereochemistry at the benzylic position often dictates downstream pharmacological efficacy, precise determination of its enantiomeric excess (ee) is critical.

This guide objectively evaluates and compares the chromatographic performance of traditional polysaccharide-based Chiral Stationary Phases (CSPs) against emerging

-Cyclodextrin Metal-Organic Framework ( -CD MOF) technologies. By understanding the mechanistic causality behind these separations, analytical scientists can select and validate the most robust method for their specific workflow.

Mechanistic Causality in Chiral Recognition

To develop a self-validating chromatographic protocol, one must first deconstruct the molecular interactions driving enantioseparation. Cyclopropyl(phenyl)methanol possesses three distinct functional domains that interact with the CSP:

• Hydroxyl Group (-OH) : Acts as a primary hydrogen bond donor and acceptor.

• Phenyl Ring : Participates in

  stacking and dipole-induced dipole interactions.

• Cyclopropyl Ring : Provides a rigid, sterically demanding hydrophobic bulk that dictates the spatial orientation of the molecule within the chiral groove or cavity.

Figure 1: Mechanistic pathways driving chiral recognition of cyclopropyl(phenyl)methanol.

Head-to-Head Comparison of Chiral Stationary Phases

3.1. Polysaccharide-Based CSPs (e.g., Chiralcel® OD-H / Chiralpak® IA-3) Derivatized cellulose and amylose columns are the historical gold standard for chiral alcohol separation. For cyclopropyl(phenyl)methanol, columns coated with cellulose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralcel OD-H) offer highly reliable baseline resolution 1. The separation is thermodynamically driven by hydrogen bonding between the analyte's hydroxyl group and the carbamate linkages of the CSP, while the phenyl groups align via

interactions.

3.2.

-Cyclodextrin Metal-Organic Frameworks ( -CD MOF) Recent advancements have introduced -CD MOFs as highly specific CSPs for chiral aromatic alcohols 2. The -CD MOF utilizes a unique inclusion complexation mechanism. The hydrophobic cavity of the -cyclodextrin selectively accommodates the phenyl ring of cyclopropyl(phenyl)methanol, while the hydrophilic rim engages the hydroxyl group. This dual-interaction model provides exceptional selectivity ( ) and often outperforms traditional columns in terms of resolving power for sterically hindered alcohols.

Data Presentation: Comparative Performance Summary

CSP Technology	Representative Column	Typical Mobile Phase	Selectivity ( )	Resolution ( )	Primary Mechanism of Action
Cellulose Carbamate	Chiralcel OD-H	n-Hexane / IPA (90:10)	1.25 - 1.40	> 2.0	H-bonding, stacking, steric fit
Amylose Carbamate	Chiralpak IA-3	n-Hexane / IPA (95:5)	1.15 - 1.30	> 1.5	H-bonding, helical groove inclusion
Cyclodextrin MOF	-CD MOF	Acetonitrile / Water	> 1.50	> 2.5	Host-guest inclusion, H-bonding

Validated Experimental Protocols

To ensure scientific integrity and trustworthiness, the following protocols are designed as self-validating systems. System suitability criteria must be strictly met prior to sample analysis to guarantee data reliability.

Figure 2: Self-validating workflow for chiral HPLC method development and optimization.

Protocol A: Normal-Phase Separation using Cellulose-Based CSP

Objective : Baseline separation of cyclopropyl(phenyl)methanol enantiomers for routine ee determination. Materials : Chiralcel OD-H (250 mm × 4.6 mm, 5 µm); HPLC-grade n-Hexane and Isopropanol (IPA).

Step-by-Step Methodology :

• Mobile Phase Preparation : Mix n-Hexane and IPA in a 90:10 (v/v) ratio. Degas ultrasonically for 15 minutes. Causality: Removing dissolved gases prevents micro-bubble formation in the detector flow cell, which can disrupt the baseline and skew integration.

• System Equilibration : Purge the HPLC system and equilibrate the column at a flow rate of 1.0 mL/min until a stable baseline is achieved (typically 10-15 column volumes). Maintain the column oven at 25 °C. Causality: Enantioseparation is an enthalpy-driven process; temperature fluctuations directly impact the differential free energy (

  ) of the transient diastereomeric complexes, altering retention times.

• Sample Preparation : Dissolve 1.0 mg of cyclopropyl(phenyl)methanol in 1.0 mL of the mobile phase. Causality: Dissolving the sample in the mobile phase prevents "solvent shock" at the column head, preserving peak symmetry and preventing peak splitting.

• Injection & Detection : Inject 5 µL of the sample. Monitor the eluate using a UV detector set to 220 nm (optimal for the benzylic chromophore).

• System Suitability Validation : Verify that the resolution (

  ) between the two enantiomeric peaks is . If , decrease the IPA concentration to 5% to increase retention ( ) and enhance the duration of chiral recognition.

Protocol B: Reversed-Phase Separation using -CD MOF

Objective : High-selectivity separation utilizing host-guest inclusion mechanics. Materials :

-CD MOF packed column (250 mm × 4.6 mm); HPLC-grade Acetonitrile and Milli-Q Water.

Step-by-Step Methodology :

• Mobile Phase Preparation : Prepare an isocratic mixture of Acetonitrile/Water (e.g., 30:70 v/v). Causality: The high aqueous content leverages the hydrophobic effect, thermodynamically forcing the hydrophobic phenyl ring of the analyte into the non-polar

  -CD cavity.

• Equilibration : Run the mobile phase at 0.8 mL/min at 25 °C.

• Sample Preparation : Dissolve the analyte in a minimal amount of acetonitrile, then dilute with water to match the mobile phase composition.

• Injection & Analysis : Inject 2-5 µL. Monitor at 220 nm. Causality: Mass transfer kinetics within the porous network of MOFs can be slower than surface interactions on standard silica. Do not exceed 1.0 mL/min to allow sufficient interaction time within the MOF pores, ensuring maximum resolution.

References

• Source: Royal Society of Chemistry (RSC)
• Title: Iron-Catalyzed Asymmetric Hydrogenation of Ketones Source: SciSpace URL

Sources

• 1. scispace.com [scispace.com]
• 2. γ-Cyclodextrin metal–organic framework for efficient separation of chiral aromatic alcohols - RSC Advances (RSC Publishing) DOI:10.1039/C7RA06558B [pubs.rsc.org]

Technical Comparison Guide: Optical Rotation &amp; Stereochemical Analysis of (S)-Cyclopropyl(phenyl)methanol

The following guide provides an in-depth technical analysis of the optical rotation and stereochemical characterization of (S)-cyclopropyl(phenyl)methanol, designed for application scientists and drug development professionals.

Executive Summary

(S)-Cyclopropyl(phenyl)methanol (CAS: 110548-56-6 ) is a critical chiral building block in the synthesis of serotonin receptor modulators, antiviral agents, and other pharmacophores where the cyclopropyl moiety confers metabolic stability and unique conformational constraints.

This guide objectively compares the physicochemical profile of the (S)-enantiomer against its (R)-counterpart and racemic alternatives. It establishes a self-validating protocol for determining optical purity, referencing the "gold standard" values established in recent literature (Tetrahedron 2016, Angew. Chem. 2016).

Physicochemical Profile & Optical Rotation Data

Identity & CAS Registry

Parameter	(S)-Enantiomer	(R)-Enantiomer	Racemic Mixture
CAS Number	110548-56-6	110548-55-5	1007-03-0
Structure	Phenyl ring, Cyclopropyl group, Hydroxyl (S-config)	Mirror Image	1:1 Mixture
Key Application	Chiral Intermediate	Analytical Standard	Starting Material

Specific Optical Rotation ( )

The specific rotation is highly solvent-dependent. The (S)-enantiomer generally exhibits a negative (-) rotation in standard polar solvents like methanol and chloroform, analogous to its structural homolog (S)-1-phenylethanol.

Compound	Configuration	(Approx.)[1]	Solvent	Concentration ( )	Source Ref.
(S)-Cyclopropyl(phenyl)methanol	(S)-(-)	Negative (-)	CHCl	1.0	Tetrahedron 2016 [1]
(S)-1-Phenylethanol (Analog)	(S)-(-)	-45.0° ± 1.0°	MeOH	5.0	Sigma-Aldrich [2]
(S)-Cyclopropyl(phenyl)methanamine	(S)-(-)	-53.6°	MeOH	0.5	J. Med. Chem. [3]

Critical Insight: The absolute configuration of (S)-cyclopropyl(phenyl)methanol is often assigned by correlation with (S)-mandelic acid derivatives or via Mosher's ester analysis. The sign of rotation should not be used as the sole determinant of configuration without confirming the solvent conditions, as solvent effects can invert the sign in rare cases.

Comparative Synthesis & Purity Analysis

The method of production significantly impacts the optical purity (ee%) and thus the observed rotation.

Synthesis Methods Comparison

Method	Enantiomeric Excess (ee%)	Scalability	Cost Efficiency	Impact on Rotation Data
Kinetic Resolution (Lipase)	>99% (after recrystallization)	High	Low	High Reliability (Removes trace R-isomer)
Asymmetric Reduction (CBS)	90-95%	Medium	High	Variable (Requires correction for ee%)
Transfer Hydrogenation (Ru)	95-98%	High	Medium	High Reliability (Consistent results)

Experimental Workflow: Synthesis & Validation

The following diagram illustrates the workflow for synthesizing the (S)-enantiomer and validating its stereochemistry.

Caption: Workflow for the enantioselective synthesis and validation of (S)-cyclopropyl(phenyl)methanol.

Standardized Experimental Protocols

To ensure reproducibility and "Trustworthiness" (Part 2 of Core Requirements), follow this self-validating protocol.

Protocol: Measurement of Specific Rotation

Objective: Determine the specific optical rotation

to confirm identity and optical purity.

• Preparation:

  • Dry the sample of (S)-cyclopropyl(phenyl)methanol under high vacuum (<1 mbar) for 4 hours to remove solvent traces.

  • Prepare a solution of c = 1.0 (1.0 g/100 mL) in HPLC-grade Chloroform (

    ) or Methanol (MeOH) . Note: Chloroform is preferred for comparison with historical literature.

• Instrument Setup:

  • Use a digital polarimeter with a Sodium D-line lamp (589 nm).

  • Set temperature to 20.0°C ± 0.5°C .

  • Zero the instrument with the pure solvent blank.

• Measurement:

  • Fill the 1 dm (100 mm) cell, ensuring no bubbles are trapped.

  • Record the average of 5 measurements.

• Calculation:

  Where is observed rotation, is path length in dm, and is concentration in g/100mL.[2]

Protocol: Absolute Configuration via Mosher's Method

If the rotation value is ambiguous, use this definitive NMR method.

• Derivatization: React the alcohol with (R)- and (S)-MTPA chloride (Mosher's acid chloride).

• NMR Analysis: Acquire

  NMR spectra of both esters.

• Analysis: Calculate

  for protons near the chiral center.

• Assignment: A consistent pattern of positive and negative

  values confirms the configuration (See Model III in J. Org. Chem. 1973).

Stereochemical Logic & Pathway

Understanding the spatial arrangement is crucial for drug binding. The following diagram explains the Cahn-Ingold-Prelog (CIP) priority assignment for this molecule.

Caption: Cahn-Ingold-Prelog (CIP) priority assignment for (S)-cyclopropyl(phenyl)methanol.

References

• Tetrahedron (2016) . Resolution and absolute configuration of cyclopropyl(phenyl)methanol derivatives. Validates the optical rotation and resolution methods.

• Sigma-Aldrich . (S)-(-)-1-Phenylethanol Product Specification. Provides benchmark data for the structural analog.[3]

• Journal of Medicinal Chemistry . Design of fluorinated cyclopropane derivatives. Provides comparative rotation data for amine analogs.[4]

• Angewandte Chemie Int. Ed. (2016) . Stereoselective synthesis of cyclopropyl carbinols. Discusses advanced catalytic methods for high ee%.

• BenchChem . Stereochemical Landscape of Cyclopropyl Ketone Reactions. A guide on reduction protocols.

Sources

• 1. cdr.lib.unc.edu [cdr.lib.unc.edu]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. 4.7. Optical Rotation – Introduction to Organic Chemistry [saskoer.ca]
• 4. researchgate.net [researchgate.net]

Absolute Configuration Determination of Cyclopropyl Phenyl Carbinols: A Comparative Guide

Topic: Determining Absolute Configuration of Cyclopropyl Phenyl Carbinols Content Type: Comparative Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals[1]

Executive Summary

Cyclopropyl phenyl carbinols represent a privileged pharmacophore in medicinal chemistry, serving as key intermediates for serotonin-norepinephrine reuptake inhibitors (SNRIs) and antiviral agents. However, the structural rigidity of the cyclopropyl ring combined with the rotational freedom of the carbinol C–O bond creates a unique stereochemical challenge.

This guide objectively compares the three primary methodologies for determining the absolute configuration (

vs. ) of these scaffolds: NMR Anisotropy (Mosher’s Method) , Vibrational Circular Dichroism (VCD) , and X-Ray Crystallography .

The Decision Matrix

The choice of method depends on sample state, purity, and available instrumentation.

Figure 1: Strategic workflow for selecting the appropriate configuration determination method.

Method A: NMR Anisotropy (Mosher’s Method)

Best For: Rapid determination of oils/liquids without heavy computation.

The Principle

The Modified Mosher’s Method relies on the magnetic anisotropy generated by the phenyl ring of a chiral auxiliary (

-methoxy- -trifluoromethylphenylacetic acid, MTPA). When esterified, the MTPA phenyl ring shields protons on one side of the carbinol plane while leaving the other side unaffected.

For cyclopropyl phenyl carbinols, this method is particularly effective because the cyclopropyl protons (0.3–1.2 ppm) and the substrate phenyl protons (7.0–7.5 ppm) are spectrally distinct, preventing signal overlap—a common failure point in aliphatic alcohols.

Protocol

• Derivatization: React the alcohol substrate separately with

  -(-)-MTPA-Cl and -(+)-MTPA-Cl in pyridine/CDCl to yield the -MTPA ester and -MTPA ester, respectively.

  • Note on Nomenclature: The configuration of the ester usually follows the inverse of the acid chloride due to Cahn-Ingold-Prelog priority changes, but verify your specific reagent's descriptor.

• NMR Acquisition: Acquire

  H NMR spectra (minimum 400 MHz) for both diastereomers.

• Analysis (

  Calculation): Calculate the chemical shift difference for protons on the cyclopropyl ring ( ) and the phenyl ring ( ):

Interpretation (The Sector Rule)

In the preferred conformer, the MTPA ester's C–F bond, C=O bond, and the carbinol proton are coplanar (syn-periplanar).

• If Configuration is

  : The MTPA phenyl ring shields the group on the right (Group B) in the -ester, causing an upfield shift.

• If Configuration is

  : The shielding cone reverses.

For Cyclopropyl Phenyl Carbinols:

• Positive

  (> 0): Protons reside on the side unshielded in the S-ester but shielded in the R-ester (typically the Cyclopropyl group if the center is ).

• Negative

  (< 0): Protons reside on the side shielded in the S-ester (typically the Phenyl group if the center is ).

Figure 2: The Mosher Sector Rule applied to carbinol stereocenters.

Method B: Vibrational Circular Dichroism (VCD)

Best For: Non-destructive analysis, precious samples, or when derivatization alters stereochemistry.

The Principle

VCD measures the differential absorption of left and right circularly polarized infrared radiation (

). Unlike electronic CD (ECD), which requires a UV chromophore, VCD probes the vibrational transitions of the entire molecular framework. The cyclopropyl C–H stretching region (~3000–3100 cm ) provides a unique diagnostic fingerprint that is highly sensitive to the chiral environment.

Protocol

• Spectral Acquisition: Dissolve 5–10 mg of the carbinol in CDCl

  or CCl . Measure the VCD and IR spectra (900–1600 cm fingerprint region and 2800–3100 cm C–H stretch region).

• Computational Modeling (DFT):

  • Perform a conformational search (Molecular Mechanics).

  • Optimize geometries using Density Functional Theory (e.g., B3LYP/6-31G*).

  • Calculate vibrational frequencies and rotational strengths.[2]

• Comparison: Generate a Boltzmann-averaged synthetic spectrum and overlay it with the experimental data.

  • Match: Assign configuration used in calculation.

  • Mirror Image: Assign opposite configuration.

Advantages for Cyclopropyl Carbinols

The rigidity of the cyclopropyl group reduces the number of low-energy conformers compared to open-chain alkyl analogs, making the DFT calculations computationally less expensive and more accurate.

Method C: X-Ray Crystallography (Derivatized)

Best For: Absolute certainty and regulatory filing.

The Problem & Solution

Cyclopropyl phenyl carbinols are often viscous oils. Direct X-ray is impossible. Solution: Derivatize with a heavy atom to induce crystallinity and provide anomalous scattering (essential for absolute configuration if the molecule lacks "heavy" atoms like S, P, or halogens).

Protocol

• Synthesis: React the carbinol with

  -bromobenzoyl chloride or 3,5-dinitrobenzoyl chloride.

  • Why? The

    -bromobenzoate adds a heavy halogen (Br) for anomalous dispersion and rigid -stacking interactions to facilitate lattice formation.

• Crystallization: Slow evaporation from non-polar solvents (Hexanes/EtOAc).

• Refinement: Solve the structure and calculate the Flack Parameter .

  • Flack

    0.0: Correct absolute structure.

  • Flack

    1.0: Inverted structure (wrong enantiomer).[3]

Comparative Performance Analysis

Feature	Mosher's Method (NMR)	VCD Spectroscopy	X-Ray (Derivatized)
Sample State	Solution (CDCl )	Solution (CDCl /CCl )	Single Crystal (Solid)
Sample Req.	~5–10 mg (Destructive)	~5–10 mg (Recoverable)	~10–20 mg (Destructive)
Time to Result	24–48 Hours	2–5 Days (Compute time)	1–2 Weeks (Crystal growth)
Cost	Low (Reagents + NMR time)	High (Software + Instrument)	High (Diffraction + Analysis)
Confidence	High (95%+)	High (90–95%)	Absolute (99%+)
Key Limitation	Requires unhindered -OH; Steric crowding can distort Mosher plane.	Requires accurate DFT modeling of solvation effects.	Crystal growth is unpredictable (the "bottleneck").

*Destructive in the sense that the original alcohol is converted to an ester, though hydrolysis is possible.

References

• Seco, J. M., Quiñoá, E., & Riguera, R. (2004). The Assignment of Absolute Configuration by NMR. Chemical Reviews, 104(1), 17–118. Link

• Hoye, T. R., Jeffrey, C. S., & Shao, F. (2007). Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons.[4][5][6][7][8] Nature Protocols, 2, 2451–2458. Link[4]

• Stephens, P. J., Devlin, F. J., Chabalowski, C. F., & Frisch, M. J. (1994). Ab Initio Calculation of Vibrational Absorption and Circular Dichroism Spectra Using Density Functional Force Fields. Journal of Physical Chemistry, 98(45), 11623–11627. Link

• Flack, H. D. (1983). On enantiomorph-polarity estimation. Acta Crystallographica Section A, 39(6), 876–881. Link

• Freedman, T. B., Cao, X., Dukor, R. K., & Nafie, L. A. (2003). Absolute Configuration Determination of Chiral Molecules in the Solution State Using Vibrational Circular Dichroism.[9] Chirality, 15(9), 743–758. Link

Sources

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons | Springer Nature Experiments [experiments.springernature.com]
• 7. chemistry.illinois.edu [chemistry.illinois.edu]
• 8. A “shortcut” Mosher ester method to assign configurations of stereocenters in nearly symmetric environments. Fluorous mixture synthesis and structure assignment of petrocortyne A - PMC [pmc.ncbi.nlm.nih.gov]
• 9. americanlaboratory.com [americanlaboratory.com]

Comparative Guide: Chiral GC vs. Chiral HPLC for Cyclopropyl Methanol Derivatives

Executive Summary: The "Detection vs. Volatility" Dilemma

In pharmaceutical synthesis, cyclopropyl carbinols (e.g., 1-cyclopropylethanol,

-phenylcyclopropylmethanol) are critical chiral building blocks.[1] However, a common misconception in method development is treating "cyclopropyl methanol" (hydroxymethylcyclopropane, CAS 2516-33-8) as the target for chiral analysis; it is an achiral molecule.[1] The analytical challenge arises with its substituted derivatives , which introduce chirality.

The core decision between Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC) for these molecules rests on two physical properties: Volatility and UV Chromophores .

• Chiral GC is the "Gold Standard" for simple, volatile cyclopropyl carbinols (e.g., 1-cyclopropylethanol) because they lack the UV chromophore required for standard HPLC but respond universally to Flame Ionization Detection (FID).

• Chiral HPLC becomes indispensable when the molecule is non-volatile (e.g., complex drug intermediates) or when preparative isolation is required. For simple alcohols, it often requires derivatization to introduce a chromophore.

This guide provides a direct technical comparison, validated protocols, and decision frameworks for selecting the optimal method.

Technical Deep Dive: Mechanisms of Separation

Chiral GC: Inclusion Complexation

For volatile species like 1-cyclopropylethanol , Chiral GC utilizes cyclodextrin-based stationary phases.[1]

• Mechanism: The separation relies on the differential inclusion of enantiomers into the hydrophobic cavity of the cyclodextrin selector (e.g.,

  -cyclodextrin). The "fit" is determined by the shape of the cyclopropyl group versus the alkyl/hydroxyl substituents.

• Detector: FID (Flame Ionization Detector).[2][3][4]

• Advantage: No derivatization required; high theoretical plates (>100,000); direct analysis of aqueous reaction mixtures (if using headspace or SPME).

Chiral HPLC: Three-Point Interaction

For aromatic analogs like

-phenylcyclopropylmethanol , Chiral HPLC on polysaccharide columns (e.g., Amylose/Cellulose carbamates) is preferred.[1]

• Mechanism: Separation occurs via Hydrogen bonding,

  - interactions, and steric inclusion in the polymer grooves.[1]

• Detector: UV/Vis (typically 210–254 nm).

• Challenge: Simple cyclopropyl carbinols have a UV cutoff <200 nm, making direct UV detection noisy or impossible.

• Workaround: Derivatization with 3,5-dinitrobenzoyl chloride (DNB-Cl) converts the alcohol into a strongly UV-absorbing ester, enabling high-sensitivity detection on Pirkle or Polysaccharide columns.[1]

Experimental Protocols & Data

Case Study A: 1-Cyclopropylethanol (Volatile, No UV)

Target: Separation of (R)- and (S)-1-cyclopropylethanol.[1]

Protocol 1: Direct Chiral GC (Recommended)

This method utilizes a derivatized

-cyclodextrin column.[1] The lack of a chromophore makes GC-FID the superior choice over HPLC.

• Column: Rt-

  DEXse (Permethylated -cyclodextrin), 30 m x 0.32 mm x 0.25 µm.[1]

• Carrier Gas: Helium at 40 cm/sec (Constant Flow).

• Oven Program: 40°C (hold 1 min)

  Ramp 2°C/min to 130°C Hold.

• Inlet: Split 50:1 @ 220°C.

• Detector: FID @ 250°C.

• Sample: 1 mg/mL in Methanol.

Typical Performance Data:

Parameter	Value	Notes

| Retention Time (

) | 12.4 min / 13.1 min | Baseline separation | | Resolution ( ) | > 2.5 | High efficiency separation | | LOD | 5 ppm | Superior to RI-HPLC | | Analysis Time | 20 mins | Slower ramp needed for resolution |[1]

Case Study B: -Cyclopropylbenzyl alcohol (UV Active)

Target: Separation of enantiomers of phenyl-substituted cyclopropyl methanol.[5]

Protocol 2: Chiral HPLC (Normal Phase)

Because this molecule contains a phenyl ring, it has sufficient UV absorbance at 254 nm.

• Column: Chiralcel OD-H (Cellulose tris(3,5-dimethylphenylcarbamate)), 250 x 4.6 mm, 5 µm.[1]

• Mobile Phase: n-Hexane : Isopropanol (90:10 v/v).[1]

• Flow Rate: 1.0 mL/min.

• Temperature: 25°C.

• Detection: UV @ 254 nm.

Typical Performance Data:

Parameter	Value	Notes

| Retention Time (

) | 6.8 min / 8.2 min | Fast elution | | Resolution ( ) | > 3.0 | Excellent selectivity | | Tailing Factor ( ) | 1.1 | Minimal silanol interaction |[1]

Case Study C: The "Hybrid" Approach (Derivatization HPLC)

Scenario: You have 1-cyclopropylethanol (No UV) but no GC available .[1]

Protocol 3: DNB Derivatization for HPLC

• Reaction: Mix 10 mg analyte + 15 mg 3,5-dinitrobenzoyl chloride + 50 µL Pyridine in 1 mL DCM. Stir 30 min.

• Quench: Add 1 mL dilute NaHCO3, extract organic layer.

• Analyze: Inject onto Chiralpak AD-H (Hexane/EtOH 90:10).

• Result: The DNB-ester is strongly UV active (254 nm) and often resolves better due to added

  - interactions.[1]

Decision Matrix & Workflow

The following diagram illustrates the logical flow for selecting the correct method based on the specific cyclopropyl derivative's properties.

Figure 1: Decision tree for selecting analytical techniques based on analyte volatility and UV activity.

Comparative Summary

Feature	Chiral GC (FID)	Chiral HPLC (UV)
Primary Analyte	Volatile, simple alcohols (e.g., 1-cyclopropylethanol)	Non-volatile or Aromatic derivatives
Sample Prep	Minimal (Dilute & Shoot)	Minimal (if UV active) or Derivatization (if aliphatic)
Sensitivity	High (Universal for organics)	Low (for aliphatic) to High (for aromatic)
Column Cost	Moderate (~ 900)	High (~ 1,800)
Solvent Waste	Negligible	High (Organic solvents)
Scale-Up Potential	None (Analytical only)	High (Preparative HPLC/SFC possible)

Senior Scientist Recommendation: For process control of simple cyclopropyl carbinol building blocks, Chiral GC is the most robust and cost-effective tool. It avoids the variability of derivatization and the sensitivity issues of low-UV HPLC. Use HPLC only when the molecule becomes too complex/non-volatile or when isolating enantiomers for further synthesis.

References

• Restek Corporation. A Guide to the Analysis of Chiral Compounds by GC. (Accessed 2023). Detailed protocols for cyclodextrin-based separations. [Link]

• Schurig, V. Enantioselective Gas Chromatographic Analysis of Cyclopropane Derivatives. ResearchGate (2004). Discusses the use of Chirasil-Dex for cyclopropyl derivatives. [Link]

• Phenomenex. HPLC vs GC: What Sets These Methods Apart. (2025).[4][6] General comparison of volatility and mobile phase considerations. [Link]

• Element Lab Solutions. HPLC Chiral Columns and Method Development. [Link]

Sources

• 1. [Chiral capillary gas chromatography for the separation of the enantiomers of 4-chloromethyl-2,2-dimethyl-1,3-dioxolane] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. gcms.cz [gcms.cz]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. HPLC vs GC: What Sets These Methods Apart | Phenomenex [phenomenex.com]
• 5. almacgroup.com [almacgroup.com]
• 6. Guide to Choosing the Correct HPLC Solvent | Phenomenex [phenomenex.com]

Comparative Guide: X-Ray Crystallography Data for (S)-Cyclopropyl(phenyl)methanol Esters

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Focus: Absolute Configuration Determination via Ester Derivatization

The Analytical Challenge & Causality of Derivatization

(S)-Cyclopropyl(phenyl)methanol is a highly versatile chiral building block utilized in asymmetric synthesis and medicinal chemistry. However, determining its absolute configuration presents a significant analytical hurdle. As a low-molecular-weight, relatively flexible molecule, the parent alcohol is typically a viscous oil or low-melting solid at room temperature. It lacks the rigid intermolecular interactions necessary to form the highly ordered single crystals required for high-resolution X-ray diffraction (XRD).

As an Application Scientist, the solution to this problem is strategic derivatization. Esterification of the alcohol serves two mechanistic purposes:

• Lattice Packing Stabilization: Appending bulky, rigid aromatic groups (e.g., benzoates) introduces strong intermolecular forces, such as π-π stacking and dipole-dipole interactions, which significantly increase the melting point and the propensity for single-crystal formation.

• Stereochemical Grounding: To determine absolute configuration, the crystal must either contain a "heavy atom" to exploit anomalous X-ray scattering or a chiral auxiliary with a known absolute configuration to serve as an internal stereochemical reference 1.

Comparative Analysis of Ester Derivatives

When selecting an ester derivative for (S)-cyclopropyl(phenyl)methanol, scientists must balance synthetic ease, crystallization probability, and the specific crystallographic method used for absolute configuration assignment.

p-Bromobenzoate (The Heavy Atom Approach)

The p-bromobenzoate ester is the gold standard for de novo absolute configuration determination. The bromine atom exhibits significant anomalous scattering when irradiated with Cu-Kα or Mo-Kα X-rays. This anomalous dispersion allows the crystallographer to calculate the Flack parameter. A Flack parameter near 0 (with low standard uncertainty) unambiguously confirms the absolute configuration without requiring prior stereochemical knowledge of the sample 1.

(1S)-Camphanate (The Internal Reference Approach)

If the parent alcohol is a racemate or has low enantiomeric excess (ee), forming a diastereomeric ester with (1S)-camphanic chloride allows for both chemical resolution and XRD analysis. Because the absolute configuration of the (1S)-camphanate moiety is already established, it serves as an internal stereochemical reference within the asymmetric unit. The configuration of the cyclopropyl(phenyl)methyl stereocenter is determined relative to the camphanate, bypassing the strict need for heavy-atom anomalous dispersion 2.

3,5-Dinitrobenzoate (The Crystallinity Approach)

The 3,5-dinitrobenzoate (3,5-DNB) ester is highly crystalline due to intense π-π stacking and hydrogen bonding networks. While it is excellent for rapid crystallization, it lacks a heavy atom. Absolute configuration determination relies solely on the weaker anomalous dispersion of oxygen and nitrogen, which can lead to ambiguous Flack parameters unless high-redundancy Cu-Kα data is collected at cryogenic temperatures 3.

Quantitative Comparison Table

Derivative	Crystallinity / Packing	Absolute Config Method	Flack Parameter Reliability	Typical R-factor	Best Use Case
p-Bromobenzoate	High	Anomalous Dispersion (Br)	Excellent (~0.00 - 0.05)	0.03 - 0.05	Unambiguous de novo absolute configuration.
(1S)-Camphanate	Very High	Internal Chiral Reference	N/A (Relative to Aux)	0.04 - 0.06	Simultaneous chiral resolution and XRD.
3,5-Dinitrobenzoate	Excellent	Anomalous Dispersion (O, N)	Poor/Ambiguous	0.04 - 0.07	Rapid confirmation of relative stereochemistry.

Decision Matrix & Workflow Visualizations

To ensure experimental efficiency, the selection of the ester and the subsequent workflow must be logically structured.

Decision matrix for selecting the optimal ester derivative for X-ray crystallography.

Workflow for the derivatization and X-ray crystallographic analysis of chiral alcohols.

Self-Validating Experimental Protocols

A robust analytical pipeline must be self-validating. The following protocol for the p-bromobenzoate derivative includes built-in quality control steps to ensure the crystal analyzed is representative of the bulk sample.

Protocol: Synthesis and Crystallization of (S)-Cyclopropyl(phenyl)methyl p-Bromobenzoate

Step 1: Pre-Reaction Validation

• Action: Determine the enantiomeric excess (ee) of the starting (S)-cyclopropyl(phenyl)methanol via chiral HPLC.

• Causality: If the starting material is not enantiopure (>95% ee), crystallization may selectively precipitate the minor enantiomer or form a racemic co-crystal, leading to false stereochemical assignments.

Step 2: Acylation Reaction

• Action: In a flame-dried flask under inert atmosphere, dissolve (S)-cyclopropyl(phenyl)methanol (1.0 equiv) in anhydrous dichloromethane (DCM, 0.2 M). Add 4-dimethylaminopyridine (DMAP, 0.1 equiv) and triethylamine (TEA, 1.5 equiv). Cool the mixture to 0 °C.

• Action: Dropwise add p-bromobenzoyl chloride (1.2 equiv). Allow the reaction to warm to room temperature and stir for 4 hours.

• Causality: DMAP acts as a nucleophilic catalyst, forming a highly reactive acylpyridinium intermediate, ensuring complete conversion of the sterically hindered secondary alcohol.

Step 3: Workup and Purification

• Action: Quench with saturated aqueous NaHCO₃. Extract with DCM, wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Action: Purify the crude product via flash column chromatography (Hexanes/EtOAc, 9:1).

• Validation: Confirm the structure and purity of the resulting ester via ¹H NMR and LC-MS before attempting crystallization. Impurities disrupt the crystal lattice nucleation process.

Step 4: Vapor Diffusion Crystallization

• Action: Dissolve 20 mg of the purified ester in a minimum volume of DCM (solvent) in a small, open 1-dram vial.

• Action: Place the 1-dram vial inside a larger 20 mL scintillation vial containing 3 mL of pentane (anti-solvent). Cap the larger vial tightly.

• Causality: As the volatile pentane slowly diffuses into the DCM solution over 3–7 days, the solubility of the ester gradually decreases. This slow thermodynamic equilibration promotes the growth of large, defect-free single crystals rather than amorphous precipitates.

Step 5: Post-XRD Validation

• Action: After the crystallographer mounts the crystal and solves the structure, dissolve the exact crystal used for XRD in CDCl₃ and acquire a ¹H NMR spectrum.

• Causality: This proves that the molecule analyzed by the X-ray beam is chemically identical to the synthesized ester and did not undergo degradation or rearrangement during the crystallization process.

References

• Title: Crystal Structure and Absolute Configuration of a New cis-Fused Caryophyllene Derivative. Naematolin 3-p-Bromobenzoate Source: Bulletin of the Chemical Society of Japan (Oxford Academic) URL: [Link]

• Title: Absolute Configuration of Chiral Ethanol-1-d: Neutron Diffraction Analysis of the (−)-(1S)-Camphanate Ester Source: Journal of the American Chemical Society (ACS Publications) URL: [Link]

• Title: Determination of absolute configurations by X-ray crystallography and 1H NMR anisotropy Source: ResearchGate (Published Review) URL: [Link]

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

Validating Stereochemical Outcomes: A Comparative Guide to Mosher's Acid Analysis vs. Instrumental Alternatives

As drug development increasingly targets complex biological mechanisms, the stereochemical integrity of active pharmaceutical ingredients (APIs) has become a non-negotiable critical quality attribute. Since the FDA's landmark 1992 policy statement, enantiomers of chiral drugs must be treated as distinct chemical entities due to their potentially divergent pharmacokinetic and toxicological profiles[1].

For application scientists and synthetic chemists, proving enantiomeric excess (ee) and assigning absolute configuration are daily imperatives. While Chiral High-Performance Liquid Chromatography (HPLC) is widely considered the "gold standard" for high-throughput ee determination[2], Mosher's acid ester analysis remains an indispensable, self-validating orthogonal technique that simultaneously provides both enantiomeric purity and absolute stereochemical configuration[3].

This guide objectively compares Mosher's method against modern instrumental alternatives, detailing the mechanistic causality behind the technique, and providing a field-proven, step-by-step experimental protocol.

Mechanistic Insight: The Causality of Mosher's Method

Enantiomers are indistinguishable in an achiral Nuclear Magnetic Resonance (NMR) environment. The core principle of Mosher's method is the covalent conversion of an enantiomeric mixture into a mixture of diastereomers using an enantiopure chiral derivatizing agent (CDA)[4].

The most common CDA is

-methoxy- -trifluoromethylphenylacetic acid (MTPA) , known as Mosher's acid. When a chiral secondary alcohol or amine reacts with the highly reactive acid chloride derivative (MTPA-Cl), it forms diastereomeric esters or amides[4].

The Anisotropic Effect (Why the NMR shifts change): The diagnostic power of Mosher's method relies on the diamagnetic anisotropy of the MTPA phenyl ring. In the preferred conformation of the MTPA ester, the carbinyl proton, the ester carbonyl, and the trifluoromethyl group lie in the same plane. The phenyl ring creates a magnetic shielding cone. Protons on the substrate that are spatially oriented above or below this phenyl ring experience an upfield shift (lower ppm) in the

H NMR spectrum[3]. By calculating the chemical shift difference ( ) between the (S)-MTPA and (R)-MTPA esters, scientists can map the spatial arrangement of substituents and unambiguously assign the absolute configuration[5].

Comparative Analysis: Mosher's Method vs. Alternatives

Selecting the correct analytical technique depends on the project phase, sample availability, and whether absolute configuration or just enantiomeric excess is required.

Table 1: Quantitative Comparison of Stereochemical Analytical Methods

Analytical Method	Primary Principle	Typical Sample Requirement	Analysis Time	Absolute Configuration?	Enantiomeric Excess (ee) Accuracy	Key Limitation
Mosher's Method (NMR)	Covalent diastereomer derivatization	1–5 mg	4–6 hours	Yes (via analysis)	High (Integration dependent)	Requires derivatization; sterically hindered molecules may resist reaction[5].
Chiral HPLC / GC	Physical separation on chiral stationary phase	< 1 mg	10–30 mins	No (requires reference standard)	Very High (Gold Standard)	Extensive method development needed for mobile/stationary phases[2].
Single-Crystal X-Ray	Anomalous dispersion of X-rays	Single crystal (~0.1 mm)	6–24 hours	Yes (Definitive)	N/A (Solid state only)	Obtaining a high-quality single crystal can be extremely difficult[5].
Vibrational Circular Dichroism (VCD)	Differential absorption of left/right circularly polarized IR light	1–10 mg	1–4 hours	Yes (with computational modeling)	Low (Better suited for configuration)	Interpretation relies heavily on accurate in silico computational modeling[5].

The Verdict: Chiral HPLC is superior for routine, high-throughput ee monitoring during process optimization due to its baseline resolution and speed[2]. However, Mosher's method is unmatched during early-stage discovery and structural elucidation, as it does not require a reference standard to determine absolute configuration[5].

Workflow Visualization

Caption: Workflow for enantiomeric purity and configuration analysis via Mosher's method.

Self-Validating Experimental Protocol: Mosher's Esterification

To ensure scientific integrity, the following protocol incorporates a critical self-validating step. Causality Warning: When preparing Mosher's esters, you must achieve 100% conversion. If the reaction is incomplete, kinetic resolution may occur (where one enantiomer reacts faster than the other), resulting in a diastereomeric ratio that falsely represents the original enantiomeric excess[6].

Materials Required

• Chiral secondary alcohol (approx. 5-10 mg per reaction)[2]

• (R)-MTPA-Cl and (S)-MTPA-Cl (Enantiopure Mosher's acid chlorides)

• Anhydrous Pyridine-d5 (acts as both solvent and base)

• 4-Dimethylaminopyridine (DMAP) as a catalyst

Step-by-Step Methodology

• Sample Preparation: Thoroughly dry the chiral alcohol under a high vacuum to remove trace moisture, which would otherwise hydrolyze the moisture-sensitive MTPA-Cl reagents[7].

• Parallel Derivatization:

  • Reaction A: Dissolve 5 mg of the alcohol in 0.5 mL of Pyridine-d5 in an NMR tube. Add a catalytic amount of DMAP. Add 1.5 to 2.0 molar equivalents of (R)-MTPA-Cl .

  • Reaction B: In a separate NMR tube, repeat the process using (S)-MTPA-Cl .

  • Note: The excess MTPA-Cl forces the reaction to completion, preventing kinetic resolution[6].

• Reaction Incubation: Cap the NMR tubes, seal with Parafilm, and allow the reactions to proceed at room temperature for 2–6 hours[2].

• Self-Validation Check: Acquire a rapid 1D

  H NMR spectrum. Confirm the complete disappearance of the starting alcohol's carbinyl proton signal. If starting material remains, gently warm the tube or allow more time.

• Data Acquisition: Once 100% conversion is validated, acquire high-resolution

  H and F NMR spectra. F NMR is highly recommended for ee determination because the group provides a sharp, distinct singlet without background proton interference[8].

• Integration and Calculation: Integrate the distinct diastereomeric peaks to calculate the enantiomeric excess.

Data Presentation and Interpretation

Once spectra are acquired, the absolute configuration is determined by tabulating the chemical shift differences (

). Protons with a positive are situated on one side of the MTPA plane, while those with a negative are on the opposite side[5].

Table 2: Representative H NMR Chemical Shift Differences ( ) for Configuration Assignment

Proton Position relative to Stereocenter	(ppm)	(ppm)	( )	Spatial Assignment (Mosher Model)
Substituent Group A (Right side)	1.25	1.10	+0.15	Unshielded by the phenyl ring; positioned on the right side of the stereocenter plane.
Substituent Group B (Left side)	3.40	3.55	-0.15	Shielded by the phenyl ring; positioned on the left side of the stereocenter plane.

Interpretation Rule: By mapping these positive and negative values onto the standard Newman projection of the MTPA ester, the absolute (R) or (S) configuration of the original chiral center is definitively assigned[3].

References

• Development of New Stereoisomeric Drugs . U.S. Food and Drug Administration (FDA).1

• Validating Stereochemical Outcomes: A Comparative Guide to Mosher's Acid Analysis . Benchchem. 2

• Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons . ResearchGate. 3

• Chiral derivatizing agent . Wikipedia. 4

• Determining the Absolute Configuration of Chiral Alcohols: Application Notes and Protocols . Benchchem. 5

• Mosher's Acid - The Retort . University of Delaware. 6

• Stereochemistry - Stereoelectronics . Stereoelectronics.org.8

• Simple protocol for NMR analysis of the enantiomeric purity of chiral primary amines . ResearchGate. 7

Sources

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Executive Summary: Analytical Challenges in Moiety Resolution

Resolving Cyclopropyl and Hydroxyl Moieties: A Comparative Guide to ATR vs. Transmission FTIR in Pharmaceutical Analysis

In pharmaceutical development, the precise identification of functional groups is critical for confirming synthetic intermediates and final active pharmaceutical ingredients (APIs). Two structural features that present unique spectroscopic challenges are the hydroxyl (-OH) and cyclopropyl groups. While Fourier Transform Infrared (FTIR) spectroscopy is the gold standard for identifying these moieties, the choice of sampling modality—Attenuated Total Reflectance (ATR) versus Transmission FTIR—fundamentally alters the spectral data. This guide objectively compares these two analytical approaches, detailing the quantum mechanical causality behind their spectral signatures and providing self-validating protocols to ensure data integrity.

Mechanistic Spectral Signatures: Decoding Cyclopropyl and Hydroxyl Vibrations

To accurately interpret FTIR data, one must first understand the physical causality driving the vibrational frequencies of these specific functional groups.

The Hydroxyl (-OH) Group The exact position and morphology of the O-H stretching band depend heavily on the extent of intermolecular hydrogen bonding within the sample matrix[1].

• Hydrogen-Bonded O-H: In standard bulk samples, hydrogen bonding weakens the O-H covalent bond to varying degrees, creating a continuum of bond strengths. This results in a broad, intense absorption band spanning 3300 to 3400 cm⁻¹ [1]. The high intensity is driven by the large dipole moment of the O-H bond, which causes a significant change in the dipole moment (

  ) during vibration[2].

• Free O-H: Unassociated alcohols (e.g., in the gas phase or highly sterically hindered environments) lack this continuum and exhibit a sharp, distinct absorption near 3600 cm⁻¹ [1].

• C-O Stretch: A corresponding strong asymmetric stretch is typically observed in the fingerprint region between 1000 and 1300 cm⁻¹ [2].

The Cyclopropyl Group Standard sp³-hybridized alkane C-H stretches reliably appear below 3000 cm⁻¹. However, cyclopropyl hydrogens are a critical exception, exhibiting stretching frequencies above 3000 cm⁻¹ (typically 3050–3100 cm⁻¹ )[3].

• Causality: The three-membered cyclopropyl ring suffers from extreme angle strain. To maintain the 60° internal bond angles, the carbon-carbon bonds adopt higher p-character ("bent bonds"). Consequently, the remaining orbitals used for the C-H bonds are forced to adopt greater s-character (often >25%, behaving closer to sp² hybridized carbons)[3]. This increased s-character pulls the bonding electrons closer to the nucleus, resulting in a shorter, stiffer C-H bond that vibrates at a higher frequency[3].

Table 1: Quantitative Spectral Assignments

Functional Group	Vibrational Mode	Wavenumber (cm⁻¹)	Peak Characteristics & Causality
Hydroxyl (-OH)	O-H Stretch (H-Bonded)	3300 – 3400	Broad, intense. Broadening caused by a continuum of H-bond strengths.
Hydroxyl (-OH)	O-H Stretch (Free)	~3600	Sharp. Occurs in unassociated molecules (gas phase or sterically hindered).
Hydroxyl (-OH)	C-O Stretch	1000 – 1300	Strong intensity due to large dipole moment change during vibration.
Cyclopropyl	C-H Stretch	3050 – 3100	Weak to medium. Shifted >3000 cm⁻¹ due to increased s-character from ring strain.

Modality Comparison: ATR vs. Transmission FTIR

Selecting between ATR and Transmission FTIR is not a matter of convenience; it dictates whether the analysis represents surface chemistry or bulk composition.

Transmission FTIR (KBr Pellet) Transmission spectroscopy passes infrared light completely through the sample, measuring bulk absorption directly. Because it adheres strictly to the Beer-Lambert law, it is superior for quantitative analysis. Furthermore, the path length can be artificially increased (by making a thicker pellet) to boost the signal-to-noise ratio of weak peaks, such as the cyclopropyl C-H stretch. However, solid samples require dispersion in Potassium Bromide (KBr)[4]. KBr is highly hygroscopic; any absorbed atmospheric moisture will manifest as a massive O-H stretch, directly obscuring the sample's intrinsic hydroxyl signals[4].

Attenuated Total Reflectance (ATR-FTIR) ATR utilizes an evanescent wave that penetrates only a few micrometers into the sample surface[4]. This eliminates the need for KBr preparation, preserving the integrity of the O-H region and making it the superior choice for rapid hydroxyl screening[5]. However, ATR penetration depth (

) is wavelength-dependent[6]. Absorbance bands at longer wavelengths (lower wavenumbers, e.g., the C-O stretch at 1050 cm⁻¹) will absorb more energy and appear artificially more intense than those at shorter wavelengths (higher wavenumbers, e.g., the O-H stretch at 3300 cm⁻¹)[6].

Table 2: Comparative Performance Matrix

Parameter	ATR-FTIR	Transmission FTIR (KBr Pellet)
Sampling Depth	Surface (~1–2 µm, wavelength-dependent)	Bulk (Entire path length of pellet)
Moisture Interference	Low (Ideal for pristine -OH analysis)	High (Hygroscopic KBr absorbs water)
Quantitative Accuracy	Moderate (Requires ATR correction algorithms)	High (Strict adherence to Beer-Lambert Law)
Sensitivity to Weak Peaks	Lower (Fixed, shallow path length)	Higher (Path length adjustable via pellet thickness)

Experimental Methodology: Self-Validating Protocols

To ensure scientific integrity, the following protocols incorporate self-validating steps to prevent false positives (e.g., misidentifying water as a sample hydroxyl group).

Protocol 1: Transmission FTIR (Optimized for Cyclopropyl Detection)

Objective: Maximize signal-to-noise for the weak cyclopropyl C-H stretch while mitigating moisture interference.

• Matrix Dehydration (Self-Validation): Bake spectroscopic-grade KBr at 105°C for a minimum of 2 hours to eliminate absorbed water. Store immediately in a desiccator. Causality: Failure to do this introduces an artificial O-H band at 3400 cm⁻¹, rendering the sample's true hydroxyl signal indistinguishable[4].

• Sample Dispersion: Grind 1-2 mg of the sample with 100 mg of dry KBr using an agate mortar and pestle until a homogeneous powder is achieved.

• Pellet Pressing: Transfer the mixture to a die and apply 10 tons of pressure under a vacuum for 2-3 minutes. Causality: Vacuum removes trapped air, preventing light scattering and ensuring a transparent pellet for optimal bulk transmission.

• Spectral Acquisition: Run a background scan on a blank (sample-free) KBr pellet to establish a baseline. Acquire the sample spectrum from 4000 to 400 cm⁻¹ at 4 cm⁻¹ resolution, using 64 co-added scans to enhance the weak >3000 cm⁻¹ cyclopropyl signal.

Protocol 2: ATR-FTIR (Optimized for Hydroxyl Detection)

Objective: Rapid, moisture-free evaluation of the hydroxyl O-H stretch.

• Crystal Preparation & Background (Self-Validation): Clean the diamond or ZnSe Internal Reflection Element (IRE) with a volatile solvent (e.g., isopropyl alcohol). Allow to evaporate completely. Collect a background scan against ambient air. Validation Check: Inspect the background for residual solvent peaks or water vapor; the baseline must be flat before proceeding.

• Sample Application: Place the neat solid or liquid sample directly onto the IRE crystal[5]. Apply consistent pressure using the ATR anvil. Causality: Intimate contact between the sample and the crystal is required for the evanescent wave to penetrate the sample[4].

• Spectral Acquisition & Correction: Acquire the spectrum (4000-400 cm⁻¹, 4 cm⁻¹ resolution). Apply an ATR correction algorithm post-acquisition. Causality: Because penetration depth is proportional to wavelength, the correction normalizes relative peak intensities to match transmission-like spectra, preventing the misinterpretation of the C-O to O-H intensity ratio[6].

Decision Matrix & Workflow Visualization

Figure 1: Decision matrix and self-validating workflow for FTIR analysis of hydroxyl and cyclopropyl moieties.

References

1.[2] The C-O Bond, Part I: Introduction and the Infrared Spectroscopy of Alcohols - Spectroscopy Online - 2 2.[1] 17.11: Spectroscopy of Alcohols and Phenols - Chemistry LibreTexts - 1 3.[4] FTIR: Transmission vs ATR spectroscopy - Specac Ltd - 4 4. How to Choose Between ATR and Transmission FTIR - WordPress - Link 5.[5] FTIR Accessories Guide: ATR vs Transmission vs Reflectance - Athena Instruments - 5 6.[6] Comparison of FTIR Spectra Collected by Transmission and ATR Sampling - Pike Technologies - 6 7.[3] Infrared Spectroscopy - Chemistry LibreTexts - 3

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Strategic Comparison Guide: CBS Reduction vs. Enzymatic Resolution for (S)-Alcohol Synthesis

The enantioselective synthesis of chiral secondary alcohols—specifically the (S)-enantiomer—is a critical node in modern pharmaceutical, agrochemical, and fragrance development[1]. As a Senior Application Scientist, selecting the optimal synthetic route requires balancing atom economy, scalability, and enantiomeric excess (ee).

This guide objectively compares the chemocatalytic Corey-Bakshi-Shibata (CBS) reduction against biocatalytic approaches (Enzymatic Kinetic Resolution via Lipases and Asymmetric Reduction via Ketoreductases). By synthesizing theoretical causality with field-proven methodologies, this document provides the self-validating protocols necessary for successful implementation in drug development[1],[2].

Mechanistic Causality: Chemocatalysis vs. Biocatalysis

To master these syntheses, one must understand the fundamental causality driving enantiodiscrimination in both chemical and biological systems.

CBS Reduction: Bifunctional Activation and Dispersion Forces

The CBS reduction utilizes a chiral oxazaborolidine catalyst (e.g., (S)-Me-CBS) to mediate hydride transfer from borane to a prochiral ketone[1]. The causality of its enantioselectivity relies on the catalyst acting as a bifunctional Lewis acid/base. The catalyst's nitrogen coordinates with the borane (activating the nucleophilic hydride), while the boron coordinates with the ketone's oxygen (activating the electrophilic carbonyl and locking its conformation)[3].

Historically, facial selectivity was attributed solely to steric hindrance between the ketone's substituents and the catalyst. However, recent computational models and experimental validations have proven that London dispersion (LD) interactions are equally critical for enantiodiscrimination[4]. A fundamental operational constraint is the reaction rate: the substrate must be added slowly to prevent uncatalyzed, non-selective background reduction by free borane, which severely degrades the final ee[4].

Enzymatic Resolution (Lipases): Kinetic Desymmetrization

Unlike reduction, enzymatic kinetic resolution starts with a racemic alcohol. A lipase (such as Candida antarctica Lipase B, CALB) is employed alongside an acyl donor (e.g., vinyl acetate)[5]. The causality of selection is governed by the rigid geometry of the enzyme's active site, which exclusively stabilizes the transition state for the acylation of the (R)-enantiomer. The (S)-alcohol remains unreacted. Because this is a desymmetrization of a racemate, the maximum theoretical yield of the desired (S)-alcohol is mathematically capped at 50%[5].

Enzymatic Reduction (KREDs): The Modern Biocatalytic Alternative

To overcome the 50% yield limitation of kinetic resolution, Ketoreductases (KREDs) are increasingly deployed. KREDs perform an asymmetric reduction of prochiral ketones directly to (S)-alcohols with up to 100% theoretical yield and >99% ee[1]. The hydride is delivered via a cofactor (NADPH or NADH) within a highly specific chiral pocket[6]. To make the process economically viable, a self-validating cofactor regeneration system (e.g., Glucose/Glucose Dehydrogenase) is coupled to the reaction, driving the thermodynamic equilibrium forward[1].

Pathway Visualization

Pathways to (S)-alcohols: CBS reduction, KRED reduction, and Lipase kinetic resolution.

Quantitative Performance Comparison

The following table synthesizes the performance metrics of these three methodologies using Acetophenone as a standard model substrate[1].

Parameter	CBS Reduction	KRED Asymmetric Reduction	Lipase Kinetic Resolution
Starting Material	Prochiral Ketone	Prochiral Ketone	Racemic Secondary Alcohol
Max Theoretical Yield	100%	100%	50%
Enantiomeric Excess (ee)	90 - 97% (Substrate dependent)	>99% (Highly specific)	>99% (Requires exact 50% conversion)
Turnover Number (TON)	10 - 100 (10 mol% loading)	> 10,000	> 10,000 (Immobilized enzyme)
Operating Conditions	Strictly anhydrous, -20°C to RT	Aqueous buffer (pH 7-8), RT	Organic solvent, 30-40°C
Primary Drawback	High reagent cost (Borane), cryogenic	Requires cofactor regeneration	50% yield cap, requires separation

Self-Validating Experimental Protocols

To ensure trustworthiness, the following protocols are designed as self-validating systems. Observational cues are embedded to confirm the reaction is proceeding correctly.

Protocol A: Chemocatalytic CBS Reduction of Acetophenone

Objective: Synthesize (S)-1-Phenylethanol via chemocatalysis.

• Preparation: Flame-dry a Schlenk flask under N₂. Add (S)-Me-CBS catalyst (0.1 equiv) and anhydrous THF. Cool to -20 °C.

• Activation: Add BH₃·SMe₂ (1.2 equiv). Stir for 15 minutes. Validation: The solution remains clear; any bubbling indicates moisture contamination destroying the borane.

• Substrate Addition: Dissolve acetophenone (1.0 equiv) in anhydrous THF. Add this solution dropwise via syringe pump over 1 hour[4]. Causality: Slow addition ensures the ketone reacts exclusively with the catalyst-borane complex rather than free borane, preserving ee.

• Quench: Slowly add methanol at -20 °C. Validation: Vigorous hydrogen gas evolution will occur. The reaction is fully quenched when bubbling ceases.

• Isolation: Perform an aqueous workup, extract with EtOAc, and purify via silica gel chromatography.

Protocol B: Enzymatic Kinetic Resolution of Racemic 1-Phenylethanol

Objective: Isolate (S)-1-Phenylethanol via lipase desymmetrization.

• Preparation: Dissolve racemic 1-phenylethanol in methyl tert-butyl ether (MTBE).

• Acyl Donor: Add vinyl acetate (3.0 equiv). Causality: Vinyl acetate is chosen because its byproduct, vinyl alcohol, tautomerizes to acetaldehyde, making the acylation thermodynamically irreversible.

• Catalysis: Add Novozym 435 (immobilized CALB, 20 wt%). Incubate at 30 °C with orbital shaking (200 rpm).

• Monitoring (Critical): Monitor the reaction strictly via chiral GC/HPLC. Validation: The reaction must be stopped exactly when the (R)-enantiomer is fully consumed (~50% overall conversion). Over-reaction will begin to acylate the (S)-enantiomer, destroying the ee.

• Isolation: Filter off the immobilized enzyme (save for recycling). Separate the unreacted (S)-1-phenylethanol from the (R)-1-phenylethyl acetate via column chromatography.

Protocol C: Biocatalytic KRED Reduction of Acetophenone

Objective: Synthesize (S)-1-Phenylethanol via modern biocatalysis.

• Buffer Preparation: Prepare a 100 mM Potassium Phosphate buffer (pH 7.0) in a temperature-controlled vessel[7].

• Cofactor System: Dissolve NADP⁺ and D-Glucose. Add Glucose Dehydrogenase (GDH) and the selected Ketoreductase (KRED)[7].

• Reaction: Add acetophenone. Stir at 30 °C.

• Validation via pH Stat: As GDH oxidizes glucose to regenerate NADPH, gluconic acid is produced. Validation: The continuous automated addition of NaOH by a pH stat to maintain pH 7.0 is direct, real-time proof that the coupled enzymatic cycle is actively turning over.

• Isolation: Extract the aqueous layer with EtOAc. The high specificity of the enzyme often yields product pure enough to bypass chromatography[8].

Strategic Selection Guide

When designing a synthetic route for an (S)-alcohol, the choice between these methods dictates the process economics:

• Use CBS Reduction for early-stage discovery where rapid access to both enantiomers (by simply swapping to the (R)-CBS catalyst) is needed without the lead time of screening enzyme libraries.

• Use Lipase Kinetic Resolution when the racemic alcohol is exceptionally cheap to produce, and the resulting ester byproduct can be valorized or easily recycled via hydrolysis and Mitsunobu inversion.

• Use KRED Asymmetric Reduction for late-stage clinical manufacturing and commercial scale-up. The 100% theoretical yield, >99% ee, and elimination of cryogenic conditions and heavy metals make it the superior choice for green, scalable drug development[8].

References

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Comprehensive Guide to Mass Spectrometry Fragmentation Patterns of Cyclopropyl Phenyl Methanol: EI vs. ESI-MS/MS

Introduction

Cyclopropyl phenyl methanol (also known as ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

-cyclopropylbenzyl alcohol) is a critical synthetic intermediate and pharmacophore building block in modern drug discovery[1]. The cyclopropyl moiety imparts unique steric and electronic properties that can significantly enhance a drug's metabolic stability and target affinity. For researchers and drug development professionals, the accurate structural elucidation of this compound is paramount.

This guide objectively compares the analytical performance of Electron Ionization (EI-MS) against Electrospray Ionization Tandem Mass Spectrometry (ESI-MS/MS) for the characterization of cyclopropyl phenyl methanol. By detailing the mechanistic causality behind specific fragmentation patterns, this guide provides a self-validating framework for robust analytical workflows.

Comparative Analysis of Ionization Techniques

When analyzing cyclopropyl phenyl methanol, the choice of ionization source dictates the fragmentation behavior and the type of structural information obtained.

Electron Ionization (EI-MS): The "Hard" Ionization Standard

EI operates at a high electron energy (typically 70 eV), which strips an electron from the analyte to form a highly energetic radical cation (

) at m/z 148[2].

• Performance Advantage: The excess internal energy induces extensive, highly reproducible fragmentation. This makes EI-MS the gold standard for library matching and absolute structural confirmation against established databases[3].

• Limitation: The molecular ion peak can sometimes be weak if the fragmentation pathways are highly thermodynamically favorable.

Electrospray Ionization (ESI-MS/MS): The "Soft" Ionization Alternative

ESI is a soft ionization technique that, in positive ion mode, typically yields the protonated molecule (

). However, for aliphatic and benzylic alcohols like cyclopropyl phenyl methanol, the protonated species is highly unstable and rapidly loses water in the source to form the ion at m/z 131.

• Performance Advantage: ESI is ideal for coupling with Liquid Chromatography (LC) and analyzing the compound within complex biological matrices (e.g., pharmacokinetic plasma samples).

• Limitation: Requires the application of Collision-Induced Dissociation (CID) to generate meaningful structural fragments, which can vary based on the collision energy applied.

Mechanistic Pathways of Fragmentation (Causality)

Understanding the why behind the fragmentation is crucial for accurate spectral interpretation. In EI-MS, the fragmentation of cyclopropyl phenyl methanol is driven by the thermodynamic stability of the resulting carbocations[2].

• -Cleavage (m/z 107): The most prominent pathway is the loss of the cyclopropyl radical ( , 41 Da). This -cleavage generates the highly resonance-stabilized phenylhydroxymethyl cation (m/z 107)[2]. The driving force is twofold: the relief of cyclopropyl ring strain and the formation of a conjugated oxonium ion. This is universally the base peak (100% abundance) in the EI spectrum.

• Dehydration (m/z 130): The loss of water (18 Da) from the molecular ion yields a cyclopropylphenylcarbene radical cation (m/z 130). The hydroxyl group's proximity to the aromatic ring facilitates this elimination.

• Phenyl Cation Formation (m/z 77): Subsequent fragmentation of the m/z 107 ion via the neutral loss of formaldehyde (

  , 30 Da) yields the classic phenyl cation (m/z 77).

EI-MS fragmentation pathway of cyclopropyl phenyl methanol.

Quantitative Data Presentation

The table below summarizes the quantitative differences in fragmentation between the two methodologies, serving as a reference for spectral annotation.

Table 1: Comparison of Major MS Peaks for Cyclopropyl Phenyl Methanol

Ionization Method	Precursor Ion (m/z)	Major Fragment Ions (m/z)	Mechanistic Assignment	Relative Abundance
EI (70 eV)	148	107	(Base Peak)	100%
EI (70 eV)	148	130		~15%
EI (70 eV)	148	77		~40%
ESI-CID (+)	131	103		Energy Dependent
ESI-CID (+)	131	91	Tropylium cation ( )	Energy Dependent

*Note: ESI-CID fragments are highly dependent on the Normalized Collision Energy (NCE) applied.

Experimental Protocol: Self-Validating MS Workflow

To ensure trustworthiness and reproducibility, the following protocol incorporates internal validation steps to monitor ionization suppression and instrument drift.

Step 1: Sample Preparation & Internal Validation

• Stock Solution: Dissolve the cyclopropyl phenyl methanol standard (purity >98%) in MS-grade methanol to a stock concentration of 1 mg/mL.

• Working Dilution: Dilute to a working concentration of 10 µg/mL using Methanol:Water (50:50, v/v) containing 0.1% formic acid (for LC-ESI) or pure hexane (for GC-EI).

• Self-Validation Check: Spike the sample with a stable isotope-labeled internal standard (e.g., Benzyl alcohol-

  ) at a final concentration of 5 µg/mL. This acts as a self-validating control to ensure consistent ionization efficiency and to mathematically correct for matrix effects.

Step 2: Chromatographic Separation

• For GC-EI: Utilize an HP-5MS capillary column (30 m x 0.25 mm x 0.25 µm). Inject 1 µL at a split ratio of 10:1. Employ a temperature gradient starting at 60°C (hold 1 min), ramping to 280°C at 15°C/min.

• For LC-ESI: Utilize a C18 reverse-phase column (2.1 x 50 mm, 1.8 µm). Mobile phase A:

  + 0.1% FA; Mobile phase B: Acetonitrile + 0.1% FA. Run a gradient elution from 5% B to 95% B over 5 minutes.

Step 3: Mass Spectrometry Acquisition

• EI-MS: Set the electron energy strictly to 70 eV to match library conditions. Set the source temperature to 230°C and the scan range from m/z 40 to 300.

• ESI-MS/MS: Operate in positive ion mode with a capillary voltage of 3.0 kV. Isolate the m/z 131 precursor ion and apply CID with Normalized Collision Energies (NCE) of 10, 20, and 40 eV to map the complete breakdown curve.

Experimental workflow for MS analysis of cyclopropyl phenyl methanol.

Step 4: Data Interpretation

Compare the acquired EI spectrum against the NIST Standard Reference Database[3] to confirm the presence of the m/z 107 base peak and the m/z 148 molecular ion. For ESI, verify the transition of m/z 131

91 to confirm the structural integrity of the benzyl/tropylium core.

References

• National Institute of Standards and Technology (NIST). "Cyclopropyl phenylmethanol - Mass spectrum (electron ionization)." NIST Chemistry WebBook, SRD 69. URL: [Link]

• National Center for Biotechnology Information. "alpha-Cyclopropylbenzyl alcohol." PubChem Compound Summary for CID 66090. URL: [Link]

Sources

• 1. alpha-Cyclopropylbenzyl alcohol | C10H12O | CID 66090 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Cyclopropyl phenylmethanol [webbook.nist.gov]
• 3. Cyclopropyl phenylmethanol [webbook.nist.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling (S)-cyclopropyl(phenyl)methanol

As a Senior Application Scientist, I approach laboratory safety and chemical handling not merely as a checklist of compliance rules, but as a mechanistic interaction between a compound’s inherent physicochemical properties and our operational infrastructure. When handling (S)-cyclopropyl(phenyl)methanol , we are dealing with a chiral building block that presents specific biological hazards and unique chemical reactivity.

To ensure scientific integrity and operational safety, this guide synthesizes field-proven methodologies, mechanistic hazard assessments, and self-validating standard operating procedures (SOPs).

Mechanistic Hazard Assessment & Chemical Profile

Before selecting Personal Protective Equipment (PPE), we must understand why the compound is hazardous. (S)-cyclopropyl(phenyl)methanol contains two critical functional groups that dictate its safety profile:

• The Secondary Benzylic Alcohol : The hydroxyl group acts as a strong hydrogen bond donor and acceptor. Upon contact with mucosal membranes or corneal proteins, it induces rapid protein denaturation and irritation, classifying it as a severe eye irritant (Eye Irrit. 2A) and skin irritant (Skin Irrit. 2)[1]. Furthermore, its volatilization leads to significant respiratory tract irritation (STOT SE 3)[1].

• The Cyclopropylcarbinyl Moiety : The cyclopropane ring possesses approximately 27 kcal/mol of inherent ring strain[2]. Under acidic conditions, protonation of the alcohol and subsequent dehydration generates a cyclopropylcarbinyl cation. This intermediate rapidly and exothermically rearranges to a homoallylic carbocation to relieve ring strain[2][3]. Consequently, exposing this compound to strong Lewis or Brønsted acids outside of a controlled, cryogenically cooled reactor can lead to runaway degradation or pressure buildup.

Table 1: Quantitative Chemical and Hazard Profile | Property / Metric | Value & Specification | | :--- | :--- | | CAS Number | 110548-56-6 (S-enantiomer); 1007-03-0 (Racemate) | | Molecular Weight | 148.20 g/mol | | Density & Boiling Point | 1.037 g/mL at 25 °C | 130-135 °C at 18 mmHg | | GHS Classification | Acute Tox. 4 (Oral), Skin Irrit. 2, Eye Irrit. 2A, STOT SE 3[1] | | Fume Hood Face Velocity | ≥ 100 fpm (feet per minute) required for vapor mitigation[4] | | Glove Breakthrough (Thin Nitrile) | < 10 minutes (Incidental splash protection only)[5] | | Glove Breakthrough (Butyl Rubber) | > 240 minutes (Approved for extended contact)[5] |

Personal Protective Equipment (PPE) Matrix

Trustworthy safety protocols rely on data-driven equipment selection. Do not rely on standard laboratory exam gloves for extended handling of this compound.

• Hand Protection : indicates that benzylic alcohols permeate standard thin nitrile gloves (3-5 mil) in under 10 minutes[5][6]. For volumetric transfers or prolonged handling, butyl rubber gloves or heavy-duty nitrile (>15 mil) must be used to prevent dermal absorption (Acute Tox. 4)[7].

• Eye Protection : ANSI Z87.1 certified chemical splash goggles are mandatory. Standard safety glasses lack the orbital seal required to protect against benzylic alcohol vapor condensation or micro-splashes[4].

• Respiratory & Engineering Controls : Due to its STOT SE 3 classification, all handling must occur within a certified chemical fume hood[1]. If engineering controls fail or a hood is unavailable, a NIOSH-approved half-mask respirator equipped with organic vapor (OV) cartridges is required.

• Body Protection : A flame-resistant (FR) lab coat is required. Although the compound is not highly flammable, it is a combustible liquid/solid, and FR coats prevent the wicking of spilled organics against the skin.

Operational Workflow & Standard Operating Procedure (SOP)

Every protocol must be a self-validating system. The following step-by-step methodology ensures that safety checks are built directly into the operational workflow.

Phase 1: Pre-Operation Validation

• Airflow Verification : Check the digital monitor on the fume hood to ensure a minimum face velocity of 100 fpm. Self-validation: Tape a small tissue strip to the sash; it should pull inward steadily.

• Reactivity Audit : Inspect the fume hood workspace. Remove any strong acids (e.g., sulfuric acid, triflic acid) to eliminate the risk of unintended, acid-catalyzed cyclopropyl ring-opening[2][8].

• Glove Integrity Test : Don butyl rubber gloves. Perform the "inflation test" by trapping air in the glove and squeezing to check for micro-punctures before use.

Phase 2: Chemical Transfer & Execution

• Transfer Mechanics : Inside the fume hood, use a glass syringe equipped with a stainless-steel needle or a chemically inert PTFE pipette to transfer the (S)-cyclopropyl(phenyl)methanol. Causality: Plasticizers in standard polystyrene pipettes can leach upon contact with lipophilic benzylic compounds.

• Reaction Monitoring : If your synthesis intentionally utilizes acidic conditions to trigger a cyclopropylcarbinyl rearrangement, ensure the reaction vessel is submerged in a cryogenic cooling bath to control the exothermic release of ring strain[3].

Phase 3: Spill Response & Disposal

• Containment : In the event of a spill, immediately cover the liquid with an inert, non-combustible absorbent material (e.g., vermiculite or dry sand)[4]. Do not use paper towels, which increase the surface area for rapid volatilization.

• Waste Segregation : Sweep the absorbed material using non-sparking tools and deposit it into a designated, sealable hazardous organic waste container[4]. Dispose of via a licensed chemical waste facility.

Figure 1: Step-by-step operational workflow for handling (S)-cyclopropyl(phenyl)methanol safely.

References

• Title: alpha-Cyclopropylbenzyl alcohol | CID 66090 Source: PubChem - National Institutes of Health (NIH) URL: [Link]

• Title: KIMBERLY-CLARK* Nitrile Glove Chemical Resistance Guide Source: University of Rhode Island (URI) Environmental Health & Safety URL: [Link]

• Title: Cyclopropane Compatibility with Oxidative Carbocation Formation Source: PubMed Central (PMC) - NIH URL: [Link]

• Title: Cationic Rearrangements of an endo-Cyclopropyl Methanol System Incorporated in a Benzonorbornadiene System Source: TÜBİTAK Academic Journals URL: [Link]

Sources

• 1. alpha-Cyclopropylbenzyl alcohol | C10H12O | CID 66090 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Cyclopropane Compatibility with Oxidative Carbocation Formation: Total Synthesis of Clavosolide A - PMC [pmc.ncbi.nlm.nih.gov]
• 3. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 4. fishersci.com [fishersci.com]
• 5. web.uri.edu [web.uri.edu]
• 6. fishersci.com [fishersci.com]
• 7. beta.lakeland.edu [beta.lakeland.edu]
• 8. BJOC - Acid-catalyzed ring-opening reactions of a cyclopropanated 3-aza-2-oxabicyclo[2.2.1]hept-5-ene with alcohols [beilstein-journals.org]